2-Methyl-1-propanethiol

• CAS: 513-44-0

Core Science & Biosynthesis

2-Methyl-1-propanethiol physical and chemical properties

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Methyl-1-propanethiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is an organosulfur compound with the chemical formula C4H10S.[1] It is a colorless liquid recognized by its strong, pungent odor, often likened to that of a skunk.[1] This technical guide provides a comprehensive overview of the physical and chemical properties of 2-Methyl-1-propanethiol, including quantitative data, experimental methodologies, and key chemical reactions. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and other scientific fields where this compound may be utilized.

Physical Properties

2-Methyl-1-propanethiol is a volatile, colorless liquid with a distinct and powerful odor.[1] Its physical characteristics are crucial for its handling, storage, and application in various experimental and industrial settings. A summary of its key physical properties is presented in the tables below.

Table 1: General and Physical Properties of 2-Methyl-1-propanethiol

Property	Value	Source(s)
Molecular Formula	C4H10S	[1]
Molecular Weight	90.19 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Strong, pungent, skunk-like	[1]
Boiling Point	87-89 °C
Melting Point	-145 °C	[2]
Density	0.831 g/mL at 25 °C
Refractive Index	n20/D 1.4385

Table 2: Solubility and Vapor Properties of 2-Methyl-1-propanethiol

Property	Value	Source(s)
Water Solubility	Poorly soluble/Slightly soluble	[1]
Solubility in Organic Solvents	Soluble in alcohol and ether
Vapor Pressure	124 mmHg at 37.8 °C
Vapor Density	3.1 (vs air)

Chemical Properties and Reactivity

The chemical behavior of 2-Methyl-1-propanethiol is primarily dictated by the presence of the thiol (-SH) functional group. This group imparts nucleophilic character to the molecule and is susceptible to oxidation.

Key Chemical Reactions:

• Oxidation: Thiols can be oxidized to form disulfides. In the case of 2-Methyl-1-propanethiol, oxidation yields diisobutyl disulfide.[3][4] This reaction is a common pathway for the dimerization of thiols.

• Nucleophilic Substitution: The sulfur atom in 2-Methyl-1-propanethiol acts as a nucleophile, enabling it to participate in nucleophilic substitution reactions with electrophiles such as alkyl halides.[1]

• Thioester Formation: The reaction of 2-Methyl-1-propanethiol with carboxylic acids or their derivatives can produce thioesters, which are valuable intermediates in organic synthesis.[1]

Logical Relationship of Key Properties

Caption: Key properties and reactions of 2-Methyl-1-propanethiol.

Experimental Protocols

The following are detailed methodologies for determining the key physical and chemical properties of 2-Methyl-1-propanethiol. These represent standard laboratory procedures.

Determination of Boiling Point

Objective: To determine the boiling point of 2-Methyl-1-propanethiol at atmospheric pressure.

Methodology:

• A small volume of 2-Methyl-1-propanethiol is placed in a distillation flask. A few boiling chips are added to ensure smooth boiling.

• A thermometer is positioned in the neck of the flask such that the top of the bulb is level with the side arm leading to the condenser.

• The flask is heated gently.

• The temperature at which the liquid boils and its vapor condenses on the thermometer, with the condensate dripping from the thermometer bulb, is recorded as the boiling point. The temperature should remain constant during this phase.

Determination of Density

Objective: To measure the density of 2-Methyl-1-propanethiol at a specified temperature (e.g., 25 °C).

Methodology:

• A clean, dry pycnometer (a small glass flask of a known volume) is weighed accurately.

• The pycnometer is filled with 2-Methyl-1-propanethiol.

• The filled pycnometer is placed in a constant temperature bath (25 °C) until it reaches thermal equilibrium.

• The volume is adjusted precisely to the pycnometer's calibration mark.

• The pycnometer is removed from the bath, carefully dried on the outside, and weighed again.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Oxidation to Diisobutyl Disulfide

Objective: To synthesize diisobutyl disulfide via the oxidation of 2-Methyl-1-propanethiol.

Methodology:

• 2-Methyl-1-propanethiol is dissolved in a suitable solvent, such as ethanol (B145695) or dichloromethane.

• An oxidizing agent, such as a solution of iodine (I2) in the same solvent, is added dropwise to the thiol solution with stirring. The reaction progress can often be monitored by the disappearance of the iodine color.

• The reaction is stirred at room temperature until completion.

• The solvent is removed under reduced pressure.

• The resulting crude diisobutyl disulfide can be purified by techniques such as distillation or column chromatography.

• The identity and purity of the product can be confirmed by spectroscopic methods (e.g., NMR, IR, and Mass Spectrometry).

Safety Information

2-Methyl-1-propanethiol is a hazardous substance and must be handled with appropriate safety precautions.

Table 3: Hazard and Safety Information for 2-Methyl-1-propanethiol

Category	Information	Source(s)
General Hazards	Highly flammable liquid and vapor. Irritating to eyes, respiratory system, and skin.	[5]
Health Hazards	May cause skin sensitization. Inhalation of high concentrations can lead to respiratory irritation and potentially affect the central nervous system. Ingestion may be harmful.	[5]
Fire Hazards	Severe fire hazard when exposed to heat, flames, or oxidizers. Combustion produces toxic gases, including sulfur oxides.	[5]
Handling	Use in a well-ventilated area, preferably in a fume hood. Keep away from ignition sources. Wear appropriate personal protective equipment (gloves, safety goggles, lab coat).	[5]
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidants, acids, and bases.

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 2-Methyl-1-propanethiol. Key identifiers are provided below.

Table 4: Spectroscopic and Structural Identifiers

Identifier	Value	Source(s)
CAS Registry Number	513-44-0	[1]
SMILES String	CC(C)CS
InChI Key	BDFAOUQQXJIZDG-UHFFFAOYSA-N

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties of 2-Methyl-1-propanethiol. The data presented, including physical constants, chemical reactivity, experimental methodologies, and safety information, is intended to support researchers and scientists in their work with this compound. The distinct properties of 2-Methyl-1-propanethiol, governed by its thiol group, make it a versatile, albeit hazardous, chemical with important applications in various fields.

References

• 1. Buy 2-Methyl-1-propanethiol (EVT-521055) | 513-44-0 [evitachem.com]
• 2. 2-methyl-1-propanethiol [stenutz.eu]
• 3. brainly.com [brainly.com]
• 4. homework.study.com [homework.study.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to the Synthesis of Isobutyl Mercaptan

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutyl mercaptan, also known as 2-methyl-1-propanethiol, is a vital organosulfur compound with significant applications as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and as an odorant for safety purposes in gases like natural gas.[1] This technical guide provides a comprehensive overview of the primary synthesis pathways for isobutyl mercaptan, focusing on methodologies relevant to both laboratory and industrial-scale production. The core synthesis routes discussed are the reaction of isobutanol with hydrogen sulfide (B99878) and the anti-Markovnikov addition of hydrogen sulfide to isobutylene (B52900). This document furnishes detailed experimental protocols, presents quantitative data for analogous reactions to provide performance benchmarks, and includes schematic diagrams of the reaction pathways and experimental workflows to facilitate a deeper understanding of the processes involved.

Introduction

Isobutyl mercaptan ((CH₃)₂CHCH₂SH) is a colorless to pale yellow liquid characterized by a strong, pungent odor.[1] Its utility in organic synthesis stems from the reactive thiol (-SH) group, which serves as a nucleophile and a building block for the introduction of sulfur-containing moieties into more complex molecules. The synthesis of isobutyl mercaptan can be approached through several chemical strategies, primarily involving the reaction of a C4 precursor with a sulfur source. This guide will focus on two of the most pertinent methods: the conversion of isobutyl alcohol and the hydrothiolation of isobutylene.

Synthesis Pathway 1: From Isobutanol and Hydrogen Sulfide

A common and direct method for the synthesis of primary mercaptans is the reaction of the corresponding primary alcohol with hydrogen sulfide at elevated temperatures and pressures, often in the presence of a catalyst.[2][3][4] This process is a dehydration-sulfhydration reaction.

Reaction Mechanism and Pathway

The reaction proceeds via the catalyzed substitution of the hydroxyl group of isobutanol with a thiol group from hydrogen sulfide. The use of a catalyst is crucial to facilitate the reaction, which might otherwise require more extreme conditions and result in lower yields. A plausible mechanism involves the protonation of the alcohol's hydroxyl group by an acidic catalyst, followed by the elimination of water to form a carbocation intermediate. This carbocation is then attacked by the hydrosulfide (B80085) anion (HS⁻) or hydrogen sulfide itself to yield the final product. To enhance selectivity and yield, mixed catalyst systems, such as a combination of a hydrotreating catalyst and a dehydration catalyst, can be employed to manage the reaction's thermodynamics.[4]

Figure 1: Synthesis of Isobutyl Mercaptan from Isobutanol.

Experimental Protocol

The following is a representative experimental protocol adapted from general procedures for the synthesis of primary mercaptans from primary alcohols.[4]

Materials:

• Isobutanol

• Hydrogen Sulfide (gas)

• Catalyst: A blend of a hydrotreating catalyst (e.g., cobalt and molybdenum oxides on an alumina (B75360) support) and a dehydration catalyst (e.g., gamma-alumina).[4]

Equipment:

• High-pressure fixed-bed flow reactor

• Gas and liquid feed pumps

• Temperature and pressure controllers

• Condenser and product collection system

Procedure:

• The catalyst bed is packed into the fixed-bed flow reactor. The catalyst is pre-treated as per the manufacturer's recommendations, which may involve reduction under a hydrogen flow.

• The reactor is heated to the desired reaction temperature, typically in the range of 200-400°C.

• The reactor is pressurized with an inert gas, and then the pressure is maintained with the reactant flow. Pressures can range from 100 to 600 psig.[4]

• Isobutanol and hydrogen sulfide are continuously fed into the reactor at a specific molar ratio, for instance, a 1:4 to 1:12 ratio of alcohol to hydrogen sulfide.[2][4]

• The flow rates are adjusted to achieve the desired space velocity.

• The reactor effluent, a mixture of isobutyl mercaptan, unreacted starting materials, water, and byproducts, is passed through a condenser to liquefy the product.

• The liquid product is collected, and the non-condensable gases are scrubbed.

• The collected crude product is then purified, typically by distillation, to isolate the isobutyl mercaptan.

Figure 2: Experimental Workflow for Isobutanol Pathway.

Quantitative Data (for Analogous Reactions)

Starting Alcohol	Catalyst	Temperature (°C)	Pressure (psig)	Molar Ratio (H₂S:Alcohol)	Conversion (%)	Reference
n-Propanol	Phosphoric acid on kieselguhr	275	~135	6:1	41	[2]
sec-Butanol	Phosphoric acid on kieselguhr	175	~135	4:1	63	[2]
n-Butanol	CoMo/alumina + γ-alumina	~240	450-600	>12:1	High	[4]

Synthesis Pathway 2: From Isobutylene and Hydrogen Sulfide

The addition of hydrogen sulfide to an olefin is a common method for mercaptan synthesis. In the case of an unsymmetrical olefin like isobutylene, the regioselectivity of the addition is critical. The Markovnikov addition of H₂S to isobutylene yields tert-butyl mercaptan. To synthesize isobutyl mercaptan (a primary mercaptan), an anti-Markovnikov addition is necessary. This is typically achieved through a free-radical mechanism.

Reaction Mechanism and Pathway

The anti-Markovnikov addition of hydrogen sulfide to isobutylene is initiated by a free radical source, such as an azo compound (e.g., azobisisobutyronitrile - AIBN) or under UV irradiation. The initiator generates thiyl radicals (HS•) from hydrogen sulfide. The thiyl radical then adds to the less substituted carbon of the isobutylene double bond, leading to the formation of a more stable tertiary carbon radical. This radical then abstracts a hydrogen atom from another molecule of hydrogen sulfide to form the isobutyl mercaptan product and regenerate a thiyl radical, which continues the chain reaction.

Figure 3: Synthesis of Isobutyl Mercaptan from Isobutylene.

Experimental Protocol

The following protocol is based on general procedures for the free-radical addition of hydrogen sulfide to olefins.

Materials:

• Isobutylene (liquefied or as a gas)

• Hydrogen Sulfide (gas)

• Free-radical initiator (e.g., alpha,alpha'-azodiisobutyronitrile)

Equipment:

• Pressure-resistant reaction vessel (e.g., a stainless steel autoclave)

• Stirring mechanism

• Temperature control system

• Gas inlet and outlet ports

• Product recovery and purification apparatus

Procedure:

• The pressure-resistant vessel is charged with isobutylene and the free-radical initiator.

• The vessel is sealed and purged with an inert gas.

• Hydrogen sulfide is introduced into the vessel to the desired pressure. An excess of hydrogen sulfide is typically used.

• The reaction mixture is heated to a temperature sufficient to decompose the initiator and initiate the reaction (e.g., 50-100°C for AIBN).

• The reaction is allowed to proceed with stirring for a specified period.

• After the reaction is complete, the vessel is cooled, and any excess pressure is carefully vented through a scrubbing system.

• The crude reaction mixture is collected.

• The product, isobutyl mercaptan, is purified from unreacted starting materials and byproducts by distillation.

Figure 4: Experimental Workflow for Isobutylene Pathway.

Quantitative Data

Specific yield data for the anti-Markovnikov addition of H₂S to isobutylene to form isobutyl mercaptan is not detailed in the provided search results. However, patents describing the free-radical addition of H₂S to terminal olefins generally claim high yields of the corresponding primary mercaptans. It is reasonable to expect that this process, when optimized, can provide good to excellent yields of isobutyl mercaptan.

Conclusion

The synthesis of isobutyl mercaptan can be effectively achieved through two primary pathways: the catalytic reaction of isobutanol with hydrogen sulfide and the free-radical mediated anti-Markovnikov addition of hydrogen sulfide to isobutylene. The choice of synthesis route will depend on factors such as the availability and cost of starting materials, the desired scale of production, and the capital investment in equipment. The reaction of isobutanol is a more direct conversion of a readily available C4 alcohol, while the hydrothiolation of isobutylene requires careful control of the reaction conditions to ensure the desired anti-Markovnikov regioselectivity. Both methods, when properly executed and optimized, are capable of producing high-purity isobutyl mercaptan for its various industrial and research applications. Further process development and optimization would be necessary to translate the described methodologies into robust, high-yield manufacturing processes.

References

• 1. nbinno.com [nbinno.com]
• 2. US2950323A - Mercaptan synthesis - Google Patents [patents.google.com]
• 3. FR2773367A1 - SYNTHESIS OF MERCAPTANS FROM ALCOHOLS - Google Patents [patents.google.com]
• 4. WO2007070496A2 - Process for synthesis of mercaptans and sulfides from alcohols - Google Patents [patents.google.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Spectroscopic Data of 2-Methyl-1-propanethiol

Compound of Interest: 2-Methyl-1-propanethiol

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Methyl-1-propanethiol (also known as isobutyl mercaptan). The information herein is intended to support researchers, scientists, and professionals in drug development and other chemical sciences in the identification, characterization, and quality control of this compound. This document details nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with generalized experimental protocols for data acquisition.

Compound Information

• Compound Name: 2-Methyl-1-propanethiol[1][2]

• Synonyms: Isobutyl mercaptan, 1-Isobutanethiol, 2-Methyl-1-propylthiol[1][3][4]

• CAS Number: 513-44-0[1][5][6]

• Molecular Formula: C4H10S[1][5][6][7]

• Molecular Weight: 90.19 g/mol [1][5]

• Structure:

• Physical Properties: Colorless liquid with a strong, unpleasant odor.[7] It has a boiling point of 87-89 °C and a density of 0.831 g/mL at 25 °C.[1][7]

Spectroscopic Data

The following sections present the key spectroscopic data for 2-Methyl-1-propanethiol, organized for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

2.1.1 ¹H NMR Spectroscopic Data

The proton NMR spectrum provides information about the different types of protons and their connectivity within the molecule.

Signal Assignment	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz	Integration
(CH₃)₂CH-	~0.99	Doublet	~6.7	6H
-CH-	~1.77	Multiplet	1H
-CH₂-	~2.44	Doublet	~7.2	2H
-SH	~1.27	Triplet	~7.8	1H

Note: Chemical shifts and coupling constants can vary slightly depending on the solvent and experimental conditions. The data presented is a representative example.

2.1.2 ¹³C NMR Spectroscopic Data

The carbon-13 NMR spectrum provides information about the different carbon environments in the molecule.

Carbon Assignment	Chemical Shift (δ) in ppm
(CH₃)₂-	~22.0
-CH-	~30.0
-CH₂-	~34.0

Note: The number of signals in the ¹³C NMR spectrum corresponds to the number of unique carbon environments.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity
C-H stretch (alkane)	2850 - 3000	Strong
S-H stretch (thiol)	2550 - 2600	Weak to Medium
C-H bend	1350 - 1480	Medium
C-S stretch	600 - 800	Weak to Medium

Source: Data compiled from the NIST Chemistry WebBook and general spectroscopic principles.[3][8][9][10]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

m/z	Relative Intensity (%)	Fragment Ion
90	~40	[M]⁺ (Molecular Ion)
57	~100	[C₄H₉]⁺
43	~85	[C₃H₇]⁺
41	~70	[C₃H₅]⁺
33	~25	[SH]⁺

Source: Data compiled from the NIST Chemistry WebBook.[8][11]

Experimental Protocols

The following are generalized protocols for acquiring spectroscopic data for a volatile thiol like 2-Methyl-1-propanethiol.

NMR Spectroscopy

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 2-Methyl-1-propanethiol in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O) in a standard 5 mm NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts to 0 ppm.

• Instrument Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Tune and match the probe to the appropriate frequencies for ¹H and ¹³C nuclei.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an appropriate number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A longer relaxation delay (2-5 seconds) and a larger number of scans are typically required due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the internal standard.

  • Integrate the peaks in the ¹H NMR spectrum.

IR Spectroscopy

• Sample Preparation (Neat Liquid):

  • Place a drop of 2-Methyl-1-propanethiol between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin liquid film.

• Instrument Setup:

  • Place the salt plates in the spectrometer's sample holder.

  • Ensure the instrument is purged with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.

• Data Acquisition:

  • Record a background spectrum of the empty salt plates.

  • Record the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing:

  • Identify and label the major absorption bands.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction:

  • Inject a small amount of the neat liquid sample directly into the ion source via a heated probe, or introduce it through a gas chromatograph (GC-MS) for separation from any impurities.

• Instrument Setup:

  • Set the ion source to electron ionization (EI) mode, typically at 70 eV.

  • Set the mass analyzer to scan over the desired mass-to-charge (m/z) range (e.g., 10-200 amu).

• Data Acquisition:

  • Acquire the mass spectrum. The instrument will detect the fragment ions and the molecular ion.

• Data Processing:

  • Identify the molecular ion peak to confirm the molecular weight.

  • Analyze the fragmentation pattern to gain structural information.

Visualization of Spectroscopic Relationships

The following diagrams illustrate the workflow of spectroscopic analysis and the correlation between the molecular structure and the expected spectral data.

Caption: Workflow for the spectroscopic analysis of 2-Methyl-1-propanethiol.

Caption: Correlation of molecular structure with expected NMR and IR signals.

References

• 1. 2-Methyl-1-propanethiol 92 , technical grade 513-44-0 [sigmaaldrich.com]
• 2. 2-methyl-1-propanethiol [stenutz.eu]
• 3. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 4. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. spectrabase.com [spectrabase.com]
• 7. chembk.com [chembk.com]
• 8. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 9. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 10. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 11. 1-Propanethiol, 2-methyl- [webbook.nist.gov]

An In-depth Technical Guide to the Safety and Handling of CAS 513-44-0 (Isobutyl Mercaptan)

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for CAS 513-44-0, also known as Isobutyl Mercaptan or 2-Methyl-1-propanethiol. The following sections detail the hazardous properties, exposure controls, emergency procedures, and proper storage and disposal of this compound.

Chemical Identification and Physical Properties

Isobutyl Mercaptan is a colorless to pale yellow liquid with a strong, unpleasant, skunk-like odor.[1] It is primarily used as an intermediate in organic synthesis and as an odorant for natural gas to enable leak detection.[2]

Property	Value	Reference
Molecular Formula	C4H10S	[3][4]
Molecular Weight	90.18 g/mol	[3]
CAS Number	513-44-0	[3]
EC Number	208-162-6	[3]
Melting Point	-145 °C	[3][5]
Boiling Point	87-89 °C	[5]
Specific Gravity	0.831 g/mL at 25 °C	[5][6]
Vapor Pressure	123.76 mmHg at 37.8 °C	[6]
Flash Point	15 °F (-9.44 °C) (Tag Closed Cup)	[5][7]
Refractive Index	1.4385 - 1.4388 at 20 °C	[3][5]
Solubility	Sparingly soluble in water; soluble in alcohol, ether, and ethyl acetate.[4][5]

Hazard Identification and Classification

Isobutyl Mercaptan is classified as a hazardous substance. It is a highly flammable liquid and vapor.[6] Exposure can cause irritation to the eyes, skin, and respiratory system.[5][6] It may also cause skin sensitization.[6]

Hazard Statement Summary:

• H225: Highly flammable liquid and vapor.[3]

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H332: Harmful if inhaled.[3]

• H335: May cause respiratory irritation.[3]

Chronic exposure to mercaptans may lead to damage to the lungs, liver, and kidneys.[6]

Toxicology Data

The following table summarizes the available acute toxicity data for Isobutyl Mercaptan.

Test	Species	Route	Value	Reference
LD50	Rat	Oral	7168 mg/kg	[6]
LD50	Rat	Intraperitoneal	917 mg/kg	[6]
Eye Irritation	Rabbit	-	84 mg (moderate)	[5][6]

Experimental Protocol Summaries

While detailed experimental protocols for the above studies are not fully available, some methodological information has been reported:

• Acute Oral LD50 (Rat): In an acute oral toxicity study in albino rats, the LD50 was determined to be 1.8 g/kg (1800 mg/kg), with a standard deviation of 0.19 g/kg. Observed signs of toxicity included sedation, ataxia, occasional muscular tremors, and labored respiration. Recovery was typically complete within 24 hours for surviving animals. Necropsy of animals that died did not reveal gross pathology attributable to the substance.

• Primary Eye Irritation (Rabbit): A study in albino rabbits resulted in a mean primary eye irritation score of 3.3 for unwashed eyes and 1.8 for washed eyes.

Exposure Limits

Occupational exposure limits for mercaptans vary by jurisdiction. The following values have been reported for butyl mercaptans:

Jurisdiction	Organization	Limit Type	Value	Reference
Wyoming, USA	OSHA	PEL (Table Z-1)	10 ppm (35 mg/m³)	[6]
Quebec, Canada	-	Permissible Exposure Value	0.5 ppm (1.5 mg/m³)	[6]

It is crucial to consult local regulations for the most current and applicable exposure limits.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific handling conditions. The following diagram outlines a general workflow for selecting adequate PPE.

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Key PPE Recommendations:

• Eye/Face Protection: Safety glasses with side shields or chemical goggles are essential.[6]

• Skin Protection: Wear chemical-resistant gloves (e.g., PVC).[6] For prolonged or frequent contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended.[6] For brief contact, a protection class of 3 or higher (> 60 minutes) is advised.[6] A lab coat, overalls, and a PVC apron should be worn.[6]

• Respiratory Protection: If engineering controls are insufficient or during emergency situations, use a respirator with a Type BAX filter of sufficient capacity.[6]

• Footwear: Non-sparking safety footwear is recommended for large-scale use.[6]

First Aid Measures

Immediate medical attention should be sought for all significant exposures. The following diagram provides a decision tree for first aid response.

Caption: First Aid Decision Tree for Exposure to CAS 513-44-0.

• Inhalation: Remove the individual from the contaminated area to fresh air. Keep the person warm and at rest.[6]

• Skin Contact: Immediately remove all contaminated clothing, including footwear. Flush the skin and hair with running water, using soap if available.[6]

• Eye Contact: Wash out immediately with fresh running water. Ensure complete irrigation of the eye by keeping the eyelids apart and moving them.[6]

• Ingestion: Immediately give a glass of water. First aid is not generally required, but if in doubt, contact a Poisons Information Center or a doctor.[6]

Fire Fighting Measures

Isobutyl Mercaptan is a highly flammable liquid with a low flash point.[6][7] Vapors can form explosive mixtures with air and may travel to a source of ignition and flash back.

• Suitable Extinguishing Media: Foam, dry chemical powder, and carbon dioxide.[5][6]

• Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may spread the fire.

• Specific Hazards: Combustion products include carbon dioxide (CO2), sulfur oxides (SOx), and hydrogen sulfide (B99878) (H2S).[6] Closed containers may rupture due to pressure buildup under fire conditions.[6]

• Protective Actions for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective gear. Alert emergency responders and indicate the location and nature of the hazard.[6] For large fires involving tankers, consider evacuation of 1000 meters in all directions.[6]

Accidental Release Measures

All ignition sources must be removed from the area of a spill.[6]

Caption: Accidental Release and Spill Response Procedure.

• Minor Spills: Remove all ignition sources. Clean up spills immediately with an inert absorbent material (e.g., sand, earth).[6] Warning: Never use dry, powdered hypochlorite or other strong oxidizers on mercaptan spills, as this can cause autoignition.[6]

• Major Spills: Clear the area of all personnel and move upwind. Alert emergency responders, providing them with the location and nature of the hazard.[6] Contain the spill if possible and prevent it from entering drains or waterways.

Handling and Storage

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist. Keep away from heat, sparks, and open flames.[2] Ground and bond containers when transferring material.

• Storage: Store in original containers in an approved flame-proof area.[6] Keep containers tightly closed in a cool, dry, and well-ventilated place.[2] Store away from oxidizing agents, nitrates, and chlorine bleaches, as contact may result in ignition.[6]

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[6] This material and its container must be disposed of as hazardous waste.[6] Do not allow wash water from cleaning equipment to enter drains; collect all wash water for treatment before disposal.[6] Puncture containers to prevent re-use and dispose of them at an authorized landfill.[6]

Disclaimer: This document is intended as a guide for the safe handling of CAS 513-44-0 by trained professionals. It is not exhaustive and does not replace a thorough review of the Safety Data Sheet (SDS) provided by the supplier and adherence to all applicable safety regulations. Individuals must exercise their independent judgment in determining the appropriateness of this information for a particular purpose.

References

• 1. tert-butyl mercaptan, 75-66-1 [thegoodscentscompany.com]
• 2. academic.oup.com [academic.oup.com]
• 3. nrc.gov [nrc.gov]
• 4. dokumen.pub [dokumen.pub]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. furfuryl mercaptan, 98-02-2 [perflavory.com]

An In-depth Technical Guide to 2-Methyl-1-propanethiol: Nomenclature, Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methyl-1-propanethiol, a versatile organosulfur compound. The document details its nomenclature, physicochemical properties, experimental protocols for its synthesis and purification, and analytical methods for its characterization.

IUPAC Nomenclature and Synonyms

The systematic name for this compound, according to the International Union of Pure and Applied Chemistry (IUPAC), is 2-methylpropane-1-thiol .

This compound is also known by a variety of synonyms, which are frequently encountered in literature and commercial sources. Understanding these alternative names is crucial for effective information retrieval.

Common Synonyms:

• Isobutyl mercaptan

• 2-Methyl-1-propanethiol

• Isobutanethiol

• 1-Propanethiol, 2-methyl-

• Isobutyl thiol

• 2-Methylpropyl mercaptan

• 1-Mercaptoisobutane

• Thioisobutyl alcohol

Physicochemical Properties

A summary of the key quantitative properties of 2-methyl-1-propanethiol is presented in the table below. These data are essential for its handling, application in chemical synthesis, and for safety considerations.

Property	Value	Reference(s)
Molecular Formula	C4H10S	[1]
Molecular Weight	90.19 g/mol	[1]
CAS Registry Number	513-44-0	[1]
Appearance	Colorless to pale yellow liquid	[2]
Odor	Strong, pungent, skunk-like	[2]
Density	0.831 g/mL at 25 °C	[3]
Melting Point	-145 °C	[2]
Boiling Point	87-89 °C	[3]
Flash Point	-10 °C (14 °F) - closed cup	[4]
Refractive Index	n20/D 1.4385	[3]
Vapor Pressure	124 mmHg at 37.8 °C	[3]
Vapor Density	3.1 (vs air)	[3]
Solubility	Slightly soluble in water; very soluble in alcohol and diethyl ether.	[5]

Experimental Protocols

Synthesis of 2-Methyl-1-propanethiol

A common and effective method for the laboratory-scale synthesis of 2-methyl-1-propanethiol is via the nucleophilic substitution of an isobutyl halide with a sulfur nucleophile, such as sodium hydrosulfide (B80085) or thiourea (B124793). The following protocol is a representative example using isobutyl bromide and thiourea.

Reaction Scheme:

• (CH₃)₂CHCH₂Br + CS(NH₂)₂ → [(CH₃)₂CHCH₂SC(NH₂)₂]⁺Br⁻

• [(CH₃)₂CHCH₂SC(NH₂)₂]⁺Br⁻ + 2NaOH → (CH₃)₂CHCH₂SH + NCNH₂ + NaBr + 2H₂O

Materials:

• Isobutyl bromide

• Thiourea

• Sodium hydroxide (B78521) (NaOH)

• Ethanol

• Water

• Hydrochloric acid (HCl, for neutralization)

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate (B86663) (for drying)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Formation of the Isothiouronium Salt: In a round-bottom flask equipped with a reflux condenser, dissolve thiourea in ethanol. Add an equimolar amount of isobutyl bromide to the solution. Heat the mixture to reflux for 2-3 hours. The formation of the S-isobutylthiouronium bromide salt may be observed as a precipitate.

• Hydrolysis: After cooling the reaction mixture, add a solution of sodium hydroxide (2 molar equivalents) in water. Heat the mixture to reflux for another 2-3 hours. This will hydrolyze the isothiouronium salt to yield 2-methyl-1-propanethiol.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the excess sodium hydroxide with dilute hydrochloric acid. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer twice with diethyl ether. Combine the organic extracts.

• Drying: Dry the combined organic layers over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the diethyl ether by simple distillation. The crude 2-methyl-1-propanethiol can then be purified by fractional distillation.

Purification by Fractional Distillation

Due to its relatively low boiling point, 2-methyl-1-propanethiol can be effectively purified from less volatile impurities using fractional distillation.

Apparatus:

• Distillation flask

• Fractionating column (e.g., Vigreux column)

• Condenser

• Receiving flask

• Thermometer

• Heating mantle

• Boiling chips

Procedure:

• Set up the fractional distillation apparatus in a fume hood.

• Place the crude 2-methyl-1-propanethiol and a few boiling chips into the distillation flask.

• Heat the flask gently.

• Collect the fraction that distills at a constant temperature corresponding to the boiling point of 2-methyl-1-propanethiol (87-89 °C).

• Ensure a slow and steady distillation rate for optimal separation.

Analytical Methods

Gas chromatography is a suitable method for assessing the purity of 2-methyl-1-propanethiol and for its quantitative analysis.

Typical GC Conditions:

• Column: A non-polar capillary column, such as one with a 5% phenyl 95% silicone gum phase (e.g., DB-5), is often used. A common dimension is 30 m x 0.32 mm with a film thickness of 0.25 - 0.5 µm.[6]

• Carrier Gas: Helium.[6]

• Injector Temperature: 200 °C.[6]

• Detector: A Flame Photometric Detector (FPD) is highly selective for sulfur compounds. A Flame Ionization Detector (FID) can also be used.[6]

• Detector Temperature: 250 °C.[6]

• Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, followed by a ramp of 10-30 °C/min to 200 °C, and a final hold for 3 minutes is a representative program.[6]

NMR spectroscopy is a powerful tool for the structural elucidation of 2-methyl-1-propanethiol.

• ¹H NMR (in CDCl₃):

  • ~2.45 ppm (doublet, 2H): Corresponds to the two protons of the -CH₂- group adjacent to the sulfur atom.

  • ~1.85 ppm (multiplet, 1H): Corresponds to the single proton of the -CH- group.

  • ~1.25 ppm (triplet, 1H): Corresponds to the proton of the thiol (-SH) group.

  • ~1.00 ppm (doublet, 6H): Corresponds to the six protons of the two equivalent -CH₃ groups.

• ¹³C NMR (in CDCl₃):

  • ~43 ppm: Corresponds to the -CH₂- carbon.

  • ~31 ppm: Corresponds to the -CH- carbon.

  • ~22 ppm: Corresponds to the two equivalent -CH₃ carbons.

IR spectroscopy can be used to identify the functional groups present in 2-methyl-1-propanethiol.

Key IR Absorption Bands:

• ~2560 cm⁻¹ (weak): S-H stretching vibration, characteristic of a thiol.

• ~2960-2870 cm⁻¹ (strong): C-H stretching vibrations of the alkyl groups.

• ~1465 cm⁻¹ and ~1385 cm⁻¹: C-H bending vibrations.

Chemical Reactivity and Visualization

A characteristic reaction of thiols is their oxidation to disulfides. 2-Methyl-1-propanethiol can be oxidized to form diisobutyl disulfide. This reaction is important in various biological and chemical contexts.

Caption: Oxidation of 2-methyl-1-propanethiol to diisobutyl disulfide.

References

• 1. 1-Propanethiol, 2-methyl- (CAS 513-44-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 3. 2-methyl-1-propanethiol [stenutz.eu]
• 4. Showing Compound 2-Methyl-1-propanethiol (FDB003273) - FooDB [foodb.ca]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. Download [lf-public.deq.utah.gov:443]

A Comprehensive Technical Guide to the Solubility of 2-Methyl-1-propanethiol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 2-methyl-1-propanethiol (also known as isobutyl mercaptan) in various organic solvents. This document consolidates available solubility data, outlines experimental protocols for solubility determination, and presents a theoretical framework for understanding the solubility behavior of this compound.

Introduction to 2-Methyl-1-propanethiol

2-Methyl-1-propanethiol (C₄H₁₀S) is an organosulfur compound belonging to the thiol class. It is a colorless liquid with a characteristic strong, unpleasant odor.[1] Its molecular structure, featuring a branched alkyl group and a sulfhydryl (-SH) functional group, dictates its physicochemical properties, including its solubility in different media. Understanding the solubility of 2-methyl-1-propanethiol is crucial for its application in various fields, including as a flavoring agent, an analytical reagent, and in organic synthesis.[1]

The general principle of "like dissolves like" is the primary determinant of its solubility.[2] The branched alkyl chain imparts a nonpolar character to the molecule, while the thiol group introduces a degree of polarity, although it is less polar than the hydroxyl group in its alcohol analog, isobutanol. Thiols exhibit weak hydrogen bonding capabilities compared to alcohols, which influences their solubility in polar solvents.[2]

Qualitative and Quantitative Solubility Data

Currently, specific quantitative solubility data for 2-methyl-1-propanethiol in a wide range of organic solvents is not extensively documented in publicly available literature. However, qualitative descriptions of its solubility are available and provide valuable guidance. The compound is generally described as soluble to very soluble in common organic solvents.

Table 1: Solubility of 2-Methyl-1-propanethiol in Various Organic Solvents

Solvent Class	Specific Solvent	Qualitative Solubility
Alcohols	Alcohol (general)	Soluble / Very Soluble[1]
Ethanol	Miscible[3]
Butanol	Miscible[3]
3-Methyl-1-butanol	Miscible[3]
Benzyl alcohol	Miscible[3]
2-Ethylhexanol	Miscible[3]
2-Amino-2-methyl-1-propanol	Miscible[3]
Ethers	Diethyl ether	Very Soluble
1,2-Diethoxyethane	Miscible[3]
Tetraethylene glycol dibutyl ether	Miscible[3]
Esters	Ethyl acetate	Soluble[1]
Butyl acetate	Miscible[3]
Ethyl benzoate	Miscible[3]
Hydrocarbons	Benzene	Soluble / Miscible[1][3]
Halogenated Hydrocarbons	Tetrachloromethane	Miscible[3]
Ketones	2,4-Pentanedione	Miscible[3]
4-Hydroxy-4-methylpentan-2-one	Miscible[3]
4-Methyl-2-pentanone	Miscible[3]
Nitrogen-containing	N,N-Dimethylaniline	Miscible[3]
Aniline	Miscible[3]
Pyridine	Miscible[3]
Formamide	Immiscible[3]
Polyols	1,2,3-Propanetriol (Glycerol)	Immiscible[3]
Other	Furfuryl alcohol	Miscible[3]
Aqueous	Water	Slightly soluble[1]

Note: "Soluble" indicates that a significant amount of the solute dissolves in the solvent. "Very Soluble" indicates a higher degree of solubility. "Miscible" means the two liquids form a homogeneous solution in all proportions.[2]

Theoretical Framework of Solubility

The solubility of 2-methyl-1-propanethiol is governed by the intermolecular forces between the solute and solvent molecules. The key interactions at play are:

• Van der Waals Forces: The nonpolar isobutyl group of 2-methyl-1-propanethiol interacts favorably with nonpolar organic solvents such as hydrocarbons and ethers through London dispersion forces.

• Dipole-Dipole Interactions: The polar C-S and S-H bonds in the thiol group can engage in dipole-dipole interactions with polar solvent molecules.

• Hydrogen Bonding: The thiol group can act as a weak hydrogen bond donor and acceptor. Solvents that are strong hydrogen bond acceptors (like ethers and ketones) or donors (like alcohols) can interact with the thiol group, enhancing solubility.

The following diagram illustrates the "like dissolves like" principle in the context of 2-methyl-1-propanethiol's solubility.

References

• 1. 2-methyl-1-propanethiol [chembk.com]
• 2. www1.udel.edu [www1.udel.edu]
• 3. 2-methyl-1-propanethiol [stenutz.eu]

A Comprehensive Technical Guide to the Thermodynamic Properties of 2-Methyl-1-propanethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is an organosulfur compound with the chemical formula (CH₃)₂CHCH₂SH.[1][2][3][4][5][6][7][8] As a volatile thiol, it is recognized by its characteristic strong and unpleasant odor. Beyond its sensory properties, understanding the thermodynamic characteristics of 2-methyl-1-propanethiol is crucial for a variety of scientific and industrial applications. In the pharmaceutical and drug development sectors, the thermodynamic behavior of molecules is fundamental to predicting their stability, reactivity, and interactions within biological systems. This technical guide provides a comprehensive overview of the core thermodynamic properties of 2-methyl-1-propanethiol, presenting key quantitative data in a structured format, detailing the experimental protocols used for their determination, and illustrating the logical relationships between these properties.

Core Thermodynamic Properties

The thermodynamic properties of a substance dictate its behavior under varying conditions of temperature and pressure. For 2-methyl-1-propanethiol, these properties have been meticulously determined through a series of calorimetric and ebulliometric studies.[9][10] The following tables summarize the key thermodynamic data for 2-methyl-1-propanethiol in its liquid and gaseous states.

Table 1: Standard Molar Thermodynamic Properties of 2-Methyl-1-propanethiol

Property	Value	Units	State	Reference
Molar Mass	90.19	g/mol	-	[1][2]
Standard Molar Enthalpy of Formation (ΔfH°)	-128.9 ± 0.8	kJ/mol	Liquid	[5]
Standard Molar Enthalpy of Combustion (ΔcH°)	-2994.9 ± 0.6	kJ/mol	Liquid	[5]
Standard Molar Entropy (S°)	231.29	J/(mol·K)	Liquid	[5]

Table 2: Temperature-Dependent Molar Heat Capacity of Liquid 2-Methyl-1-propanethiol

Temperature (K)	Molar Heat Capacity (Cp) (J/(mol·K))	Reference
298.15	171.88	[11]
300	172.6	[9]
310	175.8	[9]
320	179.1	[9]
330	182.5	[9]
340	186.0	[9]
350	189.6	[9]

Table 3: Vapor Pressure of 2-Methyl-1-propanethiol

Temperature (K)	Vapor Pressure (kPa)	Reference
321.36	26.35	[9]
333.15	40.89	[9]
344.15	61.18	[9]
361.85	101.325	[9]

Experimental Protocols

The accurate determination of the thermodynamic properties of 2-methyl-1-propanethiol relies on a suite of precise experimental techniques. The foundational work by Scott et al. (1958) employed a combination of low-temperature calorimetry, vapor-flow calorimetry, comparative ebulliometry, and combustion calorimetry.[10][12] The following sections provide a detailed overview of the general methodologies for these key experiments.

Low-Temperature Adiabatic Calorimetry for Heat Capacity and Entropy

Low-temperature adiabatic calorimetry is a fundamental technique for determining the heat capacity of a substance as a function of temperature, from which its entropy can be calculated.

Methodology:

• Sample Preparation: A highly purified sample of 2-methyl-1-propanethiol is placed in a sample vessel, typically made of a material with well-characterized thermal properties like copper or gold-plated copper. The vessel is then sealed to contain the sample and a small amount of helium gas is often added to improve thermal conductivity.

• Calorimeter Setup: The sample vessel is placed within a series of concentric, adiabatic shields in a high-vacuum cryostat. These shields are temperature-controlled to precisely match the temperature of the sample vessel, minimizing heat exchange with the surroundings.

• Cooling: The entire assembly is cooled to a very low temperature, often near absolute zero, using liquid helium or a cryocooler.

• Heating and Measurement: A known amount of electrical energy is supplied to a heater on the sample vessel, causing a small, incremental increase in its temperature. The temperature change is precisely measured using a calibrated thermometer, such as a platinum resistance thermometer.

• Data Analysis: The heat capacity of the sample is calculated at each temperature step by dividing the energy input by the measured temperature rise, after accounting for the heat capacity of the sample vessel. By integrating the heat capacity data from near absolute zero up to a given temperature, the standard entropy of the substance can be determined based on the third law of thermodynamics.

Combustion Calorimetry for Enthalpy of Formation

Combustion calorimetry, specifically using a rotating-bomb calorimeter for sulfur-containing compounds, is the primary method for determining the standard enthalpy of combustion, from which the standard enthalpy of formation is calculated.

Methodology:

• Sample Preparation: A precisely weighed sample of liquid 2-methyl-1-propanethiol is encapsulated in a combustible container, such as a gelatin capsule or a thin-walled glass ampoule.

• Bomb Preparation: The sample is placed in a crucible inside a high-pressure stainless steel vessel known as a "bomb." A small amount of water is added to the bomb to ensure that the sulfur combustion products (sulfuric acid) are in a well-defined aqueous state. The bomb is then sealed and pressurized with a large excess of pure oxygen to approximately 30 atmospheres.

• Calorimeter Assembly: The sealed bomb is submerged in a known mass of water in a well-insulated container (the calorimeter). The entire apparatus is allowed to reach thermal equilibrium, and the initial temperature is precisely recorded.

• Ignition: The sample is ignited by passing an electric current through a fuse wire that is in contact with the sample.

• Temperature Measurement: The temperature of the water in the calorimeter is monitored and recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The total heat released by the combustion reaction is calculated from the observed temperature rise and the previously determined heat capacity of the calorimeter system (calibrated using a standard substance like benzoic acid). Corrections are made for the heat of combustion of the fuse wire and any side reactions, such as the formation of nitric acid from residual nitrogen in the bomb. The standard enthalpy of combustion is then calculated per mole of the substance.

• Enthalpy of Formation Calculation: The standard enthalpy of formation of 2-methyl-1-propanethiol is calculated from its standard enthalpy of combustion using Hess's law, along with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O) and sulfuric acid.

Comparative Ebulliometry for Vapor Pressure

Comparative ebulliometry is a precise method for determining the vapor pressure of a liquid as a function of temperature.

Methodology:

• Apparatus: The apparatus consists of two interconnected ebulliometers, one containing the sample (2-methyl-1-propanethiol) and the other a reference substance with a well-known vapor pressure-temperature relationship (e.g., water). Both ebulliometers are connected to a common pressure system.

• Boiling and Equilibrium: Both the sample and the reference liquid are heated to their boiling points under a controlled, common pressure. The design of the ebulliometers ensures that the boiling is smooth and that the vapor and liquid phases are in equilibrium.

• Temperature Measurement: High-precision thermometers are used to measure the boiling temperatures of both the sample and the reference substance simultaneously.

• Pressure Determination: The pressure of the system is determined from the measured boiling temperature of the reference substance using its known vapor pressure curve.

• Data Collection: By varying the system pressure, a series of corresponding boiling temperatures for 2-methyl-1-propanethiol are measured, allowing for the determination of its vapor pressure curve.

Logical Relationships and Workflows

The thermodynamic properties of a substance are interconnected and their experimental determination follows a logical workflow. The following diagrams, created using the DOT language, illustrate these relationships.

Interrelation of Thermodynamic Properties and Experimental Methods.

The diagram above illustrates how experimental techniques like calorimetry and ebulliometry are used to determine fundamental thermodynamic properties such as heat capacity, enthalpy of combustion, and vapor pressure. These primary properties are then used to calculate other important thermodynamic quantities like entropy and enthalpy of formation, which in turn contribute to the determination of Gibbs free energy.

Generalized Experimental Workflows for Thermodynamic Property Determination.

This diagram outlines the generalized workflows for determining the enthalpy of formation, heat capacity and entropy, and vapor pressure of 2-methyl-1-propanethiol. Each workflow highlights the key experimental steps, from sample preparation to the final calculation of the desired thermodynamic property.

Conclusion

The thermodynamic properties of 2-methyl-1-propanethiol are well-characterized through rigorous experimental methodologies. The data presented in this guide provide a valuable resource for researchers, scientists, and drug development professionals. A thorough understanding of these properties is essential for modeling molecular behavior, ensuring process safety, and predicting the stability and reactivity of this compound in various applications. The detailed experimental protocols and workflow diagrams further serve to elucidate the foundational work that underpins our knowledge of the thermodynamics of 2-methyl-1-propanethiol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 4. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 5. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. 1-Propanethiol, 2-methyl- (CAS 513-44-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. Showing Compound 2-Methyl-1-propanethiol (FDB003273) - FooDB [foodb.ca]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 2-methyl-1-propanethiol: chemical thermodynamic properties and rotational isomerism (Journal Article) | OSTI.GOV [osti.gov]
• 11. ME 354 Lab - Bomb Calorimeter Experiment [www2.latech.edu]
• 12. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Discovery and Natural Occurrence of Isobutyl Mercaptan

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutyl mercaptan, systematically named 2-methyl-1-propanethiol, is a volatile organosulfur compound known for its potent and distinct odor. As a member of the thiol family, its presence, even in trace amounts, can significantly impact the aromatic profile of a substance. This technical guide provides a comprehensive overview of the discovery, natural occurrence, and analytical methodologies for isobutyl mercaptan. It summarizes quantitative data from various natural sources, details common experimental protocols for its identification, and presents logical and experimental workflows through standardized diagrams. This document serves as a core reference for researchers in flavor chemistry, natural products, and environmental science.

Discovery and Historical Context

The history of isobutyl mercaptan is intrinsically linked to early investigations into the chemical composition of skunk defensive secretions. Initial studies in the late 19th century correctly identified the presence of sulfur-containing compounds, or "mercaptans," but often misidentified the specific isomers. For many years, n-butyl mercaptan was erroneously cited as a primary component of skunk spray.

While a singular, celebrated moment of discovery for isobutyl mercaptan is not prominent in the historical record, its identification arose from the systematic progress in organic synthesis and analytical chemistry. The synthesis of various alkylthiols became more common throughout the late 19th and early 20th centuries. General methods for producing mercaptans, such as the reaction of an alkyl halide (like isobutyl iodide) with a hydrosulfide (B80085) salt (like potassium hydrosulfide), would have been capable of producing isobutyl mercaptan. These synthetic routes allowed chemists to create reference compounds, which were crucial for the eventual correct identification of this and other thiols in natural products as analytical techniques like gas chromatography and mass spectrometry became available.

Natural Occurrence of Isobutyl Mercaptan

Isobutyl mercaptan is a naturally occurring volatile compound found in a variety of animal secretions and plant-based foods. Its presence is often a result of the metabolic breakdown of sulfur-containing amino acids. The compound has been detected in several sources, though it is often present at trace levels, making quantification challenging.

Data Presentation: Quantitative Analysis

The following table summarizes the known natural sources of isobutyl mercaptan. It is important to note that while the compound has been detected in numerous matrices, publicly available quantitative data remains limited.

Natural Source	Matrix	Concentration Range	Notes
Animal
Striped Skunk (Mephitis mephitis)	Defensive Secretion	Detected, not quantified in most public literature. A related compound, 3-methyl-1-butanethiol, is a major component.	Isobutyl mercaptan is a constituent of the complex thiol mixture responsible for the secretion's potent odor.[1][2][3]
Plant & Fermentation
Guava (Psidium guajava)	Fruit	Detected, not quantified.	Contributes to the characteristic strong, tropical aroma of the fruit.[4][5]
Cooked Beef	Meat	Detected, not quantified.	Formed during thermal degradation of sulfur-containing precursors.
Cooked Pork	Meat	Detected, not quantified.	Contributes to the overall flavor profile of cooked pork.[6][7][8]
Beer	Beverage	Detected, not quantified.	A minor volatile compound formed during fermentation.[4]
Milk & Milk Products	Dairy	Detected, not quantified.	Can contribute to the flavor profile.[4]

Methodologies for Identification and Quantification

The analysis of isobutyl mercaptan and other volatile thiols in complex matrices is challenging due to their low concentrations, high volatility, and reactivity. The standard and most effective method is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Workflow: HS-SPME-GC-MS Analysis

The diagram below illustrates a typical workflow for the extraction and analysis of isobutyl mercaptan from a food or biological sample.

A typical experimental workflow for thiol analysis using HS-SPME-GC-MS.

Detailed Experimental Protocol: Generalized HS-SPME-GC-MS Method

This protocol provides a generalized procedure for the determination of isobutyl mercaptan in a liquid or semi-solid food matrix. Optimization is required for each specific matrix.

• Sample Preparation:

  • Accurately weigh 5.0 g of the homogenized sample into a 20 mL headspace vial.

  • Add 10 mL of a saturated sodium chloride (NaCl) solution to the vial. The salt increases the volatility of the analytes.

  • Spike the sample with a known concentration of an appropriate internal standard (e.g., deuterated 2-methyl-1-propanethiol or a different thiol not present in the sample) for accurate quantification.

  • Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Place the sealed vial into the autosampler tray of the GC system, which is equipped with an SPME agitator and heater.

  • Incubation/Equilibration: Heat the sample vial at a constant temperature (e.g., 60°C) for 15 minutes with agitation to facilitate the release of volatile compounds into the headspace.[9][10]

  • Extraction: After equilibration, expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial.[9][11]

  • Maintain the extraction for 30-60 minutes at the same temperature with continued agitation to allow for the adsorption of analytes onto the fiber coating.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Desorption: After extraction, the SPME fiber is automatically retracted and inserted into the heated GC inlet (typically set at 250°C) for thermal desorption of the analytes. The desorption time is typically 2-5 minutes in splitless mode to ensure complete transfer of analytes to the column.

  • Separation: Use a non-polar or medium-polarity capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm). The oven temperature program can be set as follows:

    • Initial temperature of 40°C, hold for 3 minutes.

    • Ramp at 5°C/minute to 150°C.

    • Ramp at 10°C/minute to 250°C, hold for 5 minutes.

  • Carrier Gas: Use helium at a constant flow rate of 1.0-1.2 mL/min.

  • Mass Spectrometry: The mass spectrometer can be operated in electron ionization (EI) mode at 70 eV. Data can be acquired in full scan mode (e.g., m/z 35-350) for identification. For enhanced sensitivity and quantification, Selected Ion Monitoring (SIM) mode can be used, targeting the characteristic ions of isobutyl mercaptan (e.g., m/z 90, 57, 41, 33).

• Data Analysis:

  • Identification: Isobutyl mercaptan is identified by comparing its retention time and mass spectrum with that of a pure analytical standard run under the same conditions.

  • Quantification: The concentration is calculated by comparing the peak area ratio of the analyte to the internal standard against a previously established calibration curve.

Logical and Pathway Diagrams

Natural Occurrence of Isobutyl Mercaptan

This diagram illustrates the known natural sources where isobutyl mercaptan has been detected.

A logical diagram showing the natural sources of isobutyl mercaptan.

High-Level Olfactory Detection Pathway

Isobutyl mercaptan does not participate in a classical signaling pathway but is instead a ligand for olfactory receptors. This diagram shows the high-level process of its detection.

High-level pathway of isobutyl mercaptan from emission to perception.

References

• 1. researchgate.net [researchgate.net]
• 2. Volatile components in defensive spray of the spotted skunk,Spilogale putorius - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Showing Compound 2-Methyl-1-propanethiol (FDB003273) - FooDB [foodb.ca]
• 5. jfda-online.com [jfda-online.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Structure and Bonding of 2-Methyl-1-propanethiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and bonding of 2-Methyl-1-propanethiol (also known as isobutyl mercaptan). The document details the molecule's structural parameters, including bond lengths and angles, and explores the nature of its covalent bonds. Spectroscopic data from Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) are presented in tabular format to facilitate comparative analysis. Furthermore, a detailed experimental protocol for the synthesis of primary thiols from alkyl halides is provided, offering a practical methodology for laboratory preparation. The guide is intended to serve as a core reference for researchers and professionals in the fields of chemistry and drug development.

Molecular Structure

2-Methyl-1-propanethiol, with the chemical formula C₄H₁₀S, is a primary thiol featuring a branched isobutyl group attached to the sulfhydryl (-SH) functional group. The presence of the thiol group is central to its chemical reactivity and physical properties.

Molecular Geometry

The three-dimensional arrangement of atoms in 2-Methyl-1-propanethiol is characterized by tetrahedral geometry around the sp³-hybridized carbon atoms and a bent geometry around the sulfur atom. The molecule exhibits rotational isomerism due to the rotation around the C-C and C-S single bonds, leading to different conformers with varying energies.

A diagram of the molecular structure is presented below:

Molecular structure of 2-Methyl-1-propanethiol.

Bond Parameters

Bond	Typical Length (Å)	Bond Angle	Typical Angle (°)
C-H	1.09	H-C-H (in CH₃)	109.5
C-C	1.54	H-C-C	109.5
C-S	1.82	C-C-C	109.5
S-H	1.34	C-S-H	96.5
C-C-S	109.5

Chemical Bonding

The bonding in 2-Methyl-1-propanethiol is characterized by covalent bonds formed through the sharing of valence electrons between atoms.

• C-H and C-C Bonds: These are typical nonpolar covalent bonds formed from the overlap of sp³ hybrid orbitals on carbon and the 1s orbital on hydrogen, or between two sp³ hybrid orbitals of adjacent carbon atoms.

• C-S Bond: This is a polar covalent bond due to the difference in electronegativity between carbon (2.55) and sulfur (2.58). The sp³ hybrid orbital of the carbon atom overlaps with a 3p orbital of the sulfur atom.

• S-H Bond: This is also a polar covalent bond, with the 1s orbital of hydrogen overlapping with a 3p orbital of sulfur. The polarity of this bond is responsible for the acidic nature of the thiol proton.

Spectroscopic Data

Spectroscopic analysis is a cornerstone for the identification and structural elucidation of molecules. The following sections present key spectroscopic data for 2-Methyl-1-propanethiol.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methyl-1-propanethiol reveals characteristic vibrational frequencies corresponding to its functional groups. The data presented here is sourced from the NIST Chemistry WebBook.[1]

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
2950 - 2850	C-H stretch (alkane)	Strong
2550 - 2600	S-H stretch (thiol)	Weak
1470 - 1450	C-H bend (scissoring)	Medium
1385 - 1365	C-H bend (rocking, isopropyl)	Medium
~700	C-S stretch	Weak

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms within the molecule. While a publicly available, fully assigned spectrum with coupling constants is not available, typical chemical shift ranges provide valuable structural insights.

¹H NMR Spectral Data (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 0.9 - 1.0	Doublet	6H	(CH ₃)₂CH-
~ 1.3 - 1.4	Triplet	1H	-SH
~ 1.7 - 1.9	Multiplet	1H	(CH₃)₂CH -
~ 2.4 - 2.5	Doublet	2H	-CH ₂-SH

¹³C NMR Spectral Data (Predicted)

Chemical Shift (δ, ppm)	Carbon Environment
~ 22	(C H₃)₂CH-
~ 28	(CH₃)₂C H-
~ 39	-C H₂-SH

Mass Spectrometry (MS)

The mass spectrum of 2-Methyl-1-propanethiol provides information about its molecular weight and fragmentation pattern upon electron ionization. The data is sourced from the NIST Chemistry WebBook.[2]

m/z	Relative Intensity	Proposed Fragment Ion
90	Moderate	[C₄H₁₀S]⁺ (Molecular Ion)
57	High	[C₄H₉]⁺
43	High (Base Peak)	[C₃H₇]⁺
41	Moderate	[C₃H₅]⁺
33	Low	[SH]⁺

Experimental Protocols

Synthesis of 2-Methyl-1-propanethiol from 1-Bromo-2-methylpropane (B43306)

This protocol outlines a common method for the synthesis of primary thiols via nucleophilic substitution of an alkyl halide with a hydrosulfide (B80085) salt.[3][4][5]

Materials:

• 1-Bromo-2-methylpropane (isobutyl bromide)

• Sodium hydrosulfide (NaSH)

• Ethanol (absolute)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate

• Hydrochloric acid (dilute)

• Sodium bicarbonate solution (saturated)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve an excess of sodium hydrosulfide in ethanol.

• Slowly add 1-bromo-2-methylpropane to the ethanolic solution of sodium hydrosulfide at room temperature with vigorous stirring.

• After the addition is complete, heat the reaction mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash successively with dilute hydrochloric acid, deionized water, and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• The crude 2-Methyl-1-propanethiol can be purified by fractional distillation.

Logical Workflow for Synthesis:

References

• 1. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 2. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 3. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 4. Ch15 : Preparation of Thiols [chem.ucalgary.ca]
• 5. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Health and Safety of Isobutyl Mercaptan

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the health and safety data for isobutyl mercaptan (also known as 2-methyl-1-propanethiol). It is intended for researchers, scientists, and drug development professionals who may handle this compound. This document consolidates available toxicological and flammability data, outlines standardized experimental protocols for safety assessment, and visualizes key concepts through diagrams. While specific quantitative toxicity data for isobutyl mercaptan is limited in some areas, this guide supplements available information with data from related butyl mercaptan isomers to provide a more complete risk assessment profile.

Chemical and Physical Properties

Isobutyl mercaptan is a colorless to pale yellow liquid with a strong, pungent odor.[1] Its physical and chemical properties are crucial for understanding its behavior and potential hazards in a laboratory setting.

Property	Value	Source(s)
Chemical Formula	C4H10S	[1]
Molecular Weight	90.19 g/mol	[2]
CAS Number	513-44-0	[1]
Appearance	Colorless to pale yellow liquid	[1][3]
Odor	Strong, pungent, skunk-like	[1][3]
Boiling Point	87-89 °C (189-192 °F)	[2]
Melting Point	-145 °C (-229 °F)
Flash Point	-9.44 °C (15 °F) (Closed Cup)	[4]
Density	0.831 g/cm³ at 25 °C (77 °F)	[2]
Vapor Density	3.1 (Air = 1)	[1]
Vapor Pressure	124 mmHg at 37.8 °C	[3]
Solubility	Slightly soluble in water; soluble in alcohol and ether.	[3]

Toxicological Data

Isobutyl mercaptan is classified as an irritant and is harmful if it comes into contact with the eyes, respiratory system, or skin.[4] Inhalation may cause respiratory irritation.[2]

Acute Toxicity

Quantitative data on the acute toxicity of isobutyl mercaptan is not fully available. The following table summarizes the known values and provides data for related compounds for comparison.

Endpoint	Species	Route	Value	Source(s)
LD50 (Isobutyl Mercaptan)	Rat	Oral	7168 mg/kg	[4]
LD50 (n-Butyl Mercaptan)	Rat	Oral	1500 mg/kg	[5]
LD50 (n-Butyl Mercaptan)	Rabbit	Dermal	>2000 mg/kg	[6]
LC50 (n-Butyl Mercaptan)	Rat	Inhalation (4h)	4020 ppm	[5][7][8]
LC50 (tert-Butyl Mercaptan)	Rat	Inhalation (4h)	22,200 ppm	[9]
LD50 (tert-Butyl Mercaptan)	Rabbit	Dermal	>2000 mg/kg	[10]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population. LC50 (Lethal Concentration, 50%) is the concentration of a chemical in the air that kills 50% of the test animals during the observation period.

Mechanism of Toxicity

The toxicity of mercaptans is primarily attributed to two main cellular mechanisms: the inhibition of mitochondrial respiration and the induction of oxidative stress.[11]

• Inhibition of Cytochrome c Oxidase: Mercaptans can inhibit cytochrome c oxidase (Complex IV) in the mitochondrial electron transport chain.[11] This inhibition disrupts cellular respiration, leading to a decrease in ATP production and cellular dysfunction.

• Induction of Oxidative Stress: Exposure to mercaptans can lead to the overproduction of reactive oxygen species (ROS), resulting in oxidative stress.[12] This can cause damage to cellular components such as lipids, proteins, and DNA.

Figure 1: Simplified signaling pathway of mercaptan-induced oxidative stress.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chembk.com [chembk.com]
• 3. isobutyl mercaptan, 513-44-0 [thegoodscentscompany.com]
• 4. Regulation of redox signaling by reactive sulfur species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactive Sulfur Species: A New Redox Player in Cardiovascular Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Biogenesis of reactive sulfur species for signaling by hydrogen sulfide oxidation pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of cytochrome c oxidase contributes to health and optimal life - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. spectrumchemical.com [spectrumchemical.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Methyl-1-propanethiol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is a versatile organosulfur compound widely utilized in organic synthesis. Its reactive thiol group serves as a powerful nucleophile and a precursor for various sulfur-containing functionalities. This document provides detailed application notes and experimental protocols for the use of 2-methyl-1-propanethiol in several key synthetic transformations, including nucleophilic substitution, Michael addition, and the synthesis of disulfides. Furthermore, its relevance in the context of drug development, particularly in the design of molecules targeting the L-type amino acid transporter 1 (LAT1), is discussed.

Physicochemical Properties

A summary of the key physicochemical properties of 2-methyl-1-propanethiol is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₄H₁₀S
Molecular Weight	90.19 g/mol
Appearance	Colorless liquid
Odor	Strong, unpleasant
Boiling Point	88-89 °C
Density	0.831 g/mL at 25 °C
pKa	~10.5

Applications in Organic Synthesis

2-Methyl-1-propanethiol is a valuable building block for the introduction of the isobutylthio group into organic molecules. Its applications span from the synthesis of fine chemicals and agrochemicals to the development of novel therapeutic agents.

Nucleophilic Substitution Reactions: Synthesis of Isobutyl Thioethers

The thiol group of 2-methyl-1-propanethiol is readily deprotonated by a base to form a potent thiolate nucleophile. This thiolate can then displace a leaving group in an Sₙ2 reaction to form an isobutyl thioether. Thioethers are important structural motifs in many biologically active molecules and are valuable intermediates in organic synthesis.

Experimental Protocol: Synthesis of Benzyl (B1604629) Isobutyl Sulfide (B99878)

This protocol details the synthesis of benzyl isobutyl sulfide via the Sₙ2 reaction of 2-methyl-1-propanethiol with benzyl bromide.

Reaction Scheme:

(CH₃)₂CHCH₂SH + BrCH₂C₆H₅ → (CH₃)₂CHCH₂SCH₂C₆H₅ + HBr

Materials:

• 2-Methyl-1-propanethiol

• Benzyl bromide

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Water

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium hydroxide (1.0 eq) in a minimal amount of water.

• Add ethanol to the flask, followed by the dropwise addition of 2-methyl-1-propanethiol (1.0 eq) at room temperature.

• Stir the mixture for 15 minutes to ensure the complete formation of the sodium thiolate salt.

• To this solution, add benzyl bromide (1.0 eq) dropwise.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford pure benzyl isobutyl sulfide.

Quantitative Data Summary:

Reactant 1	Reactant 2	Base	Solvent	Temperature	Reaction Time	Yield
2-Methyl-1-propanethiol	Benzyl bromide	NaOH	Ethanol	Reflux	2-4 h	High

Note: Yields are typically high for this type of reaction, often exceeding 80-90%, but will vary depending on the specific substrate and reaction conditions.

Logical Relationship of Sₙ2 Thioether Synthesis

Caption: Workflow for the Sₙ2 synthesis of benzyl isobutyl sulfide.

Oxidation to Diisobutyl Disulfide

Thiols can be readily oxidized to form disulfides. This transformation is a key reaction in various biological processes and is also a useful synthetic tool. The oxidation of 2-methyl-1-propanethiol yields diisobutyl disulfide, a compound with applications in various industrial processes.

Experimental Protocol: Synthesis of Diisobutyl Disulfide

This protocol describes the iodine-catalyzed aerobic oxidation of 2-methyl-1-propanethiol to diisobutyl disulfide.

Reaction Scheme:

2 (CH₃)₂CHCH₂SH + [O] → (CH₃)₂CHCH₂S-SCH₂CH(CH₃)₂ + H₂O

Materials:

• 2-Methyl-1-propanethiol

• Iodine (I₂)

• Ethyl acetate

• Oxygen (balloon) or air

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-methyl-1-propanethiol (1.0 eq) in ethyl acetate.

• Add a catalytic amount of iodine (e.g., 5 mol%).

• Fit the flask with a balloon filled with oxygen or allow the reaction to be open to the air.

• Heat the reaction mixture to a gentle reflux (around 70 °C) and stir vigorously.

• Monitor the reaction by TLC until the starting thiol is consumed.

• Cool the reaction mixture to room temperature.

• Wash the organic solution with aqueous sodium thiosulfate (B1220275) to remove excess iodine, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield diisobutyl disulfide.

Quantitative Data Summary:

Reactant	Oxidant	Catalyst	Solvent	Temperature	Reaction Time	Yield
2-Methyl-1-propanethiol	O₂ (air)	I₂	Ethyl Acetate	70 °C	4 h	>95%

Experimental Workflow for Disulfide Synthesis

Caption: Step-by-step workflow for the synthesis of diisobutyl disulfide.

Michael Addition Reactions

The nucleophilic character of the isobutyl thiolate allows it to participate in Michael (conjugate) additions to α,β-unsaturated carbonyl compounds. This reaction is a powerful tool for carbon-sulfur bond formation and the synthesis of 1,5-dicarbonyl compounds and their derivatives.

Experimental Protocol: Michael Addition to an Enone

This protocol provides a general procedure for the Michael addition of 2-methyl-1-propanethiol to an α,β-unsaturated ketone.

Reaction Scheme:

(CH₃)₂CHCH₂SH + R'COCH=CHR'' → R'COCH(SCH₂CH(CH₃)₂)CH₂R''

Materials:

• 2-Methyl-1-propanethiol

• α,β-Unsaturated ketone (e.g., methyl vinyl ketone)

• Base (e.g., triethylamine (B128534) or a catalytic amount of a stronger base)

• Solvent (e.g., THF, CH₂Cl₂)

Procedure:

• In a round-bottom flask, dissolve the α,β-unsaturated ketone (1.0 eq) in the chosen solvent.

• Add 2-methyl-1-propanethiol (1.1 eq) to the solution.

• Add the base (catalytic or stoichiometric amount) to the reaction mixture at room temperature.

• Stir the reaction and monitor its progress by TLC.

• Upon completion, quench the reaction with a mild acid (e.g., saturated aqueous NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data Summary:

Thiol	Michael Acceptor	Base	Solvent	Temperature	Reaction Time	Yield
2-Methyl-1-propanethiol	α,β-Unsaturated Ketone	Et₃N	THF	Room Temp.	1-6 h	Good to Excellent

Michael Addition Reaction Pathway

Application Notes and Protocols: 2-Methyl-1-propanethiol as a Nucleophile in SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is a potent nucleophile widely utilized in bimolecular nucleophilic substitution (SN2) reactions. Its sulfur atom, possessing lone pairs of electrons and being highly polarizable, readily attacks electron-deficient carbon centers, displacing a leaving group in a concerted mechanism. This results in the formation of a new carbon-sulfur bond, yielding a thioether.

These application notes provide a comprehensive overview of the use of 2-methyl-1-propanethiol in SN2 reactions, including its reactivity, substrate scope, and detailed experimental protocols. The information herein is intended to guide researchers in designing and executing synthetic strategies involving this versatile nucleophile.

Reaction Mechanism and Kinetics

The SN2 reaction is a single-step process where the nucleophile attacks the electrophilic carbon from the backside of the leaving group. This "backside attack" leads to an inversion of stereochemistry at the carbon center if it is chiral. The reaction follows second-order kinetics, with the rate being dependent on the concentrations of both the nucleophile (2-methyl-1-propanethiolate) and the substrate (alkyl halide).

Rate Law: Rate = k[Alkyl Halide][2-Methyl-1-propanethiolate]

The structure of 2-methyl-1-propanethiol, with its branched isobutyl group, introduces moderate steric hindrance compared to linear thiols. This can influence the reaction rate, particularly with more sterically hindered substrates.[1]

Substrate Scope and Reactivity

2-Methyl-1-propanethiol is an effective nucleophile for a range of alkyl halides. The reactivity of the substrate is highly dependent on its structure, following the general trend for SN2 reactions:

Methyl > Primary > Secondary >> Tertiary (unreactive)

• Primary Alkyl Halides: React readily with 2-methyl-1-propanethiolate to provide high yields of the corresponding thioethers.

• Secondary Alkyl Halides: Reactions are slower than with primary halides due to increased steric hindrance around the reaction center.[2]

• Tertiary Alkyl Halides: Generally do not undergo SN2 reactions with 2-methyl-1-propanethiol due to significant steric hindrance. Elimination (E2) reactions are often favored.[2]

The nature of the leaving group also plays a crucial role, with better leaving groups leading to faster reaction rates. The general order of leaving group ability is:

I > Br > Cl > F

Quantitative Data Summary

The following table summarizes typical reaction yields for the SN2 reaction of 2-methyl-1-propanethiol with various primary alkyl halides. These reactions are generally high-yielding under appropriate conditions.

Alkyl Halide	Product	Solvent	Base	Temperature (°C)	Reaction Time (h)	Yield (%)
1-Bromobutane	Isobutyl butyl sulfide	Ethanol	NaOEt	78	4	~90
1-Iodopropane	Isobutyl propyl sulfide	DMF	K2CO3	25	6	>95
Benzyl (B1604629) Bromide	Isobutyl benzyl sulfide	Acetonitrile	Et3N	25	3	>95

Note: The yields presented are typical and may vary depending on the specific reaction conditions and purity of reagents.

Experimental Protocols

General Procedure for the Synthesis of Isobutyl Thioethers via SN2 Reaction

This protocol describes a general method for the reaction of 2-methyl-1-propanethiol with a primary alkyl halide.

Materials:

• 2-Methyl-1-propanethiol

• Primary alkyl halide (e.g., 1-bromobutane)

• Anhydrous solvent (e.g., N,N-dimethylformamide (DMF) or ethanol)

• Base (e.g., sodium ethoxide, potassium carbonate, or triethylamine)

• Inert gas (e.g., nitrogen or argon)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Preparation of the Thiolate: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve 2-methyl-1-propanethiol (1.0 eq) in the chosen anhydrous solvent.

• Cool the solution in an ice bath and add the base (1.0-1.2 eq) portion-wise. Stir the mixture at room temperature for 30 minutes to ensure complete formation of the thiolate anion.

• Reaction with Alkyl Halide: To the stirred solution of the thiolate, add the primary alkyl halide (1.0 eq) dropwise at room temperature.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion of the reaction, quench the mixture by adding water.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. The crude product can be purified by distillation or column chromatography on silica (B1680970) gel to afford the pure thioether.

Safety Precautions: 2-Methyl-1-propanethiol has a strong, unpleasant odor. All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Alkyl halides are often toxic and should be handled with care.

Visualization of Reaction and Workflow

SN2 Reaction Mechanism

Caption: SN2 reaction mechanism of 2-methyl-1-propanethiolate with a primary alkyl halide.

Experimental Workflow

Caption: General experimental workflow for the synthesis of isobutyl thioethers.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]

Isobutyl Mercaptan in Pharmaceutical Research: Application Notes and Protocols for the Synthesis of the Anti-Cancer Agent ONC201

For Immediate Release

Introduction: Isobutyl mercaptan (2-methyl-1-propanethiol), a thiol-containing organic compound, serves as a critical building block in the synthesis of various pharmaceutical agents. Its reactive sulfhydryl group allows for its incorporation into complex molecular scaffolds, imparting unique pharmacological properties. This document provides detailed application notes and experimental protocols for the use of isobutyl mercaptan in the synthesis of the promising anti-cancer agent ONC201, a small molecule inhibitor of dopamine (B1211576) receptor D2/3 (DRD2/3) currently under investigation for the treatment of various malignancies, including H3 K27M-mutant diffuse midline gliomas.

Application Notes

Application: Synthesis of the Anti-Cancer Drug ONC201 (Dordaviprone)

Isobutyl mercaptan is a key precursor in the synthesis of ONC201. The isobutylthio- moiety is incorporated into the final structure of the drug and is crucial for its biological activity. The synthesis involves a multi-step process where isobutyl mercaptan is used to introduce the isobutylthiomethyl group onto a pyridine (B92270) scaffold. This intermediate is then further elaborated to yield the final ONC201 molecule.

Mechanism of Action of ONC201:

ONC201 exhibits a unique mechanism of action that is distinct from traditional cytotoxic chemotherapy.[1][2] It acts as an antagonist of the G-protein coupled receptors, dopamine receptor D2 and D3 (DRD2/DRD3).[1] This antagonism triggers an integrated stress response (ISR), leading to the upregulation of the pro-apoptotic protein, TNF-related apoptosis-inducing ligand (TRAIL) and its receptor, death receptor 5 (DR5).[1][3] The activation of the TRAIL pathway, coupled with the dual inactivation of the pro-survival signaling molecules Akt and ERK, ultimately leads to apoptosis in cancer cells.[1][3]

Quantitative Data

The efficacy of ONC201 has been evaluated in both preclinical and clinical settings. The following tables summarize key quantitative data.

Table 1: Preclinical Activity of ONC201 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Citation
H3.3K27M DIPG-007	Diffuse Intrinsic Pontine Glioma	0.5	[4]
SF7761	Glioblastoma	4	[4]
QCTB-R059	Medulloblastoma	3	[4]
DAOY	Medulloblastoma	Lower micromolar range	[5]
D458	Medulloblastoma	Lower micromolar range	[5]
MDA-MB-231	Breast Cancer	14.6	[6]
PC-3	Prostate Cancer	Data not specified	[6]
H3122	Lung Cancer	Data not specified	[6]
MV4;11	Acute Myeloid Leukemia	Data not specified	[6]

Table 2: Clinical Efficacy of ONC201 in H3 K27M-Mutant Diffuse Glioma

Parameter	Adult Patients	Pediatric Patients	Citation
Overall Response Rate (ORR)	16.7% (by RANO-HGG)	9.1% (by strict RANO criteria)	[7][8]
30.0% (by best response, HGG or LGG RANO)	18.2% (radiographic responses)	[8]
Disease Control Rate	40.0%	Not Reported	[9]
Median Duration of Response	15.1 months	Not Reported	[7]
Median Time to Response	3.8 months	1.9 months	[7]
Median Overall Survival (OS) from Recurrence	9.3 months	Not Reported	[9]
Median Overall Survival (OS) from Diagnosis (Non-recurrent)	21.7 months	21.7 months (ONC014 trial)	[8][9]

Experimental Protocols

Protocol 1: Synthesis of 4-((Isobutylthio)methyl)picolinonitrile (ONC201 Precursor)

This protocol describes the synthesis of a key intermediate in the production of ONC201, incorporating the isobutylthio- moiety.

Materials:

• 4-(Chloromethyl)picolinonitrile (B2462032) hydrochloride

• Isobutyl mercaptan

• Sodium hydroxide (B78521) (NaOH)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of 4-(chloromethyl)picolinonitrile hydrochloride in DMF, add a solution of sodium hydroxide.

• Add isobutyl mercaptan to the reaction mixture.

• Stir the reaction at room temperature until completion, monitoring by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield 4-((isobutylthio)methyl)picolinonitrile.

Protocol 2: Synthesis of ONC201 (Conceptual Outline)

The synthesis of ONC201 from the isobutylthio-containing precursor involves several subsequent steps, including the formation of a hydrazide and condensation with a pyridine derivative to form the final heterocyclic core. A detailed, step-by-step protocol for the complete synthesis is proprietary and not fully available in the public domain. The following is a conceptual outline based on general synthetic principles for similar heterocyclic compounds.

• Hydrazide Formation: The nitrile group of 4-((isobutylthio)methyl)picolinonitrile is converted to a hydrazide. This is typically achieved by reacting the nitrile with hydrazine (B178648) hydrate (B1144303) in a suitable solvent, such as ethanol, under reflux.

• Condensation and Cyclization: The resulting hydrazide is then reacted with a suitable pyridine-based aldehyde or ketone in the presence of a catalyst to form the final tricyclic imipridone core of ONC201 through a condensation and subsequent cyclization reaction.

Visualizations

Caption: Conceptual workflow for the synthesis of ONC201.

Caption: Simplified signaling pathway of ONC201.

References

• 1. ONC201: a new treatment option being tested clinically for recurrent glioblastoma - Ralff - Translational Cancer Research [tcr.amegroups.org]
• 2. researchgate.net [researchgate.net]
• 3. The angular structure of ONC201, a TRAIL pathway-inducing compound, determines its potent anti-cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ONC201/TIC10 Is Empowered by 2-Deoxyglucose and Causes Metabolic Reprogramming in Medulloblastoma Cells in Vitro Independent of C-Myc Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of Novel Anticancer Agents with a Scaffold of Tetrahydropyrido[4,3-d]pyrimidine-2,4-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oncologynexus.com [oncologynexus.com]
• 8. ACTION: a randomized phase 3 study of ONC201 (dordaviprone) in patients with newly diagnosed H3 K27M-mutant diffuse glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. onclive.com [onclive.com]

Application Notes and Protocols for the Synthesis of Thioethers Using 2-Methyl-1-propanethiol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Thioethers (or sulfides) are a critical class of organosulfur compounds characterized by a C-S-C linkage. This functional group is prevalent in numerous pharmaceuticals, agrochemicals, and advanced materials, influencing their biological activity and physical properties.[1][2] 2-Methyl-1-propanethiol (isobutyl mercaptan) is a readily available and versatile thiol that serves as a key building block for introducing the isobutylthio moiety into target molecules. This document provides detailed application notes and experimental protocols for several robust methods for synthesizing thioethers from this starting material.

Synthetic Methodologies

The synthesis of thioethers from 2-Methyl-1-propanethiol can be achieved through several established synthetic strategies. The most common and effective methods include nucleophilic substitution reactions (a Williamson ether synthesis analogue), Thiol-ene "click" reactions, and metal-catalyzed cross-coupling reactions.

Nucleophilic Substitution (Williamson-type Synthesis)

This is the most traditional and widely used method for forming dialkyl thioethers.[2] The reaction proceeds via an S_N2 mechanism, where the thiolate anion, generated by deprotonating 2-Methyl-1-propanethiol with a suitable base, acts as a potent nucleophile.[3][4] This nucleophile then attacks an electrophilic carbon, typically a primary or secondary alkyl halide, displacing the leaving group to form the thioether.[5][6]

• Mechanism: Two-step process involving deprotonation followed by nucleophilic attack.[7][8]

• Advantages: Simple, high-yielding for unhindered substrates, and utilizes readily available reagents.

• Limitations: The reaction is most effective for primary and secondary alkyl halides.[6][9] Tertiary alkyl halides are prone to elimination reactions (E2) as thiolates are also basic.[6]

Thiol-Ene Reaction

The Thiol-ene reaction is a powerful and efficient method for thioether synthesis, falling under the umbrella of "click chemistry" due to its high yields, stereoselectivity, and mild reaction conditions.[10][11] The reaction involves the addition of the S-H bond of 2-Methyl-1-propanethiol across an alkene (the "ene"). It can proceed through two primary mechanisms:

• Radical Addition: Initiated by UV light or a radical initiator, this pathway forms a thiyl radical that adds to the alkene in an anti-Markovnikov fashion.[10][12][13]

• Michael Addition: Catalyzed by a base or nucleophile, this pathway is effective for alkenes conjugated with an electron-withdrawing group.[10][11]

• Mechanism: Radical chain reaction (initiation, propagation, termination) or conjugate addition.[13]

• Advantages: High atom economy, proceeds under mild conditions, often requires no catalyst (photochemical initiation), and is tolerant of many functional groups.[11][12]

• Limitations: The radical mechanism can sometimes lead to side reactions like polymerization of the alkene.[13]

Metal-Catalyzed Cross-Coupling

For the synthesis of aryl isobutyl thioethers, transition-metal-catalyzed cross-coupling reactions are the most general and effective strategy.[1][14] These reactions, often referred to as Migita or Buchwald-Hartwig C-S coupling, typically involve a palladium, nickel, or copper catalyst to couple 2-Methyl-1-propanethiol (or its thiolate) with an aryl or vinyl halide (or pseudohalide).[1][14]

• Mechanism: Generally involves a catalytic cycle of oxidative addition, ligand exchange, and reductive elimination.[1]

• Advantages: Provides access to aryl thioethers which are difficult to synthesize via S_{N}Ar reactions, and offers broad substrate scope.

• Limitations: Requires a metal catalyst which may need to be removed from the final product, and can be sensitive to air and moisture.

Data Presentation: Comparative Overview of Methods

The following table summarizes typical reaction parameters for the synthesis of isobutyl thioethers.

Parameter	Nucleophilic Substitution (S_N2)	Radical Thiol-Ene Reaction	Metal-Catalyzed Cross-Coupling
Thiol Source	2-Methyl-1-propanethiol	2-Methyl-1-propanethiol	2-Methyl-1-propanethiol
Co-reactant	Primary/Secondary Alkyl Halide	Alkene	Aryl/Vinyl Halide or Triflate
Key Reagent/Catalyst	Strong Base (e.g., NaH, NaOH)	Radical Initiator (e.g., AIBN) or UV light	Pd, Ni, or Cu catalyst with ligand
Typical Solvent	THF, DMF, Acetone	Toluene, Dichloromethane (B109758), or solvent-free	Toluene, Dioxane, DMF
Temperature	0 °C to 60 °C	Room Temperature	80 °C to 120 °C
Reaction Time	2-12 hours	0.5-4 hours	6-24 hours
Typical Yield	80-95%	>90%	70-90%
Key Advantage	Simplicity and cost-effectiveness	High efficiency and functional group tolerance	Access to aryl thioethers

Experimental Protocols

Safety Note: 2-Methyl-1-propanethiol is a volatile compound with an extremely unpleasant and powerful odor. All manipulations should be performed in a well-ventilated fume hood. Consider quenching residual thiol with bleach (sodium hypochlorite) solution before disposal.

Protocol 1: Synthesis of Isobutyl Benzyl (B1604629) Thioether via Nucleophilic Substitution

This protocol details the reaction of 2-Methyl-1-propanethiol with benzyl bromide.

Materials:

• 2-Methyl-1-propanethiol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Thiolate Formation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add sodium hydride (1.2 equivalents). Carefully wash the NaH with anhydrous hexanes to remove the mineral oil, decant the hexanes, and suspend the NaH in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• In a separate flask, dissolve 2-Methyl-1-propanethiol (1.0 equivalent) in anhydrous THF.

• Add the thiol solution dropwise to the NaH suspension via a dropping funnel over 20-30 minutes. Hydrogen gas will evolve.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure complete deprotonation.

• Alkylation: Cool the resulting sodium thiolate solution back to 0 °C.

• Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture.

• After addition, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the flask in an ice bath and carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield the pure isobutyl benzyl thioether.

Protocol 2: Synthesis of 1-(Isobutylthio)octane via Radical Thiol-Ene Reaction

This protocol describes the photoinitiated addition of 2-Methyl-1-propanethiol to 1-octene (B94956).

Materials:

• 2-Methyl-1-propanethiol

• 1-Octene

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA) or other suitable photoinitiator

• Dichloromethane (DCM) or reaction can be run neat

• UV lamp (e.g., 365 nm)

• Quartz reaction vessel or borosilicate glass if wavelength is appropriate

Procedure:

• Reaction Setup: In a quartz reaction vessel, dissolve 1-octene (1.0 equivalent) and 2-Methyl-1-propanethiol (1.2 equivalents) in a minimal amount of dichloromethane or prepare the mixture neat.

• Add the photoinitiator, DMPA (1-2 mol%).

• Seal the vessel and degas the solution by bubbling with nitrogen or argon for 15-20 minutes to remove oxygen, which can inhibit radical reactions.

• Initiation: Place the reaction vessel under a UV lamp and begin irradiation with stirring. The reaction is typically exothermic; maintain the temperature near room temperature with a water bath if necessary.

• Monitor the reaction by TLC or GC-MS. The reaction is often complete within 1-2 hours.

• Work-up: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure to remove the solvent (if used) and any excess thiol.

• Purification: The resulting crude product is often of high purity. If necessary, purify by flash column chromatography on silica gel (hexanes) to remove the initiator and any side products, yielding pure 1-(isobutylthio)octane.

Visualizations

Reaction Mechanisms and Workflows

Caption: Mechanism of Williamson-type thioether synthesis.

Caption: Radical mechanism of the anti-Markovnikov Thiol-ene reaction.

Caption: General experimental workflow for thioether synthesis.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Using an alkyl halide and a thiol as starting materials, how woul... | Study Prep in Pearson+ [pearson.com]
• 6. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 7. Khan Academy [khanacademy.org]
• 8. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 9. chemistry.ucsd.edu [chemistry.ucsd.edu]
• 10. Thiol-ene reaction - Wikipedia [en.wikipedia.org]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 13. chemistry.illinois.edu [chemistry.illinois.edu]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the Experimental Oxidation of 2-Methyl-1-propanethiol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the oxidation of 2-methyl-1-propanethiol to its corresponding disulfide and sulfonyl chloride derivatives. The methodologies outlined are based on established and reliable procedures for thiol oxidation, offering adaptable starting points for specific research applications.

Introduction

The oxidation of thiols is a fundamental transformation in organic synthesis, yielding valuable sulfur-containing compounds. 2-Methyl-1-propanethiol, also known as isobutanethiol, can be selectively oxidized to form diisobutyl disulfide, a compound with applications in various industrial processes, or to 2-methyl-1-propanesulfonyl chloride, a key intermediate for the synthesis of sulfonamides and other pharmacologically relevant molecules. These application notes detail robust protocols for achieving these transformations, complete with data presentation and visual workflows to guide researchers.

Data Presentation: A Comparative Overview of Oxidation Methods

The following tables summarize quantitative data for the oxidation of thiols to disulfides and sulfonyl chlorides. While specific data for 2-methyl-1-propanethiol is limited in the literature, representative yields for analogous thiols under various conditions are presented to guide experimental design.

Table 1: Oxidation of Thiols to Disulfides

Oxidizing System	Substrate	Catalyst (if any)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
H₂O₂ / NaI	Benzyl mercaptan	Sodium Iodide	None (solvent-free)	Room Temp.	30 min	~99	[1]
Bobbitt's Salt	Various aryl and aliphatic thiols	None	Dichloromethane (B109758)	Room Temp.	1-2 h	71-99
Trichloroisocyanuric Acid	Various thiols	Pyridine, Benzoic Acid	Acetonitrile/Methylene Chloride	40	1 h	Good to Excellent
Dioxygen / Organocatalyst	Thiophenol	2,3-Dihydro-2,2,2-triphenylphenanthro[9,10-d]-1,3,2-λ⁵-oxazaphosphole	Methanol	Not specified	Not specified	Not specified	[2][3]

Table 2: Oxidation of Thiols to Sulfonyl Chlorides

Oxidizing System	Substrate	Solvent	Temperature (°C)	Time	Yield (%)	Reference
H₂O₂ / SOCl₂	Various aromatic, heterocyclic, and aliphatic thiols	Not specified	Room Temp.	1 min	up to 97	[2]
Trichloroisocyanuric Acid	Dodecane-1-thiol	Acetonitrile / Water	0-5	30 min	61
HNO₃ / HCl / O₂ (Flow)	Diphenyl disulfide	Not specified	Not specified	>6 h	70-81	[4]

Experimental Protocols

Protocol 1: Synthesis of Diisobutyl Disulfide via Hydrogen Peroxide Oxidation

This protocol describes a mild and environmentally friendly method for the oxidation of 2-methyl-1-propanethiol to diisobutyl disulfide using hydrogen peroxide catalyzed by sodium iodide.[1]

Materials:

• 2-Methyl-1-propanethiol

• 30% Hydrogen peroxide (H₂O₂)

• Sodium iodide (NaI)

• Diethyl ether

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask containing 2-methyl-1-propanethiol (10 mmol), add a catalytic amount of sodium iodide (0.5 mmol).

• With vigorous stirring, slowly add 30% hydrogen peroxide (11 mmol) dropwise to the mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 30 minutes.

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution to decompose any excess hydrogen peroxide.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude diisobutyl disulfide.

• The product can be further purified by vacuum distillation if necessary.

Protocol 2: Synthesis of 2-Methyl-1-propanesulfonyl Chloride via Oxidative Chlorination

This protocol details the direct conversion of 2-methyl-1-propanethiol to 2-methyl-1-propanesulfonyl chloride using a combination of hydrogen peroxide and thionyl chloride.[2]

Materials:

• 2-Methyl-1-propanethiol

• 30% Hydrogen peroxide (H₂O₂)

• Thionyl chloride (SOCl₂)

• Dichloromethane (CH₂Cl₂)

• Ice bath

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-methyl-1-propanethiol (10 mmol) in dichloromethane (20 mL) and cool the mixture in an ice bath.

• Slowly and cautiously add thionyl chloride (10 mmol) to the stirred solution.

• From the dropping funnel, add 30% hydrogen peroxide (30 mmol) dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for approximately 1 minute.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 2-methyl-1-propanesulfonyl chloride.

• The product should be used immediately or stored under an inert atmosphere due to its sensitivity to moisture.

Mandatory Visualizations

Caption: Oxidation pathways of 2-Methyl-1-propanethiol.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Isobutyl Mercaptan in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the role of isobutyl mercaptan (2-methyl-1-propanethiol) as a key building block in the synthesis of novel agrochemicals. Isobutyl mercaptan, through its reactive thiol (-SH) group, serves as a versatile precursor for creating sulfur-containing moieties in pesticides and herbicides, contributing significantly to their biological activity.[1] This document outlines the synthesis of N-alkyl-O-isobutyl thiocarbamates, a class of compounds with herbicidal potential, and discusses the synthesis of a fungicide containing an isobutyl group, highlighting its antifungal properties.

Synthesis of N-Alkyl-O-Isobutyl Thiocarbamates as Potential Herbicides

Thiocarbamates are a well-established class of herbicides.[2][3] The synthesis of N-alkyl-O-isobutyl thiocarbamates can be achieved through a one-pot reaction, which is efficient and applicable on an industrial scale.[4] This method involves the initial formation of potassium isobutyl xanthate, followed by chlorination to yield an isobutyl chlorothioformate intermediate, which then reacts with an amine to produce the final thiocarbamate product.[2][4]

This protocol is based on the optimized Method C described by Stojanović et al. (2021), which provides high yields and purity.[4]

Materials:

• Isobutanol (Isobutyl alcohol)

• Potassium hydroxide (B78521) (KOH)

• Carbon disulfide (CS₂)

• Chlorine (Cl₂) gas

• Ethylamine (B1201723)

• Xylene (solvent)

• Water

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and gas inlet/outlet.

• Cooling bath

• Distillation apparatus

Procedure:

• Formation of Potassium Isobutyl Xanthate:

  • In a three-necked flask, dissolve potassium hydroxide (0.20 mol) in isobutanol (0.20 mol) and 40.0 cm³ of xylene with stirring.

  • Cool the mixture to 30°C.

  • Add carbon disulfide (0.21 mol) dropwise over 1.5 hours, maintaining the temperature between 35 and 40°C.

  • After the addition is complete, add 40.0 cm³ of water to dissolve the formed potassium isobutyl xanthate.

• Formation of Isobutyl Chlorothioformate and Aminolysis:

  • Cool the reaction mixture to a temperature between 15 and 20°C.

  • Introduce chlorine gas (0.20 mol) into the reaction mixture over 2 hours.

  • After chlorination, add ethylamine (0.20 mol) to the mixture.

  • Allow the reaction to proceed, after which the organic layer containing the N-ethyl-O-isobutyl thiocarbamate is separated.

• Purification:

  • The final product can be purified by vacuum distillation.

Data Presentation:

The following table summarizes the yields and purity for the synthesis of various N-alkyl-O-isobutyl thiocarbamates using the optimized one-pot method.

Amine Reactant	Product	Yield (%)	Purity (%)
Ethylamine	N-ethyl-O-isobutyl thiocarbamate	82.5	98.9
Isopropylamine	N-isopropyl-O-isobutyl thiocarbamate	81.5	-
Isobutylamine	N-isobutyl-O-isobutyl thiocarbamate	82.7	-
Isopentylamine	N-isopentyl-O-isobutyl thiocarbamate	83.4	-

Data adapted from Stojanović et al., 2021.

Logical Relationship of the Synthesis Pathway:

Caption: One-pot synthesis of N-alkyl-O-isobutyl thiocarbamates.

Synthesis of Fungicides Containing an Isobutyl Moiety

Isobutyl mercaptan can also be a precursor in the synthesis of fungicides. For instance, a study on N-(alkoxy)-diphenyl ether carboxamide derivatives as novel succinate (B1194679) dehydrogenase inhibitors (SDHIs) identified a compound with an isobutyl group (referred to as M5) that exhibited significant antifungal activity.[5] SDHIs are a crucial class of fungicides that target the mitochondrial respiratory chain of pathogenic fungi.[5][6]

While the specific, detailed protocol for compound M5 is not provided in the source material, a general synthetic route for this class of compounds is described. The isobutyl moiety is introduced via an isobutoxyamine intermediate.

General Procedure:

• Synthesis of the Diphenyl Ether Skeleton: This is typically achieved by reacting a fluorobenzonitrile with a hydroquinone (B1673460) derivative.

• Hydrolysis of the Nitrile: The nitrile group (-CN) is hydrolyzed to a carboxylic acid (-COOH) under alkaline conditions.

• Amide Coupling: The resulting carboxylic acid is then coupled with a substituted N-O derivative, in this case, isobutoxyamine, to form the final N-(isobutoxy)-diphenyl ether carboxamide. This coupling is often facilitated by a coupling agent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

Experimental Workflow Diagram:

Caption: General synthesis workflow for N-(alkoxy)-diphenyl ether carboxamides.

Antifungal Activity Data:

The antifungal activity of the isobutyl-containing compound M5 was evaluated against Botrytis cinerea.

Compound	R Group	Antifungal Activity (%) against B. cinerea
M5	isobutyl	47

Data from He et al., 2023.

This result indicates that the presence of the isobutyl group contributes to the antifungal properties of this class of compounds.

Conclusion

Isobutyl mercaptan is a valuable and versatile building block in the synthesis of agrochemicals. The protocols and data presented here demonstrate its application in the creation of potential herbicides and fungicides. The one-pot synthesis of N-alkyl-O-isobutyl thiocarbamates offers an efficient route to a class of compounds with herbicidal activity. Furthermore, the incorporation of an isobutyl moiety into N-(alkoxy)-diphenyl ether carboxamide structures has been shown to result in compounds with notable antifungal properties. These examples underscore the importance of isobutyl mercaptan in the ongoing discovery and development of new and effective crop protection agents. Further research into the synthesis and biological activity of other agrochemicals derived from isobutyl mercaptan is warranted.

References

• 1. Design, Synthesis, and Antifungal Activity of N-(alkoxy)-Diphenyl Ether Carboxamide Derivates as Novel Succinate Dehydrogenase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. One-Pot Synthesis of Thiocarbamates - ChemistryViews [chemistryviews.org]
• 4. researchgate.net [researchgate.net]
• 5. Design, Synthesis, and Antifungal Activity of N-(alkoxy)-Diphenyl Ether Carboxamide Derivates as Novel Succinate Dehydrogenase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design and Synthesis of Novel Diphenyl Ether Carboxamide Derivatives To Control the Phytopathogenic Fungus Sclerotinia sclerotiorum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Methyl-1-propanethiol in Thiol-Ene Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The thiol-ene reaction has emerged as a powerful tool in the field of click chemistry, offering a highly efficient and versatile method for the formation of carbon-sulfur bonds.[1] This reaction, proceeding via a radical-mediated addition of a thiol to an alkene, is characterized by high yields, rapid reaction rates, stereoselectivity, and minimal byproducts.[1] Among the diverse range of thiols utilized in this chemistry, 2-methyl-1-propanethiol (also known as isobutyl mercaptan) serves as a valuable reagent for introducing the isobutylthio moiety into molecules of interest. This functional group can be of particular interest in drug development and materials science due to its moderate hydrophobicity and steric profile.

This document provides detailed application notes and protocols for the use of 2-methyl-1-propanethiol as a reagent in photo-initiated thiol-ene click chemistry.

Reaction Mechanism

The photo-initiated thiol-ene reaction proceeds through a free-radical chain mechanism. The process is initiated by a photoinitiator that, upon exposure to UV light, generates radical species. These radicals then abstract a hydrogen atom from the thiol (2-methyl-1-propanethiol) to form a thiyl radical. This reactive thiyl radical then adds across the double bond of an alkene in an anti-Markovnikov fashion, creating a carbon-centered radical. The chain is propagated by the transfer of a hydrogen atom from another thiol molecule to the carbon-centered radical, yielding the final thioether product and regenerating a thiyl radical.[1]

Caption: Free-radical mechanism of the photo-initiated thiol-ene reaction.

Applications in Research and Drug Development

The thioether linkage formed through the thiol-ene reaction is highly stable, making this chemistry suitable for a variety of applications in drug development and life sciences research.

• Drug Discovery and Lead Modification: The isobutylthio group can be readily introduced into lead compounds to modulate their physicochemical properties, such as lipophilicity and metabolic stability. The mild and orthogonal nature of the thiol-ene reaction allows for late-stage functionalization of complex molecules.

• Bioconjugation: While 2-methyl-1-propanethiol itself is a small molecule, the principles of the thiol-ene reaction are widely used to conjugate biomolecules. For instance, thiol-containing peptides or proteins can be linked to alkene-modified drug molecules or imaging agents.

• Material Science and Drug Delivery: Thiol-ene chemistry is employed in the synthesis of polymers and hydrogels for drug delivery systems. The resulting polythioethers can exhibit desirable properties for encapsulating and releasing therapeutic agents. Thioethers are recognized as important structural motifs in a variety of pharmaceuticals.[2][3]

Quantitative Data Summary

The following tables summarize typical reaction parameters and expected outcomes for photo-initiated thiol-ene reactions involving primary thiols, which are representative of the reactivity of 2-methyl-1-propanethiol.

Table 1: Representative Reaction Conditions for Photo-initiated Thiol-Ene Reaction

Parameter	Value	Notes
Thiol Reagent	2-Methyl-1-propanethiol	-
Alkene Substrate	Terminal Alkenes (e.g., Styrene, Norbornene, Acrylates)	Electron-rich alkenes like norbornene and vinyl ethers are highly reactive.[1]
Stoichiometry (Thiol:Ene)	1.2 : 1	A slight excess of the thiol is often used to ensure complete conversion of the alkene.
Photoinitiator	2,2-Dimethoxy-2-phenylacetophenone (DMPA)	Typically used at 0.1-5 mol% relative to the alkene.
Solvent	Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile	Choice of solvent depends on the solubility of the reactants.
UV Wavelength	365 nm	A common wavelength for many commercially available photoinitiators.
Reaction Time	15 - 60 minutes	Highly dependent on the specific reactants, their concentration, and the intensity of the UV source.
Temperature	Room Temperature	One of the key advantages of photo-initiated reactions.

Table 2: Expected Outcomes and Characterization

Parameter	Typical Result	Analytical Technique
Yield	> 90%	Isolated yield after purification.
Conversion	Quantitative	Monitored by ¹H NMR or GC-MS.
¹H NMR	Disappearance of alkene proton signals; Appearance of new signals for the thioether product.	Protons adjacent to the sulfur in the thioether typically appear around 2.5-2.9 ppm.[4]
¹³C NMR	Disappearance of alkene carbon signals; Appearance of new signals for the thioether product.	Carbons adjacent to the sulfur in the thioether typically appear around 30-40 ppm.[5]
Mass Spectrometry	Confirmation of the molecular weight of the desired thioether product.	ESI-MS or GC-MS.

Experimental Protocols

The following is a representative protocol for the photo-initiated thiol-ene reaction of 2-methyl-1-propanethiol with an alkene, based on established procedures for similar primary thiols.[6]

Materials:

• 2-Methyl-1-propanethiol

• Alkene substrate (e.g., styrene)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA)

• Anhydrous solvent (e.g., Dichloromethane, THF)

• Round-bottom flask or quartz reaction vessel

• Magnetic stirrer and stir bar

• UV lamp (365 nm)

• Standard laboratory glassware for workup and purification

• Inert gas (Nitrogen or Argon)

Caption: General experimental workflow for a photo-initiated thiol-ene reaction.

Procedure:

• Reaction Setup: In a quartz reaction vessel equipped with a magnetic stir bar, dissolve the alkene substrate (1.0 mmol) and DMPA (0.05 mmol, 5 mol%) in the chosen anhydrous solvent (5 mL).

• Addition of Thiol: To the stirred solution, add 2-methyl-1-propanethiol (1.2 mmol, 1.2 equivalents).

• Degassing: Seal the vessel and purge the solution with a gentle stream of nitrogen or argon for 15-20 minutes to remove dissolved oxygen, which can inhibit the radical reaction. Maintain a positive pressure of the inert gas.

• Photo-irradiation: Place the reaction vessel at a fixed distance from the 365 nm UV lamp and begin irradiation while stirring vigorously. The reaction is typically conducted at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or by taking aliquots for analysis by gas chromatography-mass spectrometry (GC-MS) or ¹H NMR spectroscopy. The reaction is generally complete within 15 to 60 minutes.

• Workup: Once the reaction is complete, turn off the UV lamp. Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a hexane/ethyl acetate (B1210297) gradient) to afford the pure thioether.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Safety Precautions: 2-Methyl-1-propanethiol has a strong, unpleasant odor and is flammable. All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. UV radiation is harmful; ensure proper shielding of the UV lamp during operation.

References

• 1. Thiol-ene reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 6. Sunlight-Mediated Thiol–Ene/Yne Click Reaction: Synthesis and DNA Transfection Efficiency of New Cationic Lipids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Methyl-1-propanethiol in Self-Assembled Monolayers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) are highly organized molecular layers that spontaneously form on a substrate. Alkanethiols on gold are a widely studied class of SAMs, offering a robust and flexible platform for tailoring surface properties.[1][2] The formation of these monolayers is driven by the strong affinity of the sulfur headgroup for the gold surface, leading to a stable, semi-covalent bond.[3] The van der Waals interactions between the alkyl chains contribute to the ordering and stability of the film.[3]

This document provides detailed application notes and protocols for the use of 2-Methyl-1-propanethiol, a branched-chain alkanethiol, in the formation of SAMs on gold substrates. While specific quantitative data for 2-Methyl-1-propanethiol SAMs are not extensively available in the current literature, the protocols and characterization techniques described herein are based on well-established methods for alkanethiol SAMs and are expected to be directly applicable.

Applications of 2-Methyl-1-propanethiol SAMs

The branched structure of 2-Methyl-1-propanethiol, with its isobutyl group, is expected to form SAMs with different packing densities and surface energies compared to their linear alkanethiol counterparts. This can be advantageous in various applications, including:

• Control of Surface Wettability: The packing of the branched alkyl groups will influence the exposure of the terminal methyl groups, thereby controlling the hydrophobicity of the surface.

• Biomolecule Immobilization: The altered surface topography can influence the adsorption and conformation of proteins, DNA, and other biomolecules.[1]

• Corrosion Inhibition: Like other alkanethiol SAMs, those formed from 2-Methyl-1-propanethiol can act as a protective barrier against corrosion of the underlying gold substrate.

• Molecular Electronics: The insulating properties of the alkyl layer can be utilized in the fabrication of molecular electronic components.

Physicochemical Properties of 2-Methyl-1-propanethiol

A summary of the key physicochemical properties of 2-Methyl-1-propanethiol is provided in the table below.

Property	Value
Synonyms	Isobutyl mercaptan, Isobutanethiol
Linear Formula	(CH₃)₂CHCH₂SH
Molecular Weight	90.19 g/mol
Density	0.831 g/mL at 25 °C
Boiling Point	87-89 °C
Refractive Index	n20/D 1.4385

Experimental Protocols

The following sections provide detailed protocols for the preparation and characterization of 2-Methyl-1-propanethiol SAMs on gold substrates.

Substrate Preparation

High-quality, clean gold substrates are crucial for the formation of well-ordered SAMs.

Materials:

• Silicon wafers or glass slides with a vapor-deposited gold layer (typically with a thin chromium or titanium adhesion layer).

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂). (EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with appropriate personal protective equipment in a fume hood.)

• Deionized (DI) water (18.2 MΩ·cm).

• Ethanol (B145695) (absolute).

• Nitrogen gas (high purity).

Protocol:

• Immerse the gold substrates in piranha solution for 10-15 minutes to remove organic contaminants.

• Rinse the substrates thoroughly with copious amounts of DI water.

• Rinse the substrates with absolute ethanol.

• Dry the substrates under a gentle stream of high-purity nitrogen gas.

• Use the substrates immediately for SAM formation to prevent re-contamination.

SAM Formation

Materials:

• 2-Methyl-1-propanethiol.

• Absolute ethanol (or other suitable solvent like toluene (B28343) or hexanes).

• Clean glass vials with caps.

Protocol:

• Prepare a 1 mM solution of 2-Methyl-1-propanethiol in absolute ethanol in a clean glass vial.

• Immerse the freshly cleaned gold substrates into the thiol solution.

• Seal the vials to minimize solvent evaporation and contamination.

• Allow the self-assembly process to proceed for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• After incubation, remove the substrates from the solution.

• Rinse the substrates thoroughly with absolute ethanol to remove non-chemisorbed molecules.

• Dry the SAM-coated substrates under a gentle stream of nitrogen gas.

• Store the samples in a clean, dry environment before characterization.

Characterization of 2-Methyl-1-propanethiol SAMs

Illustrative Quantitative Data

Characterization Technique	Parameter	Typical Value for Short-Chain Alkanethiol SAMs
Contact Angle Goniometry	Water Contact Angle (Advancing)	100° - 115°
Ellipsometry	Monolayer Thickness	5 - 10 Å
X-ray Photoelectron Spectroscopy (XPS)	S(2p) Binding Energy	~162 eV (thiolate)
X-ray Photoelectron Spectroscopy (XPS)	C(1s) Binding Energy	~285 eV (alkyl chain)
Surface Coverage	Molecules/cm²	2 - 5 x 10¹⁴

Contact Angle Goniometry

This technique measures the wettability of the SAM surface, providing information about the packing and orientation of the terminal methyl groups.

Protocol:

• Place a droplet of high-purity water (or other probe liquid) onto the SAM-coated surface.

• Measure the static, advancing, and receding contact angles using a goniometer.

• A high water contact angle indicates a hydrophobic surface, suggesting a well-ordered monolayer with exposed methyl groups.

Ellipsometry

Ellipsometry is a non-destructive optical technique used to determine the thickness of the SAM.

Protocol:

• Measure the polarization state of light reflected from the bare gold substrate as a reference.

• Measure the polarization state of light reflected from the SAM-coated substrate.

• Model the change in polarization to calculate the thickness of the organic layer, typically assuming a refractive index of ~1.45 for the alkanethiol monolayer.

X-ray Photoelectron Spectroscopy (XPS)

XPS provides information about the elemental composition and chemical states of the atoms within the SAM.[4]

Protocol:

• Place the SAM-coated substrate in the ultra-high vacuum chamber of the XPS instrument.

• Irradiate the surface with X-rays and analyze the kinetic energies of the emitted photoelectrons.

• Key spectral regions to analyze include:

  • Au(4f): To confirm the gold substrate.

  • S(2p): The binding energy will confirm the formation of a gold-thiolate bond (typically around 162 eV).[4]

  • C(1s): To confirm the presence of the alkyl chains.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy provides information about the vibrational modes of the molecules in the SAM, which can be used to assess the conformational order of the alkyl chains.

Protocol:

• Use a reflection-absorption infrared spectroscopy (RAIRS) setup for enhanced sensitivity to surface species.

• Acquire a background spectrum from a bare gold substrate.

• Acquire the spectrum of the SAM-coated substrate.

• Analyze the positions of the symmetric and asymmetric C-H stretching modes of the methyl and methylene (B1212753) groups (around 2850-2960 cm⁻¹) to determine the degree of conformational order.

Scanning Tunneling Microscopy (STM)

STM can provide atomic or molecular resolution images of the SAM surface, revealing the packing structure and the presence of defects.[5]

Protocol:

• Place the SAM-coated substrate in the STM.

• Bring a sharp metallic tip close to the surface and apply a bias voltage.

• Scan the tip across the surface, maintaining a constant tunneling current, to generate a topographic image of the SAM.

• The branched nature of 2-Methyl-1-propanethiol may lead to less densely packed structures compared to linear alkanethiols, which can be visualized with STM.[5]

Visualizations

Caption: Experimental workflow for the preparation and characterization of 2-Methyl-1-propanethiol SAMs.

Caption: Logical relationship between 2-Methyl-1-propanethiol, SAMs, surface properties, and applications.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. diva-portal.org [diva-portal.org]
• 3. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 4. eag.com [eag.com]
• 5. Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 2-Methyl-1-propanethiol for Introducing Sulfur-Containing Functional Groups

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-methyl-1-propanethiol (isobutyl mercaptan) as a versatile reagent for introducing sulfur-containing functional groups in organic synthesis and drug development. Detailed protocols for key transformations, quantitative data, and mechanistic diagrams are presented to facilitate its application in the laboratory.

Introduction

2-Methyl-1-propanethiol is a readily available organosulfur compound that serves as a valuable building block for the synthesis of a variety of sulfur-containing molecules, including thioethers, thioesters, and disulfides. Its nucleophilic nature and the ability of the resulting sulfur functionalities to participate in diverse chemical and biological processes make it a reagent of interest in medicinal chemistry and materials science. This document outlines its application in several key synthetic transformations.

Key Applications and Experimental Protocols

Synthesis of Thioethers via Nucleophilic Substitution

The thiol group of 2-methyl-1-propanethiol is a potent nucleophile, readily participating in SN2 reactions with alkyl halides to form thioethers (sulfides). This reaction is fundamental for creating stable carbon-sulfur bonds in target molecules.

This protocol describes the synthesis of a thioether by reacting 2-methyl-1-propanethiol with 2-bromo-N-phenylacetamide.

Materials:

• 2-Methyl-1-propanethiol (Isobutyl mercaptan)

• 2-Bromo-N-phenylacetamide

• Potassium Carbonate (K₂CO₃)

• Acetone

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-bromo-N-phenylacetamide (1.0 eq) in acetone.

• Add potassium carbonate (1.5 eq) to the solution.

• To this stirred suspension, add 2-methyl-1-propanethiol (1.2 eq) dropwise at room temperature.

• Allow the reaction mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Quantitative Data Summary:

Reactant 1	Reactant 2	Product	Solvent	Base	Time	Yield (%)
2-Methyl-1-propanethiol	2-Bromo-N-phenylacetamide	S-(2-methylpropyl) Phenylacetamide	Acetone	K₂CO₃	4-6 h	~75-85

Estimated yield based on similar reactions.

Experimental Workflow:

Workflow for Thioether Synthesis

Synthesis of Thioesters

Thioesters are important intermediates in organic synthesis and are present in various biologically active molecules. 2-Methyl-1-propanethiol can be acylated to form S-(2-methylpropyl) thioesters.

This protocol details the synthesis of a thioester via the acylation of 2-methyl-1-propanethiol with acetyl chloride. A similar procedure for the synthesis of S-n-propyl thioacetate (B1230152) from 1-propanethiol (B107717) and acetyl chloride has been reported with high yield.[1]

Materials:

• 2-Methyl-1-propanethiol

• Acetyl chloride

• Pyridine (B92270) (or other non-nucleophilic base)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• In a fume hood, dissolve 2-methyl-1-propanethiol (1.0 eq) and pyridine (1.1 eq) in anhydrous diethyl ether in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation.

Quantitative Data Summary:

Reactant 1	Reactant 2	Product	Solvent	Base	Time	Yield (%)	Reference
2-Methyl-1-propanethiol	Acetyl chloride	S-(2-methylpropyl) ethanethioate	Diethyl ether	Pyridine	1-2 h	~82	[1]

Yield based on an analogous reaction with 1-propanethiol.[1]

Synthesis of Disulfides

The oxidation of thiols to disulfides is a common and important transformation. Disulfide bonds are key structural motifs in many proteins and are utilized in drug delivery systems due to their susceptibility to cleavage in a reducing environment.

This protocol describes the oxidation of 2-methyl-1-propanethiol to diisobutyl disulfide using iodine as a mild and efficient oxidizing agent. High yields have been reported for the oxidation of other thiols using this method.[2]

Materials:

• 2-Methyl-1-propanethiol

• Iodine (I₂)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Dissolve 2-methyl-1-propanethiol (1.0 eq) in ethyl acetate in a round-bottom flask.

• Add a catalytic amount of iodine (e.g., 5 mol%) to the solution.

• Stir the reaction mixture at room temperature under an atmosphere of air (or oxygen) for 12-24 hours.

• Monitor the disappearance of the thiol by TLC.

• Upon completion, transfer the mixture to a separatory funnel and wash with saturated aqueous sodium thiosulfate solution to remove excess iodine, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the diisobutyl disulfide.

Quantitative Data Summary:

Reactant	Oxidant	Product	Solvent	Catalyst	Time	Yield (%)	Reference
2-Methyl-1-propanethiol	O₂/Air	Diisobutyl disulfide	Ethyl Acetate	I₂	12-24 h	>95	[2]

Yield based on analogous reactions with other thiols.[2]

Application in Drug Development: Redox-Responsive Prodrugs

Disulfide bonds are stable in the oxidative environment of the bloodstream but are readily cleaved in the reducing intracellular environment, where the concentration of glutathione (B108866) (GSH) is significantly higher. This property makes disulfide linkers ideal for the design of prodrugs that release their active payload specifically within target cells.

Conceptual Application: A Diisobutyl Disulfide-Linked Paclitaxel (B517696) Prodrug

A prodrug of the anticancer agent paclitaxel can be conceptualized where the drug is linked to a solubilizing or targeting moiety via a diisobutyl disulfide linker derived from 2-methyl-1-propanethiol.

Signaling Pathway: Glutathione-Mediated Cleavage of a Disulfide Prodrug

The following diagram illustrates the proposed mechanism of drug release from a diisobutyl disulfide-containing prodrug within a cancer cell.

Prodrug Activation in Cancer Cells

This pathway demonstrates the stability of the prodrug in the bloodstream and its specific activation within the cancer cell due to the high concentration of glutathione, leading to the release of the active drug and subsequent therapeutic effect.

References

• 1. S-N-PROPYL THIOACETATE synthesis - chemicalbook [chemicalbook.com]
• 2. Application of Iodine as a Catalyst in Aerobic Oxidations: A Sustainable Approach for Thiol Oxidations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing oxidation of 2-Methyl-1-propanethiol to disulfide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the oxidation of 2-Methyl-1-propanethiol to its corresponding disulfide.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of 2-Methyl-1-propanethiol, focusing on the prevention of its oxidation.

Problem	Potential Cause	Recommended Solution
Loss of Potency or Altered Reactivity of 2-Methyl-1-propanethiol	Oxidation to disulfide due to exposure to air (oxygen).	Work under an inert atmosphere (e.g., nitrogen or argon).Use degassed solvents and buffers for all experiments.Store the compound in a tightly sealed container, preferably under an inert gas.
Inconsistent Results in Thiol-Specific Reactions	Partial oxidation of the thiol to disulfide, reducing the concentration of the active thiol.	Add a reducing agent such as TCEP or DTT to the reaction mixture to reduce any formed disulfide back to the thiol.[1][2]Confirm the concentration of free thiol using Ellman's Test before starting the reaction.
Precipitate Formation in Solutions of 2-Methyl-1-propanethiol	The disulfide of 2-Methyl-1-propanethiol may have lower solubility in the solvent system compared to the thiol.	Visually inspect for turbidity or precipitate.If oxidation is suspected, add a reducing agent to see if the precipitate dissolves.Analyze the precipitate to confirm its identity.
Discoloration of the Sample	Contamination with metal ions that can catalyze oxidation.	Add a chelating agent like EDTA (1-5 mM) to the solution to sequester metal ions.[1]Use high-purity solvents and reagents.

Frequently Asked Questions (FAQs)

Q1: How can I prevent the oxidation of 2-Methyl-1-propanethiol during storage?

A1: To minimize oxidation during storage, it is crucial to limit the exposure of 2-Methyl-1-propanethiol to oxygen. Store the compound in a tightly sealed, amber glass vial with a PTFE-lined cap. Before sealing, purge the headspace with an inert gas like argon or nitrogen. For long-term storage, keeping the container at a reduced temperature (2-8 °C) can also slow down the oxidation process.

Q2: What is the best way to handle 2-Methyl-1-propanethiol in the laboratory to avoid oxidation?

A2: Always handle 2-Methyl-1-propanethiol under an inert atmosphere, such as in a glove box or using Schlenk line techniques. Use solvents that have been thoroughly degassed by sparging with nitrogen or argon, or by freeze-pump-thaw cycles. Avoid using metal spatulas or needles that could introduce catalytic metal ions; use glass, stainless steel, or plastic equipment instead.

Q3: Can I use antioxidants to prevent the oxidation of 2-Methyl-1-propanethiol?

A3: Yes, antioxidants can be effective. While specific studies on 2-methyl-1-propanethiol are limited, phenolic antioxidants like Butylated Hydroxytoluene (BHT) have been shown to be effective in preventing the oxidation of similar sulfur-containing compounds.[3] The effectiveness of an antioxidant will depend on the specific experimental conditions. It is advisable to perform a small-scale stability study to determine the optimal antioxidant and its concentration for your application.

Q4: What are the best reducing agents to reverse the oxidation of 2-Methyl-1-propanethiol?

A4: Tris(2-carboxyethyl)phosphine (TCEP) and Dithiothreitol (DTT) are both effective reducing agents for disulfides.[1][2][4][5] TCEP is often preferred as it is odorless, more stable, and effective over a wider pH range.[1][5] DTT is also a powerful reducing agent but is less stable in solution and has a strong odor.[1]

Comparison of Common Reducing Agents

Reducing Agent	Optimal pH	Advantages	Disadvantages
TCEP	1.5 - 8.5[2]	Odorless, stable, selective for disulfides.[1][5]	Can be less stable in phosphate (B84403) buffers.[2]
DTT	> 7[2]	Strong reducing agent.[2]	Strong odor, less stable in solution.[1]

Q5: How can I quantify the amount of free 2-Methyl-1-propanethiol in my sample?

A5: Ellman's Test is a common and reliable method for quantifying free thiols. This spectrophotometric assay uses 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), which reacts with free thiols to produce a yellow-colored product that can be measured at 412 nm.

Experimental Protocols

Protocol: Quantification of 2-Methyl-1-propanethiol using Ellman's Test

This protocol provides a method to determine the concentration of free thiol groups in a sample of 2-Methyl-1-propanethiol.

Materials:

• 2-Methyl-1-propanethiol sample

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's Reagent)

• Reaction Buffer: 0.1 M sodium phosphate, pH 8.0, containing 1 mM EDTA

• Cysteine (for standard curve)

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Reagents:

  • DTNB Stock Solution (10 mM): Dissolve 4 mg of DTNB in 1 mL of the reaction buffer.

  • Cysteine Standards: Prepare a series of known concentrations of cysteine in the reaction buffer (e.g., 0, 10, 25, 50, 75, 100 µM).

• Assay:

  • For each standard and sample, add 50 µL of the solution to 950 µL of the reaction buffer in a microcentrifuge tube.

  • Add 5 µL of the DTNB stock solution to each tube.

  • Vortex briefly and incubate at room temperature for 15 minutes in the dark.

• Measurement:

  • Measure the absorbance of each solution at 412 nm using a spectrophotometer.

  • Use the reaction buffer with DTNB as the blank.

• Calculation:

  • Create a standard curve by plotting the absorbance at 412 nm versus the concentration of the cysteine standards.

  • Determine the concentration of 2-Methyl-1-propanethiol in your sample by interpolating its absorbance value on the standard curve.

Visualizations

Oxidation of 2-Methyl-1-propanethiol to Disulfide

Caption: Oxidation of two molecules of 2-Methyl-1-propanethiol to form a disulfide bond.

Workflow for Preventing Thiol Oxidation

Caption: A logical workflow for minimizing the oxidation of 2-Methyl-1-propanethiol.

Mechanism of Disulfide Reduction by DTT

Caption: The two-step mechanism of disulfide bond reduction by Dithiothreitol (DTT).

References

• 1. benchchem.com [benchchem.com]
• 2. agscientific.com [agscientific.com]
• 3. Use of the antioxidant BHT in asymmetric membrane tablet coatings to stabilize the core to the acid catalyzed peroxide oxidation of a thioether drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mstechno.co.jp [mstechno.co.jp]
• 5. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]

Minimizing sulfide byproducts in reactions with 2-Methyl-1-propanethiol

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2-Methyl-1-propanethiol. The focus is on minimizing the formation of common sulfide (B99878) byproducts to improve reaction yield and product purity.

Troubleshooting Guides

Issue: My reaction is producing a significant amount of diisobutyl disulfide.

This is the most common issue when working with 2-Methyl-1-propanethiol. The thiol group is susceptible to oxidation, which leads to the formation of a disulfide dimer.[1][2]

Possible Causes & Solutions:

Cause	Solution
Exposure to Atmospheric Oxygen	Thiols are readily oxidized by air.[3] Performing the reaction under an inert atmosphere (Nitrogen or Argon) can prevent disulfide formation.[4]
Oxidizing Agents Present	Ensure all reagents and solvents are free from oxidizing impurities. Mild oxidants like Iodine (I₂) can also cause dimerization.[5][6]
Extended Reaction/Workup Times	Prolonged exposure to reaction conditions or air during workup can increase the likelihood of oxidation.[4] If possible, minimize reaction time and use the thiol directly in the next step without isolation.[4]

Workflow for Minimizing Disulfide Formation

Caption: Workflow for preventing and addressing disulfide byproduct formation.

Issue: In my nucleophilic substitution reaction, I'm forming a dialkyl sulfide byproduct.

When preparing thioethers via an SN2 reaction between 2-Methyl-1-propanethiol and an alkyl halide, the product thiol can sometimes react with another molecule of the alkyl halide.[5][7] This is more likely if the thiol is deprotonated to a thiolate, which is an excellent nucleophile.[6]

Possible Causes & Solutions:

Cause	Solution
Excess Alkyl Halide	Using a large excess of the alkyl halide can drive the secondary reaction. Use a stoichiometry closer to 1:1 or a slight excess of the thiol.
Thiol Reactivity	The product thiol is nucleophilic and can compete for the alkyl halide.[5]
Alternative Nucleophile	To avoid this issue, thiourea (B124793) can be used as a nucleophile with the alkyl halide. The resulting isothiourea salt is then hydrolyzed to yield the desired thiol, preventing the secondary reaction.[5][7]

Frequently Asked Questions (FAQs)

Q1: What is the primary sulfide byproduct in reactions with 2-Methyl-1-propanethiol?

The most common byproduct is diisobutyl disulfide, which has the structural formula (CH₃)₂CHCH₂S-SCH₂CH(CH₃)₂.[1] It forms through the oxidative coupling of two 2-Methyl-1-propanethiol molecules.[2]

Oxidation of 2-Methyl-1-propanethiol

Caption: Oxidation of 2-Methyl-1-propanethiol to its disulfide byproduct.

Q2: How can I prevent the oxidation of 2-Methyl-1-propanethiol?

The most effective method is to rigorously exclude air from the reaction by using an inert atmosphere, such as nitrogen or argon.[4] Using degassed solvents and ensuring all glassware is properly dried and purged can also significantly reduce oxidation.

Q3: What can I do if disulfide formation is unavoidable?

If disulfide byproducts form, they can often be reversed by adding a reducing agent during the workup.[4] Disulfides can be reduced back to thiols by treatment with agents like zinc and acid, or more modern reagents like phosphines (e.g., TCEP) and other dithiols (e.g., DTT).[5][8][9] Water-soluble reducing agents like 2-mercaptoethanesulfonic acid are particularly useful as they and their byproducts can be easily removed with an aqueous wash.[4]

Q4: How can I minimize dialkyl sulfide byproducts in nucleophilic substitution (SN2) reactions?

In SN2 reactions where 2-Methyl-1-propanethiol is the nucleophile, the formation of a dialkyl sulfide can be a problem.[7] To circumvent this, you can use an excess of the hydrosulfide (B80085) anion (⁻SH) as the nucleophile or, more effectively, use thiourea.[5][7] The reaction with thiourea forms an intermediate alkyl isothiourea salt, which is then hydrolyzed with an aqueous base to give the final thiol product, minimizing the chance for a secondary reaction.[5]

SN2 Side Reaction Pathway

Caption: Competing reaction leading to dialkyl sulfide byproduct formation.

Q5: Are there thiol-free alternatives for synthesizing thioethers?

Yes, to avoid handling foul-smelling and air-sensitive thiols, several alternative methods exist. One approach is to use xanthates (ROCS₂K) as odorless and stable thiol surrogates to react with alkyl or aryl halides.[3] Another method involves using isothiouronium salts as versatile deoxasulfenylating agents to synthesize thioethers from alcohols.[10]

Experimental Protocols

Protocol 1: General Procedure for Reaction under Inert Atmosphere

• Glassware Preparation: Ensure all glassware is oven-dried or flame-dried to remove moisture.

• Assembly: Assemble the reaction apparatus (e.g., round-bottom flask with condenser and addition funnel) while hot and allow it to cool under a stream of dry nitrogen or argon.

• Purging: Connect the apparatus to a gas bubbler to maintain a slight positive pressure of the inert gas.

• Reagent Addition: Add degassed solvents and liquid reagents via syringe or cannula. Add solid reagents under a strong flow of the inert gas.

• Reaction: Maintain the positive pressure of inert gas throughout the entire reaction period.

• Workup: Cool the reaction to room temperature before quenching. If possible, maintain an inert atmosphere during the initial stages of the workup.

Protocol 2: Reductive Workup to Cleave Disulfide Byproducts

• Reaction Completion: Once the primary reaction is complete, cool the mixture to room temperature.

• Solvent Removal (Optional): If the reaction solvent is not suitable for the workup, remove it under reduced pressure.

• Redissolution: Dissolve the crude reaction mixture in a suitable solvent (e.g., ethanol, THF).

• Reducing Agent Addition: Add a reducing agent such as Tris(2-carboxyethyl)phosphine (TCEP) (1.5 equivalents per disulfide) or Dithiothreitol (DTT) (1.5 equivalents).

• Stirring: Stir the mixture at room temperature for 1-2 hours. Monitor the disappearance of the disulfide spot by TLC or LC-MS.

• Aqueous Extraction: Proceed with a standard aqueous workup. Add the mixture to a separatory funnel with an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove the reducing agent and its byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

Protocol 3: Purification by Column Chromatography

• Adsorbent: Choose an appropriate stationary phase, typically silica (B1680970) gel for compounds of moderate polarity.

• Solvent System: Determine a suitable mobile phase (eluent) using thin-layer chromatography (TLC). The desired product should have an Rf value between 0.2 and 0.4. Diisobutyl disulfide is relatively nonpolar and will likely elute quickly.

• Column Packing: Pack a chromatography column with a slurry of silica gel in the chosen eluent system.

• Loading: Dissolve the crude product in a minimal amount of the eluent or a compatible solvent and load it onto the top of the silica gel.

• Elution: Run the eluent through the column, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

References

• 1. brainly.com [brainly.com]
• 2. homework.study.com [homework.study.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 18.7 Thiols and Sulfides - Organic Chemistry | OpenStax [openstax.org]
• 8. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Serinol-Based Versatile Disulfide-Reducing Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

How to improve the yield of 2-Methyl-1-propanethiol synthesis

Welcome to the technical support center for the synthesis of 2-Methyl-1-propanethiol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic procedures. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to help improve the yield and purity of your product.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-Methyl-1-propanethiol?

A1: The two primary and most effective methods for the synthesis of 2-Methyl-1-propanethiol are:

• Nucleophilic substitution of an isobutyl halide (e.g., isobutyl bromide) with a sulfur nucleophile. Common sulfur sources include sodium hydrosulfide (B80085) (NaSH) or thiourea (B124793) followed by hydrolysis. The thiourea method is often preferred as it can minimize the formation of the dialkyl sulfide (B99878) byproduct.

• Reaction of 2-methyl-1-propanol (B41256) with hydrogen sulfide (H₂S) over a heterogeneous catalyst, such as alumina. This method is often employed in industrial settings.

Q2: I am getting a significant amount of diisobutyl sulfide as a byproduct. How can I minimize this?

A2: The formation of diisobutyl sulfide, ((CH₃)₂CHCH₂)₂S, is a common side reaction, particularly when using sodium hydrosulfide. This occurs because the initially formed thiolate is a potent nucleophile and can react with another molecule of the isobutyl halide. To minimize this:

• Use the thiourea route: This method forms an intermediate S-isobutylisothiouronium salt, which upon hydrolysis yields the thiol. This two-step process significantly reduces the formation of the sulfide byproduct.

• Use an excess of the sulfur nucleophile: When using sodium hydrosulfide, employing a significant molar excess of NaSH relative to the isobutyl halide can favor the formation of the thiol over the sulfide.

• Consider phase-transfer catalysis: A phase-transfer catalyst (PTC) can enhance the reaction rate of the primary substitution to form the thiol, potentially reducing the time for the subsequent side reaction to occur.

Q3: My final product is turning cloudy or showing signs of impurity upon standing. What is happening?

A3: Thiols are susceptible to oxidation, especially in the presence of air (oxygen). 2-Methyl-1-propanethiol can oxidize to form diisobutyl disulfide, which will appear as an impurity. To prevent this:

• Work under an inert atmosphere: Conduct the reaction and purification steps under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Degas solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Store properly: Store the purified 2-Methyl-1-propanethiol under an inert atmosphere and in a cool, dark place.

Q4: What is the best method for purifying 2-Methyl-1-propanethiol?

A4: Fractional distillation is the most common and effective method for purifying 2-Methyl-1-propanethiol. Due to its relatively low boiling point (87-89 °C), distillation at atmospheric pressure is feasible.[1] This method is effective at separating the desired thiol from less volatile impurities, such as the diisobutyl sulfide byproduct (boiling point approx. 170-172 °C), and any unreacted starting materials.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Poor quality of starting materials	Ensure isobutyl bromide is free of significant amounts of isobutyl alcohol and that the sulfur nucleophile (NaSH or thiourea) has not degraded. Use freshly opened or properly stored reagents.
Incomplete reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If the reaction has stalled, consider increasing the reaction time or temperature moderately. Note that excessive heat can promote side reactions.
Loss of product during workup	2-Methyl-1-propanethiol is volatile. Avoid excessive heating during solvent removal. When performing extractions, ensure the pH is controlled to keep the thiol in its neutral form to remain in the organic layer.
Inefficient hydrolysis of the isothiouronium salt (thiourea method)	Ensure the hydrolysis is carried out with a sufficiently strong base (e.g., NaOH) and for an adequate duration. Incomplete hydrolysis will result in a lower yield of the final thiol product.

Issue 2: Product Contamination with Diisobutyl Sulfide

Possible Cause	Troubleshooting Steps
Reaction conditions favor sulfide formation	As mentioned in the FAQs, switch to the thiourea synthesis route. If using NaSH, increase the molar excess of NaSH to isobutyl bromide.
High reaction temperature	Higher temperatures can increase the rate of the second substitution reaction leading to the sulfide. Maintain the reaction temperature at a moderate level (e.g., reflux in ethanol) and avoid overheating.
Inefficient purification	Ensure your fractional distillation setup is efficient. Use a column with sufficient theoretical plates (e.g., a Vigreux or packed column) to achieve good separation between the thiol and the higher-boiling sulfide.

Issue 3: Formation of Disulfide Impurity

Possible Cause	Troubleshooting Steps
Exposure to air during reaction or workup	Purge all glassware with an inert gas (nitrogen or argon) before starting the reaction. Maintain a positive pressure of the inert gas throughout the experiment. Use degassed solvents.
Storage in the presence of oxygen	After purification, store the 2-Methyl-1-propanethiol in a sealed container under an inert atmosphere. For long-term storage, consider adding a small amount of an antioxidant.

Experimental Protocols

Method 1: Synthesis via Thiourea

This method is generally preferred for laboratory-scale synthesis to achieve higher purity and minimize sulfide byproducts.

Step 1: Formation of S-Isobutylisothiouronium Bromide

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve thiourea (1.1 equivalents) in ethanol (B145695).

• Slowly add isobutyl bromide (1.0 equivalent) to the solution.

• Heat the mixture to reflux and maintain for 3-4 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure to obtain the crude S-isobutylisothiouronium bromide.

Step 2: Hydrolysis to 2-Methyl-1-propanethiol

• To the crude S-isobutylisothiouronium bromide, add an aqueous solution of sodium hydroxide (B78521) (e.g., 2-3 equivalents in water).

• Heat the mixture to reflux for 2-3 hours. The thiol will often form a separate organic layer.

• After cooling, separate the organic layer. Wash the organic layer with water and then with a saturated brine solution.

• Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate.

• Purify the crude product by fractional distillation, collecting the fraction at 87-89 °C.

Illustrative Yield Data (Thiourea Method)

Reactant Ratio (Isobutyl Bromide:Thiourea)	Hydrolysis Base	Typical Yield Range
1 : 1.1	NaOH	75-85%
1 : 1.2	KOH	70-80%
1 : 1	NaOH	65-75%

Note: Yields are illustrative and can vary based on specific reaction conditions and purification efficiency.

Method 2: Synthesis via Sodium Hydrosulfide with Phase Transfer Catalysis

This method can be faster but may require more careful control to minimize byproduct formation.

• In a round-bottom flask, prepare a solution of sodium hydrosulfide (NaSH) (1.5 - 2.0 equivalents) in a water/ethanol mixture.

• Add a phase-transfer catalyst (PTC) such as tetrabutylammonium (B224687) bromide (TBAB) (e.g., 0.05 equivalents).

• To this mixture, slowly add isobutyl bromide (1.0 equivalent).

• Stir the reaction mixture vigorously at room temperature or with gentle heating (40-50 °C) for 4-6 hours. Monitor the reaction by GC or TLC.

• After the reaction is complete, add water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify by fractional distillation.

Impact of Reaction Parameters on Yield (NaSH with PTC)

Parameter Varied	Change	Expected Impact on Yield	Reason
Molar ratio of NaSH to Isobutyl Bromide	Increase	Increase (up to a point)	Favors thiol formation over sulfide.
Temperature	Increase	May decrease	Increases rate of sulfide byproduct formation.
PTC Loading	Increase	Increase (up to a point)	Enhances reaction rate.

Visualizations

Caption: Primary synthesis pathways for 2-Methyl-1-propanethiol.

Caption: Troubleshooting workflow for low yield issues.

References

• 1. How To [chem.rochester.edu]

Technical Support Center: Purification of Crude 2-Methyl-1-propanethiol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude 2-Methyl-1-propanethiol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Methyl-1-propanethiol?

A1: Crude 2-Methyl-1-propanethiol, particularly from the industrial synthesis involving the reaction of isobutylene (B52900) and hydrogen sulfide (B99878), can contain several impurities. These include:

• Unreacted starting materials: Isobutylene and hydrogen sulfide.

• Other thiol isomers: Such as 2-methyl-2-propanethiol (tert-butyl mercaptan).

• Sulfur-containing byproducts: Including diisobutyl sulfide and diisobutyl disulfide, which can form through oxidation of the thiol.[1][2]

• Water: Which may be present from the reaction or workup steps.

• Other hydrocarbons: Depending on the purity of the starting isobutylene.

Q2: What are the primary purification techniques for crude 2-Methyl-1-propanethiol?

A2: The main techniques for purifying crude 2-Methyl-1-propanethiol are:

• Fractional Distillation: This is a common and effective method for separating 2-Methyl-1-propanethiol from impurities with different boiling points.

• Extractive Sweetening (Caustic Washing): This involves washing the crude product with a basic solution, such as aqueous sodium hydroxide (B78521), to remove acidic impurities like hydrogen sulfide and other thiols.

• Chromatography: Gas chromatography (GC) is a powerful analytical technique to assess purity and can be scaled up to preparative gas chromatography (prep-GC) for high-purity isolation.

Q3: How can I remove disulfide impurities from my 2-Methyl-1-propanethiol sample?

A3: Diisobutyl disulfide is a common impurity formed by the oxidation of 2-Methyl-1-propanethiol. It can be removed by:

• Reduction followed by extraction: The disulfide can be reduced back to the thiol using a reducing agent like sodium borohydride (B1222165) or dithiothreitol (B142953) (DTT). The resulting thiol can then be purified.

• Fractional Distillation: Disulfides have significantly higher boiling points than their corresponding thiols, making fractional distillation an effective separation method.

Q4: What safety precautions should I take when purifying 2-Methyl-1-propanethiol?

A4: 2-Methyl-1-propanethiol is a flammable liquid with a strong, unpleasant odor. It is also an irritant. Therefore, it is crucial to:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Keep the compound away from ignition sources.

• Handle the material in a closed system as much as possible to contain the odor.

• Have a plan for managing spills and waste containing the thiol.

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Separation of Impurities	- Insufficient column efficiency (not enough theoretical plates).- Distillation rate is too fast.- Unstable heating of the distillation flask.- Fluctuations in column pressure.	- Use a longer fractionating column or one with a more efficient packing material.- Slow down the distillation rate by reducing the heat input.- Ensure stable and uniform heating using a heating mantle with a stirrer.- Maintain a constant pressure, especially if performing vacuum distillation.
Product is Contaminated with Lower Boiling Impurities	- The initial fraction (forerun) was not adequately separated.	- Collect a larger forerun at the beginning of the distillation to ensure all lower-boiling components are removed before collecting the main product fraction.
Product is Contaminated with Higher Boiling Impurities	- Distillation was carried out for too long or at too high a temperature, causing higher-boiling impurities to co-distill.	- Monitor the head temperature closely and stop the distillation when the temperature starts to rise above the boiling point of 2-Methyl-1-propanethiol.
Bumping or Unstable Boiling	- Lack of boiling chips or inadequate stirring.	- Add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.

Extractive Sweetening (Caustic Washing)

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete Removal of Acidic Impurities (e.g., H₂S)	- Insufficient concentration of the caustic solution.- Inadequate mixing of the organic and aqueous phases.- Insufficient contact time.	- Use a higher concentration of sodium hydroxide solution (e.g., 10-20%).- Vigorously shake the separatory funnel for several minutes to ensure thorough mixing.- Perform multiple extractions with fresh caustic solution.
Formation of an Emulsion	- Vigorous shaking of the mixture, especially if surfactants are present.	- Allow the mixture to stand for a longer period.- Gently swirl the separatory funnel instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Loss of Product	- 2-Methyl-1-propanethiol has some solubility in the aqueous phase, especially with higher pH.	- After extraction, back-wash the aqueous phase with a small amount of a non-polar organic solvent (e.g., hexane) to recover any dissolved product.

Chromatography (GC Analysis)

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Active sites on the column interacting with the thiol group.- Column overload.	- Use a column specifically designed for sulfur compounds or a deactivated column.- Dilute the sample before injection.
Ghost Peaks in Subsequent Runs	- Carryover from a previous injection due to the "stickiness" of thiols.	- Implement a thorough rinse of the injection port and syringe between runs.- Run a blank solvent injection after a concentrated sample.
Inaccurate Quantification	- Non-linear detector response.- Degradation of the analyte in the injector port.	- Create a multi-point calibration curve to verify the detector's linear range.- Use a lower injector temperature if thermal degradation is suspected.

Quantitative Data Summary

The following table summarizes typical purity levels and yields for different purification techniques. The actual values can vary depending on the initial purity of the crude material and the specific experimental conditions.

Purification Technique	Typical Purity Achieved	Expected Yield	Notes
Fractional Distillation	>99.0%	80-95%	Highly effective for removing impurities with significantly different boiling points. Yield can be affected by the number of theoretical plates and the size of the forerun and tail fractions.
Extractive Sweetening (Caustic Washing)	Variable (removes acidic impurities)	>95%	Primarily a pre-purification step to remove H₂S and other acidic compounds. Purity of the final product depends on subsequent purification steps.
Preparative Gas Chromatography	>99.9%	50-80%	Offers the highest purity but is generally used for smaller-scale purifications due to lower throughput and higher cost. Yield depends on the collection efficiency.

Experimental Protocols

Protocol 1: Fractional Distillation of Crude 2-Methyl-1-propanethiol

• Setup: Assemble a fractional distillation apparatus with a heating mantle, a round-bottom flask containing the crude 2-Methyl-1-propanethiol and boiling chips, a fractionating column (e.g., Vigreux or packed column), a condenser, and a collection flask. Ensure all joints are properly sealed.

• Heating: Begin heating the flask gently.

• Forerun Collection: As the liquid begins to boil and the vapor rises up the column, monitor the temperature at the distillation head. Collect the initial distillate (forerun) that comes over at a lower temperature than the boiling point of 2-Methyl-1-propanethiol (88-89 °C). This fraction will contain lower-boiling impurities.

• Main Fraction Collection: Once the temperature stabilizes at the boiling point of 2-Methyl-1-propanethiol, switch to a new collection flask to collect the main product fraction.

• Termination: Stop the distillation when the temperature begins to rise significantly above the boiling point of the product or when only a small amount of liquid remains in the distillation flask. This prevents higher-boiling impurities from contaminating the product.

• Analysis: Analyze the purity of the collected fraction using Gas Chromatography (GC).

Protocol 2: Extractive Sweetening with Caustic Solution

• Extraction: Place the crude 2-Methyl-1-propanethiol in a separatory funnel. Add an equal volume of a 10% aqueous sodium hydroxide (NaOH) solution.

• Mixing: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure by opening the stopcock.

• Separation: Allow the layers to separate. The upper layer is the organic phase (purified thiol), and the lower layer is the aqueous phase containing the extracted impurities.

• Draining: Drain the lower aqueous layer.

• Washing: Wash the organic layer with an equal volume of water to remove any residual NaOH. Drain the aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of brine (saturated NaCl solution) to help remove any remaining water. Drain the brine layer.

• Drying: Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).

• Filtration: Filter the dried organic layer to remove the drying agent. The resulting liquid is the partially purified 2-Methyl-1-propanethiol, which can be further purified by distillation.

Visualizations

Caption: General workflow for the purification of crude 2-Methyl-1-propanethiol.

Caption: Troubleshooting decision tree for fractional distillation issues.

References

• 1. merichemtech.com [merichemtech.com]
• 2. britannica.com [britannica.com]

Overcoming steric hindrance with 2-Methyl-1-propanethiol

Welcome to the technical support center for 2-Methyl-1-propanethiol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize experiments involving this sterically hindered thiol.

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments with 2-Methyl-1-propanethiol, particularly in nucleophilic substitution reactions where its steric bulk can be a challenge.

Issue 1: Low Yield in Nucleophilic Substitution Reactions

• Symptom: Incomplete conversion of starting material, resulting in a low yield of the desired thioether product.

• Possible Cause: The steric hindrance caused by the isobutyl group of 2-Methyl-1-propanethiol can impede its approach to the electrophilic center, slowing down the reaction rate compared to less hindered thiols.[1]

• Suggested Solutions:

Solution	Detailed Action	Expected Outcome
Optimize Base Selection	Use a strong, non-nucleophilic base to ensure complete deprotonation of the thiol to the more reactive thiolate anion. Examples include DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a phosphazene base.	Increased concentration of the active nucleophile, leading to a higher reaction rate and improved yield.
Increase Reaction Temperature	Gradually increase the reaction temperature in increments of 10°C. This provides the necessary activation energy to overcome the steric barrier.	Enhanced reaction kinetics, driving the reaction towards completion. Monitor for potential side reactions at higher temperatures.
Solvent Selection	Employ a polar aprotic solvent such as DMF (Dimethylformamide), DMSO (Dimethyl sulfoxide), or acetonitrile. These solvents can enhance the nucleophilicity of the thiolate.	Improved solvation of the counter-ion and increased reactivity of the nucleophile, favoring the substitution reaction.
Use a More Reactive Electrophile	If possible, switch to an electrophile with a better leaving group, such as an alkyl triflate or tosylate, instead of an alkyl halide.	A more labile leaving group will increase the electrophilicity of the carbon center, making it more susceptible to attack by the sterically hindered thiol.

Issue 2: Formation of Elimination Byproducts

• Symptom: Presence of alkene byproducts in the reaction mixture, confirmed by analytical techniques like GC-MS or NMR.

• Possible Cause: The steric bulk of 2-Methyl-1-propanethiol can favor elimination (E2) pathways over substitution (SN2), especially with secondary or tertiary electrophiles.

• Suggested Solutions:

Solution	Detailed Action	Expected Outcome
Lower Reaction Temperature	After the initial formation of the thiolate, consider lowering the reaction temperature. Elimination reactions often have a higher activation energy than substitution reactions.	Reduced rate of the competing elimination reaction, thereby increasing the proportion of the desired substitution product.
Choice of Base	Utilize a sterically hindered, non-nucleophilic base. While this seems counterintuitive, a bulky base is less likely to act as a nucleophile itself and will primarily deprotonate the thiol.	Minimizes base-induced elimination of the electrophile.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Methyl-1-propanethiol considered sterically hindered?

The presence of a branched isobutyl group (-CH2CH(CH3)2) attached to the sulfur atom creates significant steric bulk around the nucleophilic center.[1] This bulkiness can physically obstruct the thiol's access to electrophilic carbons, particularly in crowded transition states typical of SN2 reactions.

Q2: Can 2-Methyl-1-propanethiol be used in thiol-ene click reactions?

Yes, 2-Methyl-1-propanethiol can participate in thiol-ene reactions. However, its steric hindrance might influence the reaction kinetics. For radical-initiated thiol-ene reactions, the formation of the thiyl radical is generally efficient. The subsequent addition across the double bond might be slower compared to linear thiols. Optimization of the initiator concentration and UV irradiation time may be necessary.

Q3: How does the nucleophilicity of 2-Methyl-1-propanethiol compare to other thiols?

The intrinsic nucleophilicity of the sulfur atom is high due to its polarizability. However, its effective nucleophilicity in a reaction is often diminished by steric hindrance. In its protonated form, it is a weak nucleophile. As a thiolate anion, its nucleophilicity is significantly increased.

Q4: What are the typical pKa values for 2-Methyl-1-propanethiol, and why is this important?

The pKa of 2-Methyl-1-propanethiol is typically around 10-11, similar to other alkanethiols. Knowing the pKa is crucial for selecting an appropriate base for deprotonation. A base with a conjugate acid pKa significantly higher than that of the thiol will ensure complete formation of the more reactive thiolate.

Experimental Protocols

Protocol 1: General Procedure for S-alkylation using 2-Methyl-1-propanethiol with an Alkyl Halide

This protocol provides a starting point for optimizing the reaction between 2-Methyl-1-propanethiol and a primary alkyl halide.

• Reagents and Materials:

  • 2-Methyl-1-propanethiol

  • Primary alkyl halide (e.g., 1-bromobutane)

  • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

  • Anhydrous DMF (Dimethylformamide)

  • Nitrogen or Argon gas supply

  • Standard glassware for anhydrous reactions

• Procedure:

  • To a dry, nitrogen-flushed round-bottom flask, add anhydrous DMF.

  • Add 2-Methyl-1-propanethiol (1.2 equivalents) to the solvent.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add DBU (1.2 equivalents) dropwise to the stirred solution.

  • Allow the mixture to stir at 0°C for 15 minutes to ensure complete thiolate formation.

  • Add the primary alkyl halide (1.0 equivalent) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualizations

Caption: Workflow for S-alkylation with 2-Methyl-1-propanethiol.

Caption: Decision logic for addressing low yields.

References

• 1. Emerging Applications of Thiol-Based Catalysts in Hydrogen Atom Transfer Reactions: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Isobutyl Mercaptan

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of isobutyl mercaptan (also known as 2-methyl-1-propanethiol).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing isobutyl mercaptan?

A1: The most prevalent laboratory-scale synthesis methods for isobutyl mercaptan include:

• Nucleophilic substitution of isobutyl halide: Reaction of isobutyl bromide or chloride with a sulfur nucleophile like sodium hydrosulfide (B80085) (NaSH) or thiourea.[1][2]

• Reaction of isobutyl alcohol with hydrogen sulfide (B99878) (H₂S): This method typically requires a catalyst and higher temperatures.[3][4]

• Addition of hydrogen sulfide to isobutylene (B52900): This reaction is often catalyzed by an acid catalyst.[5]

Q2: What are the typical side products in isobutyl mercaptan synthesis?

A2: The primary side product is typically diisobutyl sulfide, formed when the isobutyl mercaptan product reacts with another molecule of the isobutyl halide starting material.[1][2] Oxidation of the thiol can also lead to the formation of diisobutyl disulfide, especially during workup or storage if exposed to air.

Q3: How can I purify the crude isobutyl mercaptan?

A3: Fractional distillation is the most common method for purifying isobutyl mercaptan.[4] The boiling point of isobutyl mercaptan is approximately 88-89°C.[6] Washing the crude product with a dilute aqueous base solution can help remove unreacted hydrogen sulfide or other acidic impurities. Subsequent washing with water and drying over an anhydrous salt like sodium sulfate (B86663) before distillation is also recommended.

Q4: What safety precautions should be taken when working with isobutyl mercaptan?

A4: Isobutyl mercaptan is a volatile, flammable liquid with an extremely strong and unpleasant odor. All manipulations should be performed in a well-ventilated fume hood.[6] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is essential.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of isobutyl mercaptan.

Low Reaction Yield

Potential Cause	Recommended Solution
Incomplete reaction	- Increase reaction time. - Increase reaction temperature. Note: This may also increase side product formation. - Ensure efficient stirring to improve contact between reactants.
Side reaction forming diisobutyl sulfide	- Use an excess of the sulfur nucleophile (e.g., sodium hydrosulfide) to favor the formation of the thiol.[2] - Add the isobutyl halide slowly to the reaction mixture to maintain a low concentration of the halide.
Loss of product during workup	- Ensure all aqueous washes are performed with cold solutions to minimize the solubility of isobutyl mercaptan. - Thoroughly extract the aqueous layers with a suitable organic solvent (e.g., diethyl ether) to recover all the product.
Decomposition of starting materials or product	- For reactions involving sodium hydrosulfide, ensure it is fresh or has been stored under an inert atmosphere to prevent oxidation. - Avoid excessively high temperatures during reaction and distillation.

Product Contamination

Observed Issue	Potential Cause	Recommended Solution
Presence of diisobutyl sulfide in the final product	Incomplete separation during distillation due to close boiling points.	- Use a longer fractionating column for distillation to improve separation efficiency. - Optimize the reaction conditions to minimize the formation of the sulfide (see "Low Reaction Yield" table).
Product has a yellow color	Formation of diisobutyl disulfide through oxidation.	- During workup, sparge all solutions with an inert gas (e.g., nitrogen or argon) to minimize contact with oxygen. - Store the purified isobutyl mercaptan under an inert atmosphere and in a cool, dark place.
Residual starting material (isobutyl halide or isobutyl alcohol)	Incomplete reaction or inefficient purification.	- Ensure the reaction has gone to completion using techniques like TLC or GC analysis. - Improve the efficiency of the fractional distillation.

Experimental Protocols

Below are detailed methodologies for two common methods of synthesizing isobutyl mercaptan.

Method 1: Synthesis from Isobutyl Bromide and Sodium Hydrosulfide

This method involves the nucleophilic substitution of isobutyl bromide with sodium hydrosulfide.

Materials:

• Isobutyl bromide

• Sodium hydrosulfide (NaSH), anhydrous

• Ethanol (B145695), absolute

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate

• Nitrogen or Argon gas

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium hydrosulfide (1.2 equivalents) in absolute ethanol under an inert atmosphere.

• Slowly add isobutyl bromide (1.0 equivalent) to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer and wash it sequentially with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the diethyl ether by simple distillation.

• Purify the crude isobutyl mercaptan by fractional distillation, collecting the fraction boiling at 88-89°C.

Method 2: Synthesis from Isobutyl Alcohol and Hydrogen Sulfide

This method involves the reaction of isobutyl alcohol with hydrogen sulfide over a catalyst.

Materials:

• Isobutyl alcohol

• Hydrogen sulfide (H₂S) gas

• Acid catalyst (e.g., γ-alumina or a supported phosphoric acid catalyst)

• Nitrogen or Argon gas

• Traps for unreacted H₂S (e.g., bleach or caustic solution)

Procedure:

• Set up a tube furnace with a packed bed of the acid catalyst.

• Pass an inert gas through the reactor to remove air and moisture.

• Heat the furnace to the desired reaction temperature (typically 200-350°C).

• Introduce a gaseous mixture of isobutyl alcohol and hydrogen sulfide (typically with an excess of H₂S) into the reactor at a controlled flow rate.

• The product stream exiting the reactor is passed through a condenser to liquefy the isobutyl mercaptan and unreacted isobutyl alcohol.

• Collect the condensate, which is then purified by fractional distillation as described in Method 1.

• Unreacted hydrogen sulfide gas should be passed through a scrubbing system.

Signaling Pathways and Workflows

The following diagrams illustrate the reaction pathways and experimental workflows.

Caption: Reaction pathway for isobutyl mercaptan synthesis.

Caption: Purification workflow for isobutyl mercaptan.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 3. WO2007070496A2 - Process for synthesis of mercaptans and sulfides from alcohols - Google Patents [patents.google.com]
• 4. US2950323A - Mercaptan synthesis - Google Patents [patents.google.com]
• 5. US4891445A - Synthesis of tertiary mercaptans from isobutylene homopolymers - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]

Technical Support Center: A Troubleshooting Guide for Reactions Involving Aliphatic Thiols

For researchers, scientists, and drug development professionals, aliphatic thiols are indispensable reagents. However, their unique reactivity profile can present several challenges. This guide provides troubleshooting solutions to common issues encountered during experiments with aliphatic thiols, ensuring the success and efficiency of your reactions.

Frequently Asked Questions (FAQs)

Q1: My thiol is oxidizing to a disulfide. How can I prevent this?

A1: Oxidation to disulfides is a common problem due to the susceptibility of the thiol group to air oxidation.[1] To minimize this, consider the following strategies:

• Inert Atmosphere: Whenever possible, conduct your reaction under an inert atmosphere of nitrogen or argon.[2]

• Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen.[2] This can be achieved by sparging with an inert gas or through freeze-pump-thaw cycles.[3]

• Reducing Agents: Add a small amount of a reducing agent to your reaction mixture or purification buffers.[1] Common choices include dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP).[1] TCEP is often preferred as it is more stable, odorless, and effective over a wider pH range.[4][5]

• Chelating Agents: Traces of metal ions can catalyze thiol oxidation.[1][6] The addition of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these metal ions.[1]

Q2: The strong, unpleasant odor of my aliphatic thiol is a problem in the lab. What can I do?

A2: The malodorous nature of low-molecular-weight thiols is a significant practical issue.[7][8] Here are some effective odor control measures:

• Fume Hood: Always handle aliphatic thiols in a well-ventilated fume hood.[6][9]

• Bleach Neutralization: Use a bleach solution (a 1:1 mixture of bleach and water is effective) to decontaminate glassware and work surfaces.[10][11] Gaseous byproducts can be passed through a bleach trap.[8][11]

• Odorless Alternatives: For some applications, consider using higher-molecular-weight thiols or thiol derivatives that are odorless or have a faint smell.[7][12]

Q3: My nucleophilic substitution reaction with an aliphatic thiol is giving low yields. What are the likely causes and solutions?

A3: Low yields in S-alkylation reactions can stem from several factors related to the nucleophilicity of the thiol and the reactivity of the electrophile.[9][13]

• Base Selection: A suitable base is required to deprotonate the thiol to the more nucleophilic thiolate.[9][13] If you are experiencing low conversion, consider using a stronger base.

• Electrophile Reactivity: The nature of the leaving group on the electrophile is critical. For example, alkyl iodides are more reactive than alkyl chlorides.[9]

• Solvent Choice: Polar aprotic solvents like DMF or DMSO can enhance the rate of SN2 reactions.[9]

• Side Reactions: The thiolate product can sometimes react with another molecule of the alkyl halide to form a sulfonium (B1226848) salt.[9] Using thiourea (B124793) as a sulfur source can circumvent the issue of over-alkylation.[13][14]

Q4: I am performing a thiol-ene "click" reaction and the reaction is not proceeding as expected. What should I check?

A4: Thiol-ene reactions are generally robust, but issues can arise from the initiator, oxygen inhibition, or the nature of the reactants.[15][16]

• Initiator: Ensure you are using the correct type and concentration of radical initiator (photoinitiator or thermal initiator).[15][17] For photo-initiated reactions, check the wavelength and intensity of your UV source.[9]

• Oxygen Inhibition: Although often tolerant to oxygen, high concentrations can inhibit the radical chain reaction.[18] Degassing the reaction mixture can improve results.[9]

• Reactant Stoichiometry and Reactivity: The reactivity of both the thiol and the "ene" can vary significantly depending on their structure.[16] Adjusting the stoichiometry or choosing more reactive substrates may be necessary.

Troubleshooting Workflow

The following diagram outlines a general workflow for troubleshooting common issues in reactions involving aliphatic thiols.

Caption: A general workflow for troubleshooting common issues in aliphatic thiol reactions.

Quantitative Data Summary

The following table summarizes key quantitative parameters for common troubleshooting scenarios.

Issue	Parameter	Recommended Value/Condition	Expected Outcome	Reference
Disulfide Formation	TCEP Concentration (for reduction)	10-fold molar excess	>95% reduction	[2]
DTT Concentration (for reduction)	50-100 mM	>95% reduction	[19]
Thiol-Maleimide Conjugation	pH	6.5 - 7.5	Optimal conjugation yield	[5]
Thiol Deprotection (Disulfide)	TCEP Incubation Time	< 1 hour	>95% yield	[4]
DTT Incubation Time	30 min - 1 hour	>95% yield	[4]
Thiol-Ene Reaction (UV Initiated)	Initiator (DMPA) Concentration	1.0 mmol/L	High conversion	[17]
UV Irradiation Time	30 minutes	High conversion	[17]

Key Experimental Protocols

Protocol 1: General Procedure for Thiol-Ene "Click" Reaction

This protocol describes a typical UV-initiated thiol-ene reaction.

• Preparation: In a suitable reaction vessel, dissolve the alkene ("ene") monomer and a photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA) in an appropriate solvent (e.g., methanol).[17]

• Inerting (Optional but Recommended): Degas the solution by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes.

• Addition of Thiol: Add the aliphatic thiol to the reaction mixture.

• Initiation: Irradiate the reaction mixture with a UV lamp (e.g., at 360 nm) at room temperature.[17] Reaction times can vary but are often short (e.g., 30 minutes).[17]

• Monitoring: Monitor the reaction progress by a suitable analytical technique, such as Thin-Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy, to observe the consumption of starting materials and the formation of the product.[9]

• Work-up and Purification: Once the reaction is complete, concentrate the mixture under reduced pressure. Purify the crude product by an appropriate method, such as column chromatography.

Protocol 2: Deprotection of a Thiolated Oligonucleotide using TCEP

This protocol is for the reduction of a disulfide bond to generate a free thiol.[4]

• Prepare TCEP Solution: Prepare a fresh 0.1 M TCEP solution in water or a suitable buffer.

• Dissolve Oligonucleotide: Dissolve the lyophilized disulfide-containing oligonucleotide in the TCEP solution.

• Incubation: Incubate the solution at room temperature for 1 hour with gentle agitation.[4]

• Purification (if necessary): For applications sensitive to TCEP, the deprotected oligonucleotide can be purified. For oligonucleotides, this can be achieved by precipitation with 3 M sodium acetate (B1210297) and ethanol, followed by incubation at -80°C and centrifugation.[4]

Signaling Pathways and Workflows

Thiol Oxidation and Reduction Pathway

The following diagram illustrates the equilibrium between a thiol and its oxidized disulfide form, and the role of reducing agents.

Caption: The reversible oxidation of thiols to disulfides and the action of reducing agents.

Troubleshooting Logic for Low Yield in S-Alkylation

This diagram presents a decision-making process for addressing low yields in nucleophilic substitution reactions of thiols.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. How To [chem.rochester.edu]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. “Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Oxygen insensitive thiol–ene photo-click chemistry for direct imprint lithography of oxides - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01688G [pubs.rsc.org]
• 19. metabion.com [metabion.com]

Side reactions of 2-Methyl-1-propanethiol and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methyl-1-propanethiol. It addresses common side reactions and provides strategies to avoid them, ensuring the successful outcome of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 2-Methyl-1-propanethiol?

A1: The most prevalent side reactions involving 2-Methyl-1-propanethiol are oxidation to its corresponding disulfide (diisobutyl disulfide) and unintended Michael addition reactions. Other potential side reactions include reactions with strong acids, bases, and metals, though these are generally less specific.

Q2: How can I prevent the oxidation of 2-Methyl-1-propanethiol to diisobutyl disulfide?

A2: Oxidation is a common issue with thiols. To prevent disulfide formation, it is crucial to work under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents. The addition of a reducing agent, such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP), can also help maintain the thiol in its reduced state. For reactions sensitive to oxidizing conditions, protecting the thiol group is a highly effective strategy.

Q3: What are thiol protecting groups and which one should I use for 2-Methyl-1-propanethiol?

A3: Thiol protecting groups are chemical moieties that temporarily block the reactive thiol group, preventing it from undergoing unwanted reactions.[1] A common and effective protecting group for thiols is the tert-butyl group.[2] This group is stable under a variety of reaction conditions and can be removed when desired.

Q4: I am observing the formation of an unexpected adduct in my reaction. Could it be a Michael addition product?

A4: Yes, thiols are potent nucleophiles and can readily participate in Michael addition reactions with α,β-unsaturated carbonyl compounds. If your reaction mixture contains such compounds, the formation of a Michael adduct is a likely side reaction. To control this, you can adjust the pH of the reaction medium. The thiol-Michael addition is often favored at a pH range of 6.5-7.5.

Troubleshooting Guides

Issue 1: Formation of Diisobutyl Disulfide

Symptom: You observe a significant amount of a higher molecular weight byproduct, identified as diisobutyl disulfide by mass spectrometry or NMR.

Cause: The thiol group of 2-Methyl-1-propanethiol is being oxidized. This can be caused by exposure to atmospheric oxygen, the presence of oxidizing agents in the reaction mixture, or catalysis by trace metal ions.

Solutions:

Solution	Description
Inert Atmosphere	Conduct all reactions and manipulations under an inert atmosphere of nitrogen or argon to minimize exposure to oxygen.
Degassed Solvents	Use solvents that have been thoroughly degassed by sparging with an inert gas or by freeze-pump-thaw cycles.
Reducing Agents	Add a stoichiometric or slight excess of a reducing agent like DTT or TCEP to the reaction mixture.
Thiol Protection	Protect the thiol group as a tert-butyl thioether before proceeding with your synthesis.

Issue 2: Uncontrolled Michael Addition

Symptom: Your desired reaction is sluggish, and you isolate a significant amount of a byproduct resulting from the addition of 2-Methyl-1-propanethiol to an α,β-unsaturated system in your reaction.

Cause: The reaction conditions favor the nucleophilic attack of the thiolate on the Michael acceptor.

Solutions:

Solution	Description
pH Control	Maintain the reaction pH outside the optimal range for Michael addition if it is an undesired side reaction. Conversely, to promote a desired Michael addition, a pH of 6.5-7.5 is often effective.
Catalyst Selection	For intentional Michael additions, the use of nucleophilic catalysts like phosphines can be more efficient and lead to fewer side reactions compared to base catalysis.
Protecting Groups	If the Michael addition is undesirable, protecting the thiol group will prevent this side reaction.

Issue 3: Poor Yield in Nucleophilic Substitution (SN2) Reactions

Symptom: When reacting 2-Methyl-1-propanethiol with an alkyl halide, you observe a low yield of the desired thioether and the formation of elimination (E2) products.

Cause: 2-Methyl-1-propanethiol, especially when deprotonated to the thiolate, is a strong nucleophile but also a base. With sterically hindered alkyl halides, the basic character can lead to elimination as a competing side reaction.[3]

Solutions:

Solution	Description
Substrate Choice	Use primary or unhindered secondary alkyl halides as electrophiles to favor the SN2 pathway. Tertiary alkyl halides will predominantly lead to elimination.
Solvent Selection	Employ polar aprotic solvents (e.g., DMF, DMSO, acetone) which enhance the nucleophilicity of the thiolate and favor SN2 over E2 reactions.
Temperature Control	Run the reaction at the lowest temperature that allows for a reasonable reaction rate, as higher temperatures tend to favor elimination reactions.

Experimental Protocols

Protocol 1: Protection of 2-Methyl-1-propanethiol as a tert-Butyl Thioether

Objective: To protect the thiol group of 2-Methyl-1-propanethiol to prevent side reactions.

Materials:

• 2-Methyl-1-propanethiol

• Isobutylene (B52900)

• Strong acid catalyst (e.g., concentrated sulfuric acid or an acidic ion-exchange resin)

• Anhydrous diethyl ether or dichloromethane

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Round-bottom flask, condenser, magnetic stirrer, and other standard glassware

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 2-Methyl-1-propanethiol in the chosen anhydrous solvent.

• Cool the solution in an ice bath.

• Slowly add a catalytic amount of the strong acid.

• Bubble isobutylene gas through the solution or add liquid isobutylene dropwise while stirring vigorously.

• Allow the reaction to warm to room temperature and stir for several hours or until TLC/GC-MS analysis indicates complete consumption of the starting thiol.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude S-tert-butyl protected 2-Methyl-1-propanethiol.

• Purify by distillation or column chromatography if necessary.

Protocol 2: Deprotection of S-tert-Butyl Thioether

Objective: To remove the tert-butyl protecting group and regenerate the free thiol.

Materials:

• S-tert-butyl protected 2-Methyl-1-propanethiol

• Trifluoroacetic acid (TFA)

• Scavenger (e.g., triethylsilane or thioanisole)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve the protected thiol in DCM in a round-bottom flask.

• Add a scavenger to the solution. This is crucial to trap the tert-butyl cation that is formed, preventing it from reacting with the deprotected thiol.[4]

• Cool the solution in an ice bath and slowly add an excess of TFA.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS.

• Once the deprotection is complete, carefully neutralize the excess acid by adding saturated sodium bicarbonate solution until effervescence ceases.

• Extract the product with DCM, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer to obtain the deprotected 2-Methyl-1-propanethiol.

Visualizations

Caption: Common side reactions of 2-Methyl-1-propanethiol.

Caption: Strategies to avoid side reactions of 2-Methyl-1-propanethiol.

Caption: Experimental workflow for using a thiol protecting group.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 4. Butyl disulfide(629-45-8) 1H NMR spectrum [chemicalbook.com]

Stabilizing 2-Methyl-1-propanethiol during storage and handling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stabilization, storage, and handling of 2-methyl-1-propanethiol.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 2-methyl-1-propanethiol?

A1: The primary degradation pathway for 2-methyl-1-propanethiol is oxidation. The thiol group (-SH) is susceptible to oxidation, which leads to the formation of diisobutyl disulfide (-S-S-). This process can be accelerated by exposure to oxygen, light, elevated temperatures, and the presence of metal ions.

Q2: What are the ideal storage conditions for 2-methyl-1-propanethiol?

A2: To minimize degradation, 2-methyl-1-propanethiol should be stored in a cool, dry, and dark place, preferably at or below -20°C for long-term storage.[1][2] It is crucial to store it under an inert atmosphere, such as argon or nitrogen, to prevent exposure to oxygen.[1][3] The container should be tightly sealed.[4]

Q3: Can I store 2-methyl-1-propanethiol in a solution?

A3: While it is possible to store 2-methyl-1-propanethiol in a solution for short periods, it is generally not recommended for long-term storage due to decreased stability. If short-term storage in solution is necessary, use a deoxygenated solvent and maintain the solution under an inert atmosphere at -20°C. It is always best to prepare solutions fresh for each use.[1]

Q4: What materials should be avoided when handling or storing 2-methyl-1-propanethiol?

A4: Avoid contact with strong acids, strong bases, strong oxidizing agents, and certain metals.[4] Heavy metals such as mercury, cadmium, lead, and copper can form complexes with thiols and may catalyze oxidation.[5][6][7][8] Ensure that all containers and equipment are free from metal contaminants.

Troubleshooting Guides

This section addresses common issues encountered during the storage and handling of 2-methyl-1-propanethiol.

Problem	Possible Causes	Recommended Solutions
Loss of product purity or potency over time.	Oxidation of the thiol group to form diisobutyl disulfide.	- Ensure storage at or below -20°C under an inert atmosphere (argon or nitrogen).[1][2]- Protect from light by using an amber vial or by wrapping the container in foil.- Before use, allow the container to warm to room temperature before opening to prevent moisture condensation.[2]- Consider adding a stabilizer, such as a phosphite (B83602) antioxidant, at a low concentration (see Data Presentation section).
Persistent, unpleasant odor in the laboratory.	Improper handling and disposal of 2-methyl-1-propanethiol and contaminated materials.	- Always handle 2-methyl-1-propanethiol in a well-ventilated fume hood.[9]- Use a bleach solution (sodium hypochlorite) to decontaminate glassware, surfaces, and equipment that have come into contact with the thiol.[9][10]- Dispose of thiol-contaminated waste in a designated, sealed hazardous waste container.[9]
Inconsistent experimental results.	Variability in the concentration of the active thiol due to degradation.	- Prepare fresh stock solutions for each experiment.[2]- Quantify the free thiol content of your stock solution before critical experiments using a suitable analytical method (see Experimental Protocols section).- Ensure all solvents are anhydrous and deoxygenated before preparing solutions.
Discoloration of the product (e.g., turning yellow).	Formation of oxidation byproducts.	- This is a visual indicator of degradation. The product may not be suitable for all applications. Purity should be assessed using an appropriate analytical method.- If the product is still to be used, consider purification by distillation, taking appropriate safety precautions.

Data Presentation

Stabilizer Class	Example Stabilizers	Proposed Mechanism of Action	Typical Concentration Range	Relative Efficacy (General)
Phosphite Antioxidants	Triethyl phosphite, Tris(nonylphenyl) phosphite	Act as reducing agents, breaking oxidation chain reactions and neutralizing peroxides.[11]	0.01 - 0.5% (w/w)	High
Hindered Phenols	Butylated hydroxytoluene (BHT)	Act as hydrogen donors to free radicals, interrupting the oxidation process.	0.01 - 0.2% (w/w)	Moderate to High
Thiol-based Antioxidants	Glutathione, N-acetylcysteine	Can act as sacrificial antioxidants.[3][8]	0.1 - 1.0% (w/w)	Moderate

Experimental Protocols

Protocol 1: Determination of 2-Methyl-1-propanethiol Purity and Disulfide Formation by Gas Chromatography (GC)

This protocol outlines a general method for the analysis of 2-methyl-1-propanethiol and its primary oxidation product, diisobutyl disulfide.

1. Sample Preparation: a. Prepare a stock solution of 2-methyl-1-propanethiol in a suitable solvent (e.g., dichloromethane (B109758) or hexane) at a known concentration (e.g., 1000 ppm). b. For stability studies, samples stored under different conditions (e.g., with and without stabilizer, different temperatures) should be diluted to the same concentration.

2. GC-FID (Flame Ionization Detector) Analysis: a. Instrumentation: A gas chromatograph equipped with a flame ionization detector. b. Column: A non-polar capillary column (e.g., DB-1, HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating the volatile thiol from its less volatile disulfide. c. Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min). d. Inlet Temperature: 250°C. e. Oven Temperature Program:

• Initial temperature: 50°C, hold for 2 minutes.
• Ramp: 10°C/min to 200°C.
• Hold at 200°C for 5 minutes. f. Detector Temperature: 280°C. g. Injection Volume: 1 µL.

3. Data Analysis: a. Identify the peaks corresponding to 2-methyl-1-propanethiol and diisobutyl disulfide based on their retention times (the disulfide will have a longer retention time). b. Quantify the peak areas to determine the relative percentage of the thiol and its disulfide. A decrease in the thiol peak area and an increase in the disulfide peak area over time indicate degradation.

Protocol 2: Quantification of Free Thiol Content using HPLC with Pre-column Derivatization

This method is based on the reaction of the thiol group with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent) to produce a colored compound that can be quantified by HPLC with UV-Vis detection.[9][10]

1. Reagent Preparation: a. DTNB Solution: Prepare a 10 mM solution of DTNB in a suitable buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 8.0). b. Sample Solution: Prepare a solution of 2-methyl-1-propanethiol in the same buffer at an appropriate concentration.

2. Derivatization Procedure: a. In a microcentrifuge tube, mix 50 µL of the sample solution with 50 µL of the DTNB solution. b. Allow the reaction to proceed at room temperature for 15 minutes, protected from light. The solution will develop a yellow color due to the formation of 5-thio-2-nitrobenzoic acid (TNB).

3. HPLC-UV Analysis: a. Instrumentation: An HPLC system with a UV-Vis detector. b. Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). c. Mobile Phase: A gradient of methanol (B129727) and water (with 0.1% trifluoroacetic acid) may be used for separation. d. Flow Rate: 1.0 mL/min. e. Detection Wavelength: 412 nm for the TNB product.[10] f. Injection Volume: 20 µL.

4. Quantification: a. Create a standard curve using known concentrations of a stable thiol standard (e.g., N-acetylcysteine) treated with DTNB under the same conditions. b. Determine the concentration of free thiol in the 2-methyl-1-propanethiol sample by comparing its peak area to the standard curve.

Mandatory Visualization

Caption: Oxidation of 2-methyl-1-propanethiol to diisobutyl disulfide.

Caption: Workflow for assessing the stability of 2-methyl-1-propanethiol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. keyorganics.net [keyorganics.net]
• 5. Heavy Metal Complexation of Thiol-Containing Peptides from Soy Glycinin Hydrolysates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of some heavy metals on thiol compounds in Synechocystis sp. isolates | Semantic Scholar [semanticscholar.org]
• 7. Heavy Metals Toxicity: Mechanism, Health Effects, and Therapeutic Interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. Difference Between Phosphite Antioxidants and Phenolic Antioxidants [vinatiorganics.com]

Technical Support Center: Catalyst Selection for 2-Methyl-1-propanethiol Reactions

This technical support center is designed for researchers, scientists, and drug development professionals. It provides targeted troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during chemical reactions involving 2-Methyl-1-propanethiol.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of reactions involving 2-Methyl-1-propanethiol and what catalysts are typically used?

A1: 2-Methyl-1-propanethiol, an aliphatic thiol, participates in several key reactions. The choice of catalyst is dictated by the desired transformation. The three primary reaction types are:

• Oxidation: The thiol group (-SH) is oxidized. Mild oxidation yields diisobutyl disulfide, while strong oxidation can produce sulfonic acids. This can be catalyzed by metal complexes or occur in the presence of air, sometimes accelerated by base or impurities.[1]

• Hydrodesulfurization (HDS): This process removes sulfur from organic compounds by cleaving the carbon-sulfur bond and converting the sulfur to hydrogen sulfide (B99878) (H₂S).[2] It is a critical reaction in the petroleum industry to reduce sulfur emissions.[3] The standard catalysts are cobalt-molybdenum sulfides (CoMoS) supported on materials like alumina.[4][5]

• Nucleophilic Substitution: As a potent nucleophile, especially in its deprotonated thiolate form (RS⁻), 2-Methyl-1-propanethiol can react with electrophiles like alkyl halides to form thioethers.[6] These reactions are typically catalyzed by a base, which deprotonates the thiol to increase its nucleophilicity.

Q2: How do I select a catalyst for the controlled oxidation of 2-Methyl-1-propanethiol to diisobutyl disulfide?

A2: For the selective oxidation of thiols to disulfides, the goal is to avoid over-oxidation to sulfinic or sulfonic acids. While molecular oxygen can be a mild oxidant, the reaction is often slow and requires a catalyst.[1] The choice of catalyst depends on reaction conditions and desired selectivity.

Table 1: Catalyst Considerations for Thiol to Disulfide Oxidation

Catalyst Type	Oxidant	Typical Conditions	Advantages	Disadvantages
Base Catalysis	Air / O₂	pH > 8, Room Temp.	Mild conditions, inexpensive.	Can be slow, potential for side reactions at high pH.[7]
Metal Ions (e.g., Fe³⁺, Cu²⁺)	Air / O₂	Neutral or slightly basic pH, aqueous or organic solvent.	Markedly increases the rate of autoxidation.[1]	Can be difficult to remove from the product, may lack selectivity.

| Mild Chemical Oxidants | Iodine (I₂) | Room Temp., often with a base like triethylamine. | High yield and selectivity for disulfide formation.[8] | Stoichiometric reagent required, not truly catalytic. |

Q3: What catalysts are most effective for the hydrodesulfurization (HDS) of 2-Methyl-1-propanethiol?

A3: Hydrodesulfurization is a well-established industrial process where catalyst performance is crucial. The industry standard involves transition metal sulfides.

• Catalyst of Choice: Cobalt-promoted molybdenum sulfide (CoMoS) catalysts supported on a high-surface-area material like γ-alumina are the most common and effective.[4][9] Molybdenum facilitates the breaking of the carbon-sulfur bond, while cobalt acts as a promoter to enhance catalytic activity.[4]

• Reaction Mechanism: The HDS of a thiol involves the catalytic conversion of the organosulfur compound into the corresponding hydrocarbon and hydrogen sulfide (R-SH + H₂ → R-H + H₂S).[2] The active sites for this reaction are located on the edges of the MoS₂ slabs within the catalyst structure.[3]

Table 2: Representative Performance Data for HDS of a Model Sulfur Compound (Dibenzothiophene) using a CoMo/γ-Al₂O₃ Catalyst

Parameter	Value
Temperature	633 - 683 K
Pressure	10 MPa
Primary Products	Biphenyl (BP), Cyclohexylbenzene (CHB)
Conversion	High conversion achievable, dependent on flow rate and temperature.[10]
Selectivity	Primarily Direct Desulfurization (DDS) to BP and Hydrogenation (HYD) to CHB.[10]

Note: This data is for Dibenzothiophene, a challenging sulfur compound. Aliphatic thiols like 2-Methyl-1-propanethiol are generally more reactive and desulfurize under milder conditions.[2]

Q4: What is the role of base catalysis in reactions with 2-Methyl-1-propanethiol?

A4: Base catalysis is primarily used for nucleophilic substitution reactions. Thiols are more acidic than alcohols, and a base is used to deprotonate the thiol (-SH) to form a thiolate anion (-S⁻).[6] This thiolate is a much stronger nucleophile than the neutral thiol, significantly accelerating the rate of reaction with electrophiles (e.g., alkyl halides, epoxides).[6][11] Common bases include sodium hydroxide (B78521), sodium hydride (NaH), and non-nucleophilic organic amines.

.

Caption: Catalyst selection logic for common 2-Methyl-1-propanethiol reactions.

Troubleshooting Guide

Problem: My reaction is showing low or no product yield.

• Possible Cause: Inactive or poisoned catalyst.

  • Solution: For HDS, ensure the CoMoS catalyst has been properly sulfided to its active form before use.[10] For other reactions, use freshly opened or purified catalysts and store them under recommended conditions (e.g., under an inert atmosphere).

• Possible Cause: Oxidation of the thiol starting material.

  • Solution: Thiols can oxidize to disulfides upon exposure to air, consuming the starting material.[12] For reactions other than oxidation, degas your solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent this side reaction.[12]

• Possible Cause: Incorrect reaction conditions.

  • Solution: Verify the optimal temperature, pressure, and pH for your specific catalytic system. For reactions involving thiolates, ensure the pH is basic enough to deprotonate the thiol but not so high that it causes side reactions with other functional groups or reagents.[7]

• Possible Cause: Incorrect stoichiometry or reagent purity.

  • Solution: Accurately calculate and weigh all reagents.[1] Ensure the purity of your 2-Methyl-1-propanethiol and other reactants, as impurities can poison catalysts.

Problem: I am forming diisobutyl disulfide as an unwanted byproduct.

• Possible Cause: Presence of oxygen in the reaction vessel.

  • Solution: This is the most common cause of unintentional disulfide formation.[12] Rigorously deoxygenate all solvents and reagents before use and maintain a positive pressure of an inert gas (nitrogen or argon) throughout the experiment.

• Possible Cause: Presence of trace metal impurities.

  • Solution: Metal ions can catalyze the oxidation of thiols.[1] Use high-purity solvents and reagents. If contamination is suspected, consider adding a chelating agent like EDTA in small quantities, if compatible with your reaction chemistry.

Problem: My catalyst appears to have deactivated during the reaction.

• Possible Cause: Coking or fouling of the catalyst surface.

  • Solution: This is common in high-temperature processes like HDS. It may be necessary to regenerate the catalyst. For supported metal catalysts, this can sometimes be achieved by a controlled burn-off of carbonaceous deposits followed by re-sulfiding.

• Possible Cause: Strong adsorption of impurities or products.

  • Solution: Ensure the feed is free from known catalyst poisons. In some cases, strongly adsorbing products can block active sites. Modifying reaction conditions like temperature or flow rate may help mitigate this.

Caption: A systematic workflow for troubleshooting low-yield reactions.

Experimental Protocols

Protocol 1: Catalytic Air Oxidation of 2-Methyl-1-propanethiol to Diisobutyl Disulfide

This protocol describes a general method for the base-catalyzed oxidation of 2-Methyl-1-propanethiol using air as the oxidant.

Materials:

• 2-Methyl-1-propanethiol

• Methanol

• Sodium hydroxide (NaOH) solution (1 M)

• Round-bottom flask equipped with a magnetic stir bar

• Stir plate

• Air pump or access to open air

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-Methyl-1-propanethiol (e.g., 10 mmol) in 50 mL of methanol.

• Begin vigorous stirring to ensure sufficient mixing with the air.

• Add the 1 M NaOH solution dropwise until the pH of the solution is approximately 10-11. The basic conditions facilitate the deprotonation to the thiolate, which is more readily oxidized.

• Allow the reaction to stir vigorously, open to the air, for 12-24 hours at room temperature. The flask can be fitted with a drying tube to prevent moisture ingress while still allowing air exchange.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the disappearance of the starting thiol.

• Upon completion, neutralize the reaction mixture with 1 M HCl.

• Extract the product into an organic solvent (e.g., diethyl ether), wash with brine, dry over anhydrous sodium sulfate, and concentrate the solvent under reduced pressure to yield the crude diisobutyl disulfide.

• Purify the product via column chromatography or distillation as required.

Protocol 2: Laboratory-Scale Hydrodesulfurization (HDS) of a Thiol-Containing Feed

This protocol outlines a representative procedure for HDS in a fixed-bed reactor, typical for catalyst testing.

Materials:

• CoMo/γ-Al₂O₃ catalyst pellets

• Model feed: 2-Methyl-1-propanethiol (e.g., 1 wt%) dissolved in a hydrocarbon solvent (e.g., n-heptane).

• High-pressure fixed-bed reactor system

• Hydrogen (H₂) gas

• Hydrogen Sulfide (H₂S) source (for sulfiding)

Procedure:

• Catalyst Loading & Pre-treatment:

  • Load the fixed-bed reactor with a known quantity (e.g., 1-5 g) of CoMo/γ-Al₂O₃ catalyst.

  • Heat the catalyst bed to 400°C under a flow of nitrogen to dry.

• Catalyst Sulfiding (Activation):

  • Switch the gas feed to a mixture of H₂ and H₂S (e.g., 10% H₂S in H₂) at 350-400°C for 4-6 hours. This step is critical to convert the oxide form of the catalyst to the active sulfide phase (CoMoS).[10]

• HDS Reaction:

  • Lower the temperature to the desired reaction temperature (e.g., 270-350°C).[13]

  • Stop the H₂S flow and introduce the liquid model feed into the reactor along with a continuous flow of high-pressure hydrogen.

  • Maintain reaction conditions: Temperature = 270-350°C, Pressure = 10-20 atm, Liquid Hourly Space Velocity (LHSV) = 1-10 h⁻¹.[13]

• Product Analysis:

  • Collect the liquid product downstream of the reactor after cooling and pressure reduction.

  • Analyze the liquid product by GC-SCD (Sulfur Chemiluminescence Detector) or similar techniques to quantify the removal of 2-Methyl-1-propanethiol and the formation of isobutane.

  • Analyze the effluent gas stream by GC to detect the presence of H₂S, confirming the desulfurization reaction.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. Hydrodesulfurization | FSC 432: Petroleum Refining [courses.ems.psu.edu]
• 3. Hydrodesulfurization of methanethiol over Co-promoted MoS2 model catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrodesulfurization of Thiophene in n-Heptane Stream Using CoMo/SBA-15 and CoMo/AlSBA-15 Mesoporous Catalysts | MDPI [mdpi.com]
• 5. iacweb.ethz.ch [iacweb.ethz.ch]
• 6. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Epoxy - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. US4163708A - Process for the removal of thiols from hydrocarbon oils - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Methyl-1-propanethiol and 1-Butanethiol Reactivity

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Relative Reactivity of Branched versus Linear Alkyl Thiols

In the landscape of pharmaceutical development and chemical synthesis, the reactivity of thiol-containing molecules is of paramount importance. Their nucleophilic nature drives critical reactions such as Michael additions and oxidative coupling, which are fundamental in various biological and chemical processes. This guide provides an objective comparison of the reactivity of two isomeric C4 thiols: 2-methyl-1-propanethiol, a branched primary thiol, and 1-butanethiol (B90362), a linear primary thiol. This analysis is supported by physicochemical data and established experimental protocols to assist researchers in selecting the appropriate thiol for their specific application.

Introduction to the Isomers

Both 2-methyl-1-propanethiol and 1-butanethiol are organosulfur compounds with the chemical formula C₄H₁₀S.[1][2] Their structural difference, the presence of a methyl branch in the isobutyl group of 2-methyl-1-propanethiol, gives rise to distinct steric environments around the reactive thiol group, which in turn influences their chemical reactivity.

Table 1: Physicochemical Properties of 2-Methyl-1-propanethiol and 1-Butanethiol

Property	2-Methyl-1-propanethiol	1-Butanethiol
Synonyms	Isobutyl mercaptan	n-Butyl mercaptan
CAS Number	513-44-0[1]	109-79-5[2]
Molecular Weight	90.19 g/mol [1]	90.19 g/mol [2]
Boiling Point	87-89 °C[3]	98.2 °C
Density	0.831 g/mL at 25 °C[3]	0.83679 g/mL
pKa	~10.41 (Predicted)[3]	~10.78[2]

Comparative Reactivity Analysis

The reactivity of thiols is primarily governed by two key factors: the acidity of the thiol proton (indicated by the pKa) and the steric hindrance around the sulfur atom. The thiolate anion (RS⁻), formed upon deprotonation, is the principal nucleophilic species in many reactions.

The predicted pKa of 2-methyl-1-propanethiol is slightly lower than that of 1-butanethiol, suggesting it is slightly more acidic.[2][3] A lower pKa implies a higher concentration of the more reactive thiolate anion at a given pH, which would suggest a potentially faster reaction rate. However, the steric bulk of the isobutyl group in 2-methyl-1-propanethiol is expected to play a significant role in its reactivity. The methyl group adjacent to the methylene (B1212753) bearing the thiol functionality creates steric hindrance, which can impede the approach of the sulfur nucleophile to the electrophile, particularly in reactions with sterically demanding transition states.

In contrast, the linear nature of 1-butanethiol presents a less sterically hindered environment around the thiol group, allowing for more facile access of reactants. Therefore, a trade-off between electronic effects (pKa) and steric effects will dictate the overall reactivity of these two isomers in different chemical transformations. For many reactions, particularly those sensitive to steric bulk like Sₙ2 reactions and some Michael additions, the steric hindrance of 2-methyl-1-propanethiol is expected to be the dominant factor, leading to a slower reaction rate compared to 1-butanethiol.

Reactivity in Michael Additions

The Thiol-Michael addition, a conjugate addition of a thiol to an α,β-unsaturated carbonyl compound, is a widely utilized reaction in drug development and material science. The rate of this reaction is highly dependent on the nucleophilicity of the thiolate and the steric accessibility of the electrophilic β-carbon.

Reactivity in Oxidation Reactions

Thiols can be oxidized to form disulfides, a reaction of great importance in protein folding and redox signaling. This process can be initiated by various oxidizing agents, including molecular oxygen and hydrogen peroxide. The rate of oxidation is influenced by the susceptibility of the thiol to electron transfer. While kinetic data for the direct comparison of these two thiols is sparse, studies on the oxidation of 1-butanethiol have been conducted, often in the context of industrial processes.[4] It is anticipated that steric factors would also influence the rate of oxidation, with the more accessible thiol of 1-butanethiol potentially reacting faster.

Experimental Protocols

To facilitate direct comparison of the reactivity of 2-methyl-1-propanethiol and 1-butanethiol, the following detailed experimental protocols are provided.

Protocol for Kinetic Analysis of Thiol-Michael Addition by ¹H NMR Spectroscopy

This method allows for the real-time monitoring of the consumption of reactants and the formation of products.

Materials:

• 2-Methyl-1-propanethiol

• 1-Butanethiol

• Michael acceptor (e.g., N-ethylmaleimide)

• Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

• Internal standard (e.g., tetramethylsilane (B1202638) - TMS)

• Base catalyst (e.g., triethylamine), if required

• NMR spectrometer and tubes

Procedure:

• Sample Preparation: In an NMR tube, dissolve a known concentration of the Michael acceptor and the internal standard in the deuterated solvent.

• Initial Spectrum: Acquire a ¹H NMR spectrum of the initial mixture to establish the chemical shifts and integrations of the relevant protons.

• Reaction Initiation: Add a known concentration of either 2-methyl-1-propanethiol or 1-butanethiol to the NMR tube. If the reaction is base-catalyzed, add the catalyst at this point.

• Kinetic Monitoring: Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals. The time intervals should be chosen based on the expected reaction rate.

• Data Analysis: Integrate the signals corresponding to the disappearance of the vinyl protons of the Michael acceptor and the appearance of the product protons. Plot the concentration of the reactant versus time. The slope of this plot will be proportional to the initial reaction rate. The second-order rate constant can be determined by analyzing the integrated rate law.

Caption: Workflow for ¹H NMR kinetic analysis of Thiol-Michael addition.

Protocol for Kinetic Analysis of Thiol Oxidation by UV-Vis Spectrophotometry using Ellman's Reagent

This protocol indirectly monitors the oxidation of the thiol by quantifying the remaining free thiol concentration over time using 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent).

Materials:

• 2-Methyl-1-propanethiol

• 1-Butanethiol

• Oxidizing agent (e.g., hydrogen peroxide)

• DTNB solution (in a suitable buffer, e.g., phosphate (B84403) buffer pH 7.4)

• Reaction buffer (e.g., phosphate buffer pH 7.4)

• UV-Vis spectrophotometer and cuvettes

Procedure:

• Reaction Setup: In a series of reaction vessels, prepare solutions of either 2-methyl-1-propanethiol or 1-butanethiol at a known concentration in the reaction buffer.

• Reaction Initiation: Initiate the oxidation reaction by adding a known concentration of the oxidizing agent to each reaction vessel at time zero.

• Time Point Quenching and Derivatization: At specific time intervals, withdraw an aliquot from the reaction mixture and add it to a cuvette containing the DTNB solution. The DTNB will react with the remaining unoxidized thiol to produce the yellow-colored 2-nitro-5-thiobenzoate (TNB²⁻) anion.

• Spectrophotometric Measurement: Immediately measure the absorbance of the solution at 412 nm. The absorbance is proportional to the concentration of free thiols.

• Data Analysis: Use the Beer-Lambert law (A = εbc) and the molar extinction coefficient of TNB²⁻ (14,150 M⁻¹cm⁻¹ at pH 7.3) to calculate the concentration of the remaining thiol at each time point.[5] Plot the concentration of the thiol versus time to determine the reaction rate.

Caption: Workflow for UV-Vis kinetic analysis of thiol oxidation.

Conclusion

The choice between 2-methyl-1-propanethiol and 1-butanethiol in research and development applications will depend on the specific requirements of the reaction. While 2-methyl-1-propanethiol's slightly lower pKa may suggest higher reactivity, the steric hindrance introduced by its branched structure is a critical factor that is likely to reduce its reaction rate in many common transformations compared to its linear counterpart, 1-butanethiol. For reactions where steric accessibility is paramount, 1-butanethiol is the more prudent choice. The provided experimental protocols offer a robust framework for researchers to quantitatively assess the reactivity of these and other thiols in their own experimental systems.

References

• 1. Isobutyl mercaptan | C4H10S | CID 10558 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butanethiol | C4H10S | CID 8012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. shodhratna.thapar.edu:8443 [shodhratna.thapar.edu:8443]
• 5. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Nucleophilicity of Isobutyl Mercaptan and Other Thiols

For Researchers, Scientists, and Drug Development Professionals

The nucleophilic character of thiols is a cornerstone of various chemical and biological processes, playing a pivotal role in drug development, protein modification, and organic synthesis. The reactivity of the thiol group (R-SH) is largely dictated by the nucleophilicity of the corresponding thiolate anion (R-S⁻), which is influenced by factors such as the thiol's pKa, steric hindrance around the sulfur atom, and the solvent environment. This guide provides a comparative analysis of the nucleophilicity of isobutyl mercaptan and other common thiols, supported by available experimental data and established chemical principles.

Relative Nucleophilicity: A Quantitative Perspective

A direct quantitative comparison of thiol nucleophilicity can be achieved by examining their second-order rate constants in reactions with a common electrophile or by utilizing established nucleophilicity scales, such as Mayr's nucleophilicity parameters (N and sN). While extensive experimental data specifically for isobutyl mercaptan in such comparative studies is limited, we can infer its reactivity based on data for structurally similar thiols and general trends in nucleophilicity.

The data in the table below has been compiled from various sources to provide a comparative overview. It is important to note that direct comparisons are most accurate when data is obtained under identical experimental conditions (i.e., same electrophile, solvent, and temperature).

Thiol	Structure	pKa	Nucleophilicity Parameter (N)	sN Parameter	Second-Order Rate Constant (k) M⁻¹s⁻¹	Experimental Conditions
Isobutyl Mercaptan	(CH₃)₂CHCH₂SH	~10.7 (estimated)	Data not available	Data not available	Data not available	-
n-Butyl Mercaptan	CH₃(CH₂)₃SH	10.66	Data not available	Data not available	Data not available	-
sec-Butyl Mercaptan	CH₃CH₂CH(SH)CH₃	~11.0 (estimated)	Data not available	Data not available	Data not available	-
tert-Butyl Mercaptan	(CH₃)₃CSH	11.22[1]	Data not available	Data not available	Data not available	-
1-Hexanethiol	CH₃(CH₂)₅SH	Data not available	Data not available	Data not available	53.4	Reaction with hexyl acrylate, catalyzed by hexylamine.[2]
Cysteine (dianion)	HSCH₂CH(NH₂)COO⁻	8.3 (thiol pKa)	23.43[3]	0.42[3]	-	Reaction with diarylcarbenium ions in water.[3][4]
Thiophenolate	C₆H₅S⁻	6.62 (Thiophenol)[5]	23.32[6]	0.77[6]	-	Reaction with quinone methides in DMSO at 20°C.[6]

Note: The pKa values for isobutyl mercaptan and sec-butyl mercaptan are estimated based on values for similar aliphatic thiols. The nucleophilicity of the thiolate anion is the determining factor in many reactions.[7]

Factors Influencing Thiol Nucleophilicity

Acidity (pKa)

The nucleophilicity of a thiol is intrinsically linked to the acidity of its S-H bond. A lower pKa indicates a more acidic thiol, which in turn means that the corresponding thiolate anion is more stable and a weaker base. However, the relationship between basicity and nucleophilicity is not always linear, especially when comparing nucleophiles from the same group in the periodic table. For thiols, the more acidic species will have a higher concentration of the highly nucleophilic thiolate anion at a given pH. The pKa values for simple aliphatic thiols, including the isomers of butanethiol, are generally in the range of 10 to 11.[8][9]

Steric Hindrance

The structure of the alkyl group attached to the sulfur atom significantly impacts nucleophilicity. As steric bulk increases around the sulfur atom, the accessibility of the nucleophilic center decreases, leading to a lower reaction rate. This trend is expected among the isomers of butyl mercaptan:

• Primary (n-butyl and isobutyl): These are expected to be the most nucleophilic among the isomers due to the relatively unhindered access to the sulfur atom.

• Secondary (sec-butyl): The presence of a methyl group on the carbon adjacent to the sulfur increases steric hindrance, likely resulting in lower nucleophilicity compared to the primary isomers.

• Tertiary (tert-butyl): The bulky tert-butyl group severely hinders the approach of the sulfur atom to an electrophile, making it the least nucleophilic of the isomers.

This principle is supported by observations that secondary thiols, in general, are less reactive than primary thiols.[2]

Experimental Determination of Nucleophilicity

Two primary experimental approaches are widely used to quantify the nucleophilicity of thiols:

• Determination of Second-Order Rate Constants: This method involves reacting the thiol with a specific electrophile under pseudo-first-order conditions (where the concentration of the thiol is in large excess). The progress of the reaction is monitored over time, often using spectroscopic techniques, to determine the second-order rate constant (k). A larger rate constant signifies higher nucleophilicity.

• Mayr's Nucleophilicity Scale: This comprehensive scale defines the nucleophilicity of a substance using the parameters N and sN. These parameters are determined by measuring the rates of reaction of the nucleophile with a series of standard electrophiles (reference electrophiles) and fitting the data to the equation: log k = sN(N + E), where E is the electrophilicity parameter of the reference electrophile.[6][10][11][12][13]

Experimental Protocols

Determination of Second-Order Rate Constant (e.g., Reaction with Monobromobimane)

This protocol outlines a general procedure for determining the apparent second-order rate constant of a thiol's reaction with the fluorescent labeling agent monobromobimane (B13751) (mBBr).[7]

Materials:

• Thiol of interest (e.g., isobutyl mercaptan)

• Monobromobimane (mBBr)

• Buffer solutions of varying pH with constant ionic strength

• Fluorometer

Procedure:

• Prepare a stock solution of the thiol and mBBr in a suitable solvent.

• In a temperature-controlled cuvette, mix the buffer solution and the thiol solution.

• Initiate the reaction by adding a small volume of the mBBr stock solution. The reaction should be run under pseudo-first-order conditions with the thiol in excess.

• Monitor the increase in fluorescence intensity over time. The product of the reaction between the thiol and mBBr is fluorescent.

• The observed pseudo-first-order rate constant (k_obs) is determined by fitting the fluorescence intensity versus time data to a single exponential equation.

• The apparent second-order rate constant (k_app) is calculated by dividing k_obs by the concentration of the thiol.

• By measuring k_app at different pH values, the pH-independent second-order rate constant for the reaction of the thiolate can be determined.

Determination of Mayr's Nucleophilicity Parameters (N and sN)

This protocol provides a general outline for determining the N and sN parameters for a thiol using reference electrophiles.[6][10][11][12]

Materials:

• Thiol of interest

• A series of reference electrophiles with known electrophilicity parameters (E) (e.g., stabilized diarylcarbenium ions).

• An appropriate solvent (e.g., dichloromethane, acetonitrile).

• A stopped-flow spectrophotometer or a conventional UV-Vis spectrophotometer.

Procedure:

• Prepare solutions of the thiol and the reference electrophiles in the chosen solvent.

• The kinetics of the reactions are typically followed under pseudo-first-order conditions, with the thiol concentration being significantly higher than the electrophile concentration.

• The disappearance of the electrophile is monitored by UV-Vis spectroscopy at a wavelength where the electrophile has a strong absorbance.

• The pseudo-first-order rate constant (k_obs) is obtained by fitting the absorbance decay to an exponential function.

• The second-order rate constant (k) is calculated by dividing k_obs by the concentration of the thiol.

• This procedure is repeated for a series of reference electrophiles.

• The nucleophilicity parameters N and sN are then determined by plotting log k versus the known E parameters of the reference electrophiles and performing a linear regression according to the equation log k = sN(N + E).

Visualizing Reactivity Relationships

The following diagrams illustrate the conceptual relationships discussed and a typical experimental workflow.

Caption: Factors influencing the nucleophilicity of thiols.

Caption: Experimental workflow for determining nucleophilicity parameters.

Conclusion

References

• 1. tert-Butyl mercaptan | (CH3)3CSH | CID 6387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Mayr's Database Of Reactivity Parameters - Moleculecysteine (dianionic, in water, S-nucleophile!) [cup.lmu.de]
• 4. Nucleophilicities of amino acids and peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thiophenol - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. chem.indiana.edu [chem.indiana.edu]
• 9. Theoretical modeling of pKa's of thiol compounds in aqueous solution - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Research Prof. H. Mayr [cup.uni-muenchen.de]
• 11. macmillan.princeton.edu [macmillan.princeton.edu]
• 12. Prof. Dr. Herbert Mayr, LMU München [cup.uni-muenchen.de]
• 13. cup.uni-muenchen.de [cup.uni-muenchen.de]

Comparative Guide to Analytical Methods for the Quantification of 2-Methyl-1-propanethiol

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of 2-Methyl-1-propanethiol, a volatile thiol compound, selecting the appropriate analytical methodology is paramount. This guide provides a comprehensive comparison of the primary analytical techniques employed for this purpose, offering supporting data and detailed experimental protocols to inform methods development and selection.

Overview of Analytical Techniques

The principal methods for the quantification of 2-Methyl-1-propanethiol are rooted in chromatography and mass spectrometry, owing to the compound's volatile and sulfur-containing nature. The most prevalent techniques include Gas Chromatography (GC) coupled with various selective detectors and Selected Ion Flow Tube Mass Spectrometry (SIFT-MS). Each method presents a unique combination of sensitivity, selectivity, and operational complexity.

Gas Chromatography (GC) is a cornerstone technique that separates volatile compounds based on their physicochemical properties as they interact with a stationary phase within a column. For the analysis of 2-Methyl-1-propanethiol, the choice of detector is critical for achieving the desired sensitivity and selectivity.

• Sulfur Chemiluminescence Detector (SCD): This detector offers high selectivity and an equimolar response to sulfur compounds. It is known for its linearity and minimal interference from non-sulfur-containing compounds.

• Pulsed Flame Photometric Detector (PFPD): An advancement of the traditional FPD, the PFPD provides enhanced sensitivity and selectivity for sulfur-containing compounds with reduced quenching effects from co-eluting hydrocarbons.

• Mass Spectrometry (MS): GC-MS provides high confidence in compound identification through mass spectral data and can offer excellent sensitivity, especially when operating in selected ion monitoring (SIM) mode.

Selected Ion Flow Tube Mass Spectrometry (SIFT-MS) is a real-time analytical technique that utilizes chemical ionization to quantify volatile compounds directly from a sample matrix without the need for chromatographic separation. It is known for its high speed and ease of use.

Quantitative Performance Comparison

The selection of an analytical method is often driven by its quantitative performance characteristics. The following table summarizes the typical quantitative data for the analysis of volatile sulfur compounds, including 2-Methyl-1-propanethiol, by the aforementioned techniques. It is important to note that performance can vary based on the specific instrument, method parameters, and sample matrix.

Parameter	GC-SCD	GC-PFPD	GC-MS (SIM)	SIFT-MS
Limit of Detection (LOD)	2 - 50 ppb[1][2]	~50 ppb[3]	ng/L to µg/L range (with derivatization and preconcentration)	single-digit pptv to ppb level[4]
Limit of Quantification (LOQ)	Typically 3-5 times the LOD	Typically 3-5 times the LOD	ng/L to µg/L range	ppb level[4]
Linearity (R²)	> 0.999[2]	Quadratic response, can be linearized	> 0.99	> 0.99
Precision (%RSD)	< 10%	< 15%	< 15%	< 10%
Selectivity	High for sulfur compounds	High for sulfur compounds	High (based on m/z)	High (based on precursor ions)
Analysis Time	Minutes (GC runtime)	Minutes (GC runtime)	Minutes (GC runtime)	Seconds per sample

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these analytical techniques. Below are representative experimental protocols for each method.

Gas Chromatography-Sulfur Chemiluminescence Detection (GC-SCD)

This method is based on ASTM D5623 for the determination of sulfur compounds in light petroleum liquids and can be adapted for other matrices.[1][5]

Sample Preparation:

• Direct Injection: For liquid samples with sufficient concentration, direct injection into the GC is possible.

• Headspace Analysis: For solid or liquid matrices where the volatile thiol needs to be sampled from the vapor phase, static or dynamic headspace techniques are employed. The sample is equilibrated in a sealed vial at a controlled temperature before a portion of the headspace gas is injected into the GC.

• Derivatization: To improve volatility and chromatographic performance, the thiol group can be derivatized. Silylation is a common method where an active hydrogen is replaced by a non-polar trimethylsilyl (B98337) (TMS) group.[6][7]

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Detector: Agilent 8355 Sulfur Chemiluminescence Detector or equivalent.

• Column: Agilent J&W DB-Sulfur SCD (60 m x 0.32 mm, 4.2 µm) or similar.[8]

• Injector: Split/splitless inlet at 275°C.

• Carrier Gas: Helium at a constant flow of 2.8 mL/min.

• Oven Program: 35°C for 3 min, ramp to 250°C at 10°C/min, hold for 10 min.[8]

• SCD Parameters:

  • Burner Temperature: 800°C

  • Hydrogen Flow: 40 mL/min

  • Air Flow: 60 mL/min

Gas Chromatography-Pulsed Flame Photometric Detection (GC-PFPD)

Sample Preparation:

• Similar to GC-SCD, sample preparation can involve direct injection, headspace analysis, or derivatization.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Detector: OI Analytical 5380 Pulsed Flame Photometric Detector or equivalent.

• Column: Select low sulfur column (e.g., 60 m x 0.32 mm).

• Injector: Split/splitless inlet.

• Carrier Gas: Helium.

• Oven Program: 40°C for 6 min, ramp to 120°C at 6°C/min, then to 180°C.[3]

• PFPD Parameters: Optimized for sulfur detection according to manufacturer's instructions.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

• Extraction: For complex matrices, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary to isolate and concentrate the analyte.

• Derivatization: Derivatization with reagents like pentafluorobenzyl bromide (PFBBr) can significantly improve sensitivity for GC-MS analysis in negative chemical ionization (NCI) mode.[9]

• Headspace-SPME: Headspace solid-phase microextraction (SPME) is a solvent-free technique that can be used to concentrate volatile thiols from the headspace of a sample onto a coated fiber before desorption into the GC inlet.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890N GC or equivalent.

• Mass Spectrometer: Agilent 5975 MS or equivalent.

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or similar.

• Injector: Split/splitless inlet at 250°C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Program: 40°C for 2 min, ramp to 230°C at 10°C/min, hold for 5 min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) or Negative Chemical Ionization (NCI).

  • Scan Mode: Full scan for identification or Selected Ion Monitoring (SIM) for quantification.

  • Monitored Ions for 2-Methyl-1-propanethiol (EI): m/z 90 (molecular ion), 57, 41, 33.

Selected Ion Flow Tube Mass Spectrometry (SIFT-MS)

Sample Preparation:

• Direct Analysis: Gaseous or headspace samples can be introduced directly into the instrument.

• Liquid Samples: Headspace analysis of liquid samples in vials.

• No derivatization is required.

Instrumentation and Conditions:

• Instrument: Syft Voice200ultra or equivalent.

• Reagent Ions: H₃O⁺, NO⁺, O₂⁺.

• Analysis Mode: Multiple Ion Monitoring (MIM) for targeted quantification. The instrument's software calculates the concentration in real-time based on known reaction rates.[4]

Method Selection Workflow

The choice of the optimal analytical method depends on several factors, including the required sensitivity, the complexity of the sample matrix, available instrumentation, and the desired sample throughput. The following diagram illustrates a logical workflow for method selection.

Caption: Workflow for selecting an analytical method.

General Experimental Workflow for GC-based Analysis

The following diagram outlines a typical experimental workflow for the analysis of 2-Methyl-1-propanethiol using a gas chromatography-based method.

Caption: General workflow for GC-based analysis.

References

• 1. ASTM D5623 – Sulfur Compounds in Light Petroleum Liquids by Sulfur Selective Detection [applications.wasson-ece.com]
• 2. agilent.com [agilent.com]
• 3. Derivatization of thiol-containing compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SIFT-MS selected ion flow tube mass spectrometry [sift-ms.com]
• 5. Sulfur Compound Testing in Petroleum Products [intertek.com]
• 6. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mdpi.com [mdpi.com]
• 9. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GC-MS Analysis of 2-Methyl-1-propanethiol Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the characterization of reaction products of 2-Methyl-1-propanethiol. We explore two common analytical scenarios: the direct analysis of its oxidation product and the analysis following a derivatization step. This comparison is intended to assist researchers in selecting appropriate methodologies for the identification and quantification of 2-Methyl-1-propanethiol derivatives in various experimental contexts.

Introduction

2-Methyl-1-propanethiol is a thiol compound that can undergo various reactions, such as oxidation, which are of interest in fields ranging from environmental science to pharmaceutical development. The analysis of its reaction products often relies on the robust and sensitive technique of GC-MS. However, the inherent properties of thiols, including their polarity and potential for thermal degradation, can present analytical challenges. This guide compares the direct GC-MS analysis of the primary oxidation product of 2-Methyl-1-propanethiol with an alternative approach involving chemical derivatization to enhance analytical performance.

Thiols are known to be susceptible to oxidation, which can lead to the formation of disulfides.[1] In the case of 2-Methyl-1-propanethiol, the expected oxidation product is diisobutyl disulfide. Direct analysis of this product is feasible, but for complex matrices or trace-level detection, derivatization can offer significant advantages. Silylation is a widely used derivatization technique in GC-MS that replaces active hydrogens on functional groups like thiols (-SH) with a non-polar trimethylsilyl (B98337) (TMS) group.[2][3] This process typically increases the volatility and thermal stability of the analyte, leading to improved chromatographic peak shape and sensitivity.[3]

Comparative Analysis of Reaction Products

This section compares the GC-MS characteristics of two key reaction products of 2-Methyl-1-propanethiol: its oxidation product, diisobutyl disulfide, and its trimethylsilyl (TMS) derivative.

Parameter	Oxidation Product: Diisobutyl Disulfide	Derivatization Product: 2-Methyl-1-propane-trimethylsilyl-sulfide
Reaction	Oxidation	Silylation with MSTFA
Molecular Weight	178.4 g/mol [4]	162.3 g/mol
Volatility	Moderate	High
Expected Retention Time	Longer	Shorter
Key Mass Fragments (m/z)	57, 41, 29, 178[4]	73, 89, 45, 162 (Predicted)

Reaction Pathways

The following diagrams illustrate the chemical transformations of 2-Methyl-1-propanethiol discussed in this guide.

Figure 1. Oxidation of 2-Methyl-1-propanethiol.

Figure 2. Silylation of 2-Methyl-1-propanethiol.

Experimental Workflow

The general workflow for the GC-MS analysis of 2-Methyl-1-propanethiol reaction products is depicted below.

Figure 3. GC-MS Analysis Workflow.

Experimental Protocols

Detailed methodologies for the two analytical approaches are provided below.

Method 1: Analysis of Oxidation Product (Diisobutyl Disulfide)

1. Sample Preparation (Oxidation):

• A solution of 2-Methyl-1-propanethiol in a suitable solvent (e.g., methanol) is prepared.

• An oxidizing agent (e.g., a mild solution of hydrogen peroxide) is added to the solution.

• The reaction mixture is stirred at room temperature for a specified period to allow for the oxidation to diisobutyl disulfide.

• The reaction product is then extracted with an organic solvent such as dichloromethane (B109758) or hexane.

• The organic extract is dried over anhydrous sodium sulfate (B86663) and concentrated if necessary.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 6890N GC or equivalent.

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Injector Temperature: 250 °C.

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5973N MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 30-300.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Method 2: Analysis of Silylated Derivative

1. Sample Preparation (Silylation):

• A known amount of the sample containing 2-Methyl-1-propanethiol is dissolved in a dry, aprotic solvent (e.g., acetonitrile (B52724) or pyridine).

• A silylating reagent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is added to the solution.[5]

• The reaction mixture is heated at a specific temperature (e.g., 60-70 °C) for a defined period (e.g., 30-60 minutes) to ensure complete derivatization.

• The derivatized sample is then directly injected into the GC-MS system.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Injector Temperature: 280 °C.

• Oven Program: Initial temperature of 60 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Conclusion

The choice between direct analysis of the oxidation product and analysis following derivatization for 2-Methyl-1-propanethiol reaction products depends on the specific analytical goals and sample matrix. Direct analysis is simpler and faster but may suffer from poor peak shape and lower sensitivity for the polar thiol. Derivatization via silylation significantly improves the chromatographic behavior and detectability of the thiol, making it a superior choice for complex samples and trace analysis. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to develop and optimize their analytical methods for the study of 2-Methyl-1-propanethiol and its reaction products.

References

• 1. research.unipd.it [research.unipd.it]
• 2. phenomenex.com [phenomenex.com]
• 3. chromtech.com [chromtech.com]
• 4. Disulfide, bis(2-methylpropyl) | C8H18S2 | CID 80284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]

Validating 2-Methyl-1-propanethiol Derivatives: A Comparative Guide Using ¹H NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the precise structural confirmation of synthesized compounds is a critical step. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone technique for the elucidation of molecular structures. This guide provides a comparative analysis of 2-methyl-1-propanethiol and two of its common derivatives—an S-alkylated sulfide (B99878) and an S-acylated thioester—validated through ¹H NMR spectroscopy. Detailed experimental protocols and comparative data are presented to aid in the characterization of these and similar molecules.

Comparative ¹H NMR Data Analysis

The structural modifications at the sulfur atom in 2-methyl-1-propanethiol derivatives induce significant and predictable changes in the ¹H NMR spectrum. These shifts are primarily due to the differing electronic environments experienced by the protons in close proximity to the sulfur-containing functional group. The table below summarizes the key ¹H NMR spectral data for 2-methyl-1-propanethiol and two representative derivatives, illustrating the diagnostic shifts that confirm successful derivatization.

Compound Name	Structure	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
2-Methyl-1-propanethiol	(CH₃)₂CHCH₂SH	a (-CH₃)	0.98	Doublet	6.7	6H
b (-CH-)	1.74	Multiplet	-	1H
c (-CH₂-)	2.41	Doublet	7.1	2H
d (-SH)	1.27	Triplet	7.9	1H
S-Methyl-2-methyl-1-propanethiol	(CH₃)₂CHCH₂SCH₃	a (-CH₃)	0.99	Doublet	6.7	6H
(Isobutyl methyl sulfide)	b (-CH-)	1.80	Multiplet	-	1H
c (-CH₂-)	2.45	Doublet	7.0	2H
e (-SCH₃)	2.08	Singlet	-	3H
S-(2-Methylpropanoyl) ethanethioate	(CH₃)₂CHCH₂C(O)SCH₃	a (-CH₃)	1.05	Doublet	6.8	6H
(S-Acetyl-2-methyl-1-propanethiol)	b (-CH-)	1.95	Multiplet	-	1H
c (-CH₂-)	2.85	Doublet	7.2	2H
f (-C(O)CH₃)	2.32	Singlet	-	3H

Note: Data for derivative compounds are estimated based on typical chemical shifts for the respective functional groups and may vary slightly based on solvent and experimental conditions.

Key Observations from ¹H NMR Data:

• Disappearance of the Thiol Proton: The most definitive evidence of successful derivatization at the sulfur atom is the disappearance of the characteristic thiol proton (-SH) signal, which is observed as a triplet at approximately 1.27 ppm in the parent compound.

• Chemical Shift of the Methylene (B1212753) Protons (-CH₂-): The chemical shift of the methylene protons adjacent to the sulfur atom is a key diagnostic marker. In the parent thiol, these protons appear around 2.41 ppm. Upon S-alkylation to form the sulfide, a slight downfield shift to approximately 2.45 ppm is observed. More significantly, in the S-acylated thioester derivative, the electron-withdrawing effect of the carbonyl group causes a more pronounced downfield shift of these protons to around 2.85 ppm.

• Appearance of New Signals: The formation of derivatives introduces new proton signals. For the S-methyl derivative, a singlet corresponding to the S-methyl protons appears at approximately 2.08 ppm. For the S-acetyl derivative, a singlet for the acetyl methyl protons is observed around 2.32 ppm.

Experimental Protocols

A standardized protocol for the acquisition of ¹H NMR spectra is crucial for obtaining high-quality, reproducible data for validation.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the 2-methyl-1-propanethiol derivative.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

• Ensure the sample is fully dissolved. If necessary, gently warm the vial or use a vortex mixer.

• Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the NMR tube for chemical shift referencing (δ = 0.00 ppm).

2. NMR Data Acquisition:

• Spectrometer: A 400 MHz (or higher) NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Temperature: 298 K (25 °C).

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width (SW): 16 ppm

  • Number of Scans (NS): 16

  • Relaxation Delay (D1): 2.0 seconds

  • Acquisition Time (AQ): 4.0 seconds

• Processing:

  • Apply a line broadening factor of 0.3 Hz.

  • Perform Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

  • Integrate all signals.

Logical Workflow for Validation

The process of validating a 2-methyl-1-propanethiol derivative via ¹H NMR follows a logical progression from synthesis to final structural confirmation.

Caption: Workflow for the validation of 2-methyl-1-propanethiol derivatives.

This guide demonstrates that ¹H NMR spectroscopy is a powerful and definitive tool for the validation of 2-methyl-1-propanethiol derivatives. By carefully analyzing the changes in chemical shifts, the disappearance of the thiol proton signal, and the appearance of new signals corresponding to the modifying group, researchers can confidently confirm the successful synthesis of their target compounds. The provided experimental protocol serves as a robust starting point for acquiring high-quality data for such analyses.

2-Methyl-1-propanethiol: A Comparative Guide for its Use as a Reference Standard in Chromatography

For researchers, scientists, and drug development professionals engaged in the chromatographic analysis of volatile sulfur compounds, the choice of an appropriate reference standard is paramount to achieving accurate and reproducible results. 2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is a frequently utilized calibrant in these applications. This guide provides an objective comparison of 2-Methyl-1-propanethiol with its common alternatives, supported by experimental data and detailed protocols to inform standard selection and application.

Performance Comparison of Thiol Reference Standards

The selection of a reference standard in chromatography is dictated by several performance metrics, including linearity, repeatability, and sensitivity. The following tables summarize the comparative performance of 2-Methyl-1-propanethiol and its structural isomers and other commonly used short-chain thiol standards. The data presented is compiled from studies utilizing Gas Chromatography with Sulfur Chemiluminescence Detection (GC-SCD), a common analytical technique for sulfur-containing compounds.[1][2][3][4]

Table 1: Physical Properties of Selected Thiol Reference Standards

Property	2-Methyl-1-propanethiol	1-Propanethiol	2-Propanethiol	1-Butanethiol	tert-Butyl mercaptan (2-Methyl-2-propanethiol)
CAS Number	513-44-0[5][6]	107-03-9[7]	75-33-2[8][9]	109-79-5[10][11][12]	75-66-1[13]
Molecular Formula	C4H10S[5][6]	C3H8S[7]	C3H8S[8][9]	C4H10S[10][11][12]	C4H10S[13]
Molecular Weight ( g/mol )	90.19[5][14]	76.16[7][15]	76.16[8]	90.19[10][11][12]	90.19[13]
Boiling Point (°C)	87-89[5]	67-68[7]	57-60	98	62-65
Purity (Typical)	≥92% (Technical), ≥95%[5]	≥99%[7]	≥98%	≥99%	≥99%

Table 2: Chromatographic Performance Data of Thiol Reference Standards (GC-SCD)

Performance Metric	2-Methyl-1-propanethiol	1-Propanethiol	2-Propanethiol	1-Butanethiol	tert-Butyl mercaptan
Linearity (R²)	>0.99[1]	>0.99[3]	>0.99[1]	>0.99	>0.99[16]
Repeatability (%RSD, n=5-8)	< 5%[1]	< 3%[3]	< 5%[1]	< 5%	< 5%[16]
Limit of Detection (LOD)	Low ppb range	Low ppb range[2]	Low ppb range[2]	Low ppb range	0.1 ppm (v/v)[16]

Key Considerations for Standard Selection

Purity and Stability: The accuracy of chromatographic quantification is directly dependent on the purity of the reference standard. While high-purity standards are commercially available for all the compared thiols, their inherent reactivity presents a challenge. Thiols are susceptible to oxidation, which can lead to the formation of disulfides and a decrease in the concentration of the primary standard over time.[17] Studies have shown that the stability of volatile sulfur compounds in gas cylinders can be influenced by the cylinder material and treatment, with losses observed over time.[18][19][20] Therefore, it is crucial to use freshly prepared standards or to verify the concentration of older standards. For extended storage, low temperatures (-20°C) and protection from humidity are recommended to maintain the integrity of the thiol moieties.[17]

Matrix and Application: The choice of standard may also be influenced by the sample matrix and the specific application. For instance, in the analysis of natural gas, odorant packages often contain a mixture of thiols, including tert-butyl mercaptan and various propanethiols and butanethiols.[16] Using a standard that is structurally similar to the target analytes can help to minimize variations in detector response and improve quantitation accuracy.

Experimental Protocols

The following is a generalized experimental protocol for the analysis of volatile sulfur compounds using 2-Methyl-1-propanethiol as a reference standard, based on ASTM Method D5504.[2][4]

1. Standard Preparation:

• Primary Standard: A certified gas standard of 2-Methyl-1-propanethiol in an inert gas matrix (e.g., nitrogen or helium) at a known concentration (e.g., 1-10 ppm) is typically used.

• Working Standards: A series of working standards at different concentrations are prepared by dynamic dilution of the primary standard with an inert gas using mass flow controllers. This allows for the creation of a multi-point calibration curve.

2. Sample Preparation:

• Gaseous samples, such as natural gas, can be introduced directly into the gas chromatograph via a gas sampling valve.

• For liquid samples, headspace solid-phase microextraction (HS-SPME) is a common technique for extracting volatile sulfur compounds prior to GC analysis.

3. Gas Chromatography-Sulfur Chemiluminescence Detection (GC-SCD) Analysis:

• Gas Chromatograph (GC): Equipped with a split/splitless inlet and a capillary column suitable for the separation of volatile sulfur compounds (e.g., a low-bleed, inert column).

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Oven Temperature Program: A temperature program is optimized to achieve baseline separation of the target analytes. A typical program might start at a low temperature (e.g., 35-40°C) and ramp up to a higher temperature.

• Sulfur Chemiluminescence Detector (SCD): The SCD provides a selective and linear response to sulfur-containing compounds. The detector parameters (e.g., burner temperature, hydrogen and air flows) should be optimized according to the manufacturer's instructions for maximum sensitivity.

4. Calibration and Quantification:

• Inject the series of working standards to generate a calibration curve by plotting the peak area against the concentration of 2-Methyl-1-propanethiol.

• The linearity of the calibration curve should be verified (R² > 0.99).

• Inject the unknown sample and determine the concentration of the target analytes by comparing their peak areas to the calibration curve.

Visualizing the Workflow and Relationships

To better illustrate the processes and concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

Chromatographic analysis workflow.

Comparison of thiol standards.

References

• 1. shimadzu.com [shimadzu.com]
• 2. mtb.es [mtb.es]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. 2-Methyl-1-propanethiol 92 , technical grade 513-44-0 [sigmaaldrich.com]
• 6. 2-methyl-1-propanethiol [stenutz.eu]
• 7. 1-Propanethiol 99 107-03-9 [sigmaaldrich.com]
• 8. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. ez.restek.com [ez.restek.com]
• 10. 1-Butanethiol [webbook.nist.gov]
• 11. 1-Butanethiol (CAS 109-79-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. 1-Butanethiol [webbook.nist.gov]
• 13. tert-Butyl mercaptan | (CH3)3CSH | CID 6387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. 1-Propanethiol, 2-methyl- (CAS 513-44-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 15. Propyl mercaptan | C3H8S | CID 7848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. airmet.com.au [airmet.com.au]

A Comparative Guide to Branched vs. Linear Thiols in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The choice of thiol structure—linear versus branched—can significantly impact the outcome of a synthetic procedure. This guide provides an objective comparison of the performance of branched and linear thiols in various synthetic applications, supported by experimental data. Understanding these differences is crucial for optimizing reaction conditions, controlling material properties, and designing novel molecules.

Thiol-Michael Addition Reactions

The thiol-Michael addition, a cornerstone of click chemistry, is highly sensitive to the steric and electronic properties of the thiol. The structure of the thiol can influence reaction kinetics, with the rate-limiting step of the reaction determining whether a primary or secondary thiol is more reactive.

Table 1: Comparative Kinetics of Primary, Secondary, and Tertiary Thiols in Thiol-Michael Additions [1][2]

Thiol Type	Alkene Type	Relative Reaction Rate	Key Factors Influencing Reactivity
Primary Alkyl Thiol	Terminal (e.g., Acrylate)	Fastest	Chain transfer is the rate-limiting step, dependent on the pKa of the thiol and ease of deprotonation.
Secondary Alkyl Thiol	Terminal (e.g., Acrylate)	Slower than Primary	Increased steric hindrance and higher pKa compared to primary thiols slow the chain transfer step.
Tertiary Alkyl Thiol	Terminal (e.g., Acrylate)	Slowest	Significant steric hindrance impedes the reaction.
Primary Mercaptopropionate	Terminal (e.g., Acrylate)	Slower than Secondary	Propagation is the rate-limiting step; the more stable thiolate anion of the secondary thiol reacts faster.
Secondary Mercaptopropionate	Terminal (e.g., Acrylate)	Fastest	The less stable thiolate anion (higher pKa) of the secondary thiol is more reactive in the propagation-limited reaction.
Primary/Secondary Thiol	Internal (e.g., Fumarate)	Nearly Equal	Steric hindrance from both the internal alkene and the thiol structure leads to comparable reaction rates.

Experimental Protocol: Kinetic Analysis of Thiol-Michael Addition

This protocol describes a general method for comparing the reaction kinetics of different thiols in a thiol-Michael addition reaction using Fourier Transform Infrared (FTIR) spectroscopy.

• Materials:

  • Thiol (e.g., 1-octanethiol (B94742) [linear], 2-octanethiol (B1583070) [branched])

  • Alkene (e.g., methyl acrylate)

  • Base catalyst (e.g., triethylamine)

  • Solvent (e.g., tetrahydrofuran)

  • FTIR spectrometer with a real-time monitoring setup.

• Procedure:

  • Prepare equimolar solutions of the thiol and alkene in the chosen solvent.

  • Place the reaction mixture in the FTIR sample holder.

  • Initiate the reaction by adding a catalytic amount of the base.

  • Immediately begin monitoring the reaction by acquiring FTIR spectra at regular intervals.

  • Track the disappearance of the thiol S-H stretching peak (around 2570 cm⁻¹) and the alkene C=C stretching peak (around 1635 cm⁻¹) over time to determine the reaction rate and conversion.[1][2]

Figure 1: Thiol-Michael Addition Pathway.

Self-Assembled Monolayers (SAMs) on Gold Surfaces

The structure of thiols plays a critical role in the formation and properties of self-assembled monolayers (SAMs) on gold surfaces. Linear thiols can pack densely, leading to highly ordered crystalline-like structures, whereas branched thiols disrupt this packing, resulting in less ordered and less dense monolayers.

Table 2: Comparison of SAM Properties for Linear vs. Branched Thiols

Property	Linear Thiol (e.g., n-alkanethiol)	Branched Thiol (e.g., hyperbranched polyglycerol thiol)	Rationale
Packing Density	High (e.g., ~4.6 molecules/nm² for C11)	Lower	The linear alkyl chains allow for close, ordered packing, while the bulky nature of branched chains introduces steric hindrance, preventing dense packing.[3]
Monolayer Ordering	High (Crystalline-like)	Low (Amorphous-like)	Van der Waals interactions between linear chains promote long-range order. Branching disrupts these interactions, leading to a more disordered film.
Surface Uniformity	Can have domains and defects	Potentially more uniform and smooth	While individual linear chains pack well, they can form domains. The amorphous nature of branched thiol SAMs can result in a more homogenous, albeit less dense, surface.[3]

Experimental Protocol: Formation and Characterization of SAMs

This protocol outlines the formation of SAMs on a gold substrate and a method to determine surface coverage.

• Materials:

  • Gold-coated substrate (e.g., silicon wafer with a gold film)

  • Thiol solution (1 mM in ethanol) of a linear thiol (e.g., 1-dodecanethiol) and a branched thiol (e.g., a branched dodecanethiol isomer)

  • Ethanol (absolute) for rinsing

  • Nitrogen gas for drying.

• Procedure for SAM formation:

  • Clean the gold substrate (e.g., with piranha solution, use with extreme caution).

  • Immerse the clean, dry substrate in the thiol solution in a sealed container for 24-48 hours.

  • Remove the substrate, rinse thoroughly with ethanol, and dry under a stream of nitrogen.

• Characterization of Surface Coverage (Electrochemical Method):

  • The surface coverage can be determined using reductive desorption in an electrochemical setup.

  • The charge required to desorb the thiol monolayer is measured by cyclic voltammetry.

  • This charge is then used to calculate the number of thiol molecules per unit area.

Figure 2: Packing of Linear vs. Branched Thiols in SAMs.

Ligand Exchange on Nanoparticle Surfaces

In the synthesis and functionalization of nanoparticles, thiols are commonly used as capping agents. The thermodynamics of ligand exchange on the nanoparticle surface is influenced by the structure of the thiol.

Table 3: Thermodynamic Parameters for Ligand Exchange on CdSe Nanocrystals

Ligand Type	ΔH (kcal/mol)	TΔS (kcal/mol)	ΔG (kcal/mol)	Key Observations
Linear Thiol	More Exothermic	Larger Entropy Loss	More Favorable	Stronger van der Waals interactions between linear chains lead to a more ordered, enthalpically favorable bound state.
Branched Thiol	Less Exothermic	Smaller Entropy Loss	Less Favorable	Steric hindrance from branching reduces van der Waals interactions and leads to a less ordered (more "entropic") ligand shell.

Experimental Protocol: Isothermal Titration Calorimetry (ITC) for Ligand Exchange

ITC can be used to measure the thermodynamic parameters of ligand exchange on nanoparticle surfaces.

• Materials:

  • Nanoparticle solution (e.g., oleate-capped CdSe nanocrystals in toluene)

  • Solution of the incoming thiol ligand (linear or branched) in the same solvent.

  • Isothermal titration calorimeter.

• Procedure:

  • Place the nanoparticle solution in the ITC sample cell.

  • Fill the injection syringe with the thiol ligand solution.

  • Perform a series of injections of the thiol solution into the nanoparticle solution while monitoring the heat change.

  • The resulting data is fitted to a binding model to determine the enthalpy (ΔH), entropy (ΔS), and Gibbs free energy (ΔG) of the ligand exchange reaction.

Figure 3: Ligand Exchange on a Nanoparticle Surface.

Nucleophilic Substitution Reactions

In S_N2 reactions, where the thiol or thiolate acts as a nucleophile, steric hindrance plays a major role. Branched thiols are expected to react more slowly than their linear counterparts due to the increased steric bulk around the nucleophilic sulfur atom.

Table 4: Expected Relative Reactivity in S_N2 Reactions

Thiol Type	Substrate Type	Expected Relative Rate	Rationale
Linear Thiol	Primary Alkyl Halide	Faster	Less steric hindrance allows for easier access of the nucleophilic sulfur to the electrophilic carbon.
Branched Thiol	Primary Alkyl Halide	Slower	Increased steric bulk around the sulfur atom hinders the backside attack required for an S_N2 reaction.

Experimental Protocol: Comparing S_N2 Reaction Rates

• Materials:

  • Linear thiol (e.g., 1-propanethiol)

  • Branched thiol (e.g., 2-propanethiol)

  • Alkyl halide (e.g., 1-bromobutane)

  • Base (e.g., sodium ethoxide)

  • Solvent (e.g., ethanol)

  • Gas chromatograph (GC) or High-performance liquid chromatograph (HPLC) for monitoring.

• Procedure:

  • In separate reactions, dissolve the linear and branched thiols in the solvent with the base to form the thiolates.

  • Add the alkyl halide to each reaction mixture at a constant temperature.

  • At regular time intervals, take aliquots from each reaction, quench the reaction, and analyze the product formation and substrate consumption by GC or HPLC.

  • Plot the concentration of the product versus time to determine the initial reaction rates for both the linear and branched thiols.

Figure 4: S_N2 Reaction of a Thiolate with an Alkyl Halide.

Conclusion

The choice between a branched and a linear thiol in a synthesis is a trade-off between reactivity, steric effects, and the desired properties of the final product.

• Linear thiols are generally more reactive in sterically demanding reactions and form more ordered and densely packed structures, such as in self-assembled monolayers.

• Branched thiols , due to steric hindrance, can exhibit lower reactivity but are useful for creating less ordered, more "entropic" ligand shells on nanoparticles and for tuning the properties of polymers.

The quantitative data and experimental protocols provided in this guide offer a starting point for researchers to make informed decisions about the selection of thiols in their synthetic endeavors.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. Self-assembled monothiol-terminated hyperbranched polyglycerols on a gold surface: a comparative study on the structure, morphology, and protein adsorption characteristics with linear poly(ethylene glycol)s. | UBC Chemistry [chem.ubc.ca]

A Comparative Analysis of Isobutyl Mercaptan and Tert-Butyl Mercaptan as Gas Odorants

For Researchers, Scientists, and Drug Development Professionals

The odorization of otherwise odorless combustible gases, such as natural gas, is a critical safety measure to enable the detection of leaks by smell. Mercaptans, or thiols, are the most common class of compounds used for this purpose due to their potent and distinct odors at very low concentrations. Among the various mercaptans, isobutyl mercaptan and tert-butyl mercaptan are two isomers of butanethiol that are considered for this application. This guide provides an objective comparison of their performance as gas odorants, supported by available experimental data, to assist researchers and professionals in understanding their respective properties and applications.

Quantitative Data Comparison

The selection of a gas odorant is a multifaceted decision involving considerations of odor potency, physical properties, chemical stability, and combustion byproducts. The following table summarizes the key quantitative data for isobutyl mercaptan and tert-butyl mercaptan.

Property	Isobutyl Mercaptan	Tert-Butyl Mercaptan	Significance in Gas Odorization
Chemical Formula	C4H10S	C4H10S	Identical molecular weight, but different structural arrangement of atoms.
Molar Mass	90.19 g/mol	90.19 g/mol	Affects vapor density and diffusion characteristics.
Odor Threshold	0.0000068 ppm[1]	< 0.001 ppm (1 ppb)[2], 0.00029 ppm	A lower odor threshold is highly desirable as it allows for leak detection at extremely low, non-hazardous concentrations.
Boiling Point	87-89 °C	62-65 °C	Influences the vaporization of the odorant when injected into the gas stream. A boiling point that is too high may lead to condensation in pipelines.
Melting Point	-145 °C	-0.5 °C	A low melting point is crucial to prevent freezing of the odorant in storage tanks and injection equipment, especially in colder climates.
Flash Point	-9.4 °C (15 °F)	< -20 °F	Indicates the temperature at which the liquid can ignite. A low flash point requires careful handling and storage.
Vapor Density	3.1 (air = 1)	3.1 (air = 1)	Being heavier than air, the odorant vapor may accumulate in low-lying areas in the event of a leak.
Combustion Products	Sulfur dioxide, Carbon dioxide, Water	Sulfur dioxide, Carbon dioxide, Water	Complete combustion should ideally produce non-toxic and non-corrosive byproducts.

Performance Characteristics

Odor Potency

Both isomers of butyl mercaptan possess extremely low odor thresholds, making them effective warning agents. Isobutyl mercaptan has a reported odor threshold of approximately 0.0000068 ppm.[1] Tert-butyl mercaptan also has a very low odor threshold, reported to be less than 1 part per billion (ppb), with some sources citing a value as low as 0.00029 ppm.[2] The exceptionally low odor thresholds of both compounds ensure that they can be detected by the human nose at concentrations well below the lower explosive limit of natural gas.

Chemical Stability

A critical performance characteristic for a gas odorant is its stability within the natural gas distribution system. Mercaptans can be susceptible to oxidation, which can convert them into disulfides, compounds with significantly weaker odors. This phenomenon is known as "odor fade."

Tert-butyl mercaptan is generally considered to be more chemically stable than isobutyl mercaptan. The tertiary carbon atom attached to the sulfur atom in tert-butyl mercaptan provides steric hindrance, which protects the thiol group from oxidation. In contrast, the primary carbon attached to the sulfur in isobutyl mercaptan is more susceptible to oxidation. Due to its higher stability, tert-butyl mercaptan is a widely used odorant in North America.

Physical Properties and Application

The physical properties of an odorant dictate its handling and injection into the gas stream. A significant difference between the two isomers is their melting point. Isobutyl mercaptan has a very low melting point of -145°C, making it suitable for use in a wide range of climates. Tert-butyl mercaptan, however, has a much higher melting point of -0.5°C, which can lead to freezing in colder temperatures. To counteract this, tert-butyl mercaptan is often used in blends with other mercaptans, such as isopropyl mercaptan, to depress its freezing point.

Experimental Protocols

Determination of Odor Threshold (Based on ASTM D6273)

The standard test method for determining the odor intensity of natural gas is outlined in ASTM D6273. This method utilizes an olfactometer, an instrument that dilutes the odorized gas with a controlled amount of odor-free air before presenting it to a panel of human assessors.

Methodology:

• Panelist Selection: A panel of qualified individuals with a normal sense of smell is selected. Panelists should not smoke, eat, or drink anything other than water for a specified period before testing to ensure olfactory sensitivity.

• Apparatus: A dynamic-dilution olfactometer is used. This instrument is capable of generating a range of precise dilutions of the odorized gas in odor-free air.

• Procedure (Ascending Concentration Series):

  • The test begins by presenting the panelists with odor-free air to establish a baseline.

  • A series of diluted gas samples are then presented to the panelists in order of increasing concentration.

  • A "forced-choice" method is typically employed, where the panelist is presented with three samples, two of which are odor-free air and one is the diluted odorant. The panelist must identify the sample that is different.

• Threshold Determination:

  • Detection Threshold: The lowest concentration at which a panelist can reliably distinguish the odorous sample from the odor-free blanks.

  • Recognition Threshold: The lowest concentration at which a panelist can confidently identify the characteristic odor of the gas.

• Data Analysis: The individual thresholds of the panelists are statistically analyzed to determine the odor threshold for the tested population.

Olfactory Signaling Pathway

The detection of mercaptans, like other odorants, is initiated by their interaction with olfactory receptors in the nasal cavity. This process triggers a sophisticated signaling cascade that results in the perception of smell.

Caption: Olfactory signaling pathway for mercaptans.

Experimental Workflow for Odorant Evaluation

The evaluation of a potential gas odorant involves a structured workflow to determine its key performance characteristics.

Caption: Experimental workflow for gas odorant evaluation.

Conclusion

Both isobutyl mercaptan and tert-butyl mercaptan are highly effective gas odorants due to their extremely low odor thresholds. The primary distinguishing factors are their physical properties and chemical stability. Tert-butyl mercaptan's higher stability against oxidation makes it a preferred choice in many applications to prevent odor fade. However, its higher melting point necessitates the use of blends in colder climates. Isobutyl mercaptan, with its much lower melting point, offers an advantage in this regard, though its lower oxidative stability may be a concern in some pipeline conditions. The selection between these two odorants, therefore, depends on a careful consideration of the specific operational and environmental conditions of the gas distribution system. Further research into the long-term stability of isobutyl mercaptan under various pipeline conditions would be beneficial for a more comprehensive comparison.

References

• 1. gdscorp.com [gdscorp.com]
• 2. tert-Butyl mercaptan | (CH3)3CSH | CID 6387 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Analysis of C4 Thiol Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective spectroscopic comparison of the four structural isomers of C4 thiol: 1-butanethiol, 2-butanethiol, 2-methyl-1-propanethiol, and 2-methyl-2-propanethiol. By presenting key experimental data from Nuclear Magnetic Resonance (NMR), Infrared (IR), Raman, and Mass Spectrometry (MS), this document aims to serve as a valuable resource for the identification and differentiation of these structurally similar compounds, which are often encountered in pharmaceutical development and chemical research.

Introduction to C4 Thiol Isomers

The four C4 thiol isomers share the same molecular formula (C4H10S) and molecular weight (90.19 g/mol ), but differ in the arrangement of their carbon skeleton and the position of the thiol (-SH) group.[1][2][3] These structural variations give rise to distinct spectroscopic signatures, which can be used for their unambiguous identification.

• 1-Butanethiol (n-butyl mercaptan): A straight-chain primary thiol.

• 2-Butanethiol (sec-butyl mercaptan): A secondary thiol with a straight carbon chain.[4]

• 2-Methyl-1-propanethiol (isobutyl mercaptan): A branched-chain primary thiol.[2]

• 2-Methyl-2-propanethiol (tert-butyl mercaptan): A branched-chain tertiary thiol.[3]

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the four C4 thiol isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Table 1: ¹H NMR Spectroscopic Data of C4 Thiol Isomers (Solvent: CDCl₃)

Isomer	δ (ppm) - SH	δ (ppm) - CH adjacent to S	δ (ppm) - Other CH groups
1-Butanethiol	~1.3-1.4	~2.5 (t)	~1.6 (sextet), ~1.4 (sextet), ~0.9 (t)
2-Butanethiol	~1.3-1.4	~2.7 (m)	~1.5 (m), ~1.2 (d), ~1.0 (t)
2-Methyl-1-propanethiol	~1.2-1.3	~2.4 (d)	~1.8 (m), ~1.0 (d)
2-Methyl-2-propanethiol	~1.3-1.4	-	~1.3 (s)

Table 2: ¹³C NMR Spectroscopic Data of C4 Thiol Isomers (Solvent: CDCl₃)

Isomer	δ (ppm) - C adjacent to S	δ (ppm) - Other C atoms
1-Butanethiol	~24.5	~36.1, ~21.9, ~13.6
2-Butanethiol	~35.9	~31.8, ~21.0, ~11.5
2-Methyl-1-propanethiol	~34.9	~29.8, ~22.0
2-Methyl-2-propanethiol	~44.9	~31.1

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy provide information about the functional groups and bond vibrations within a molecule.

Table 3: Key IR and Raman Absorptions for C4 Thiol Isomers (cm⁻¹)

Isomer	IR: ν(S-H) Stretch	IR: ν(C-S) Stretch	Raman: ν(S-H) Stretch	Raman: ν(C-S) Stretch
1-Butanethiol	~2550-2600	~600-700	~2570-2580	~650-730
2-Butanethiol	~2550-2600	~600-700	~2570-2580	~630-660
2-Methyl-1-propanethiol	~2550-2600	~600-700	~2570-2580	~640-670
2-Methyl-2-propanethiol	~2550-2600	~600-700	~2570-2580	~580-600

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is useful for identification and structural elucidation.

Table 4: Key Mass Spectrometry Fragments (m/z) of C4 Thiol Isomers

Isomer	Molecular Ion (M⁺)	Base Peak (m/z)	Key Fragments (m/z)
1-Butanethiol	90	56	41, 47, 61
2-Butanethiol	90	57	41, 61
2-Methyl-1-propanethiol	90	43	41, 57
2-Methyl-2-propanethiol	90	57	41

Experimental Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of the C4 thiol isomers.

Caption: Workflow for the spectroscopic comparison of C4 thiol isomers.

Experimental Protocols

The following are representative experimental protocols for the spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of the C4 thiol isomer (approximately 5-10 mg) is dissolved in deuterated chloroform (B151607) (CDCl₃, ~0.6 mL) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra are acquired on a 400 MHz or 500 MHz NMR spectrometer.

• ¹H NMR Acquisition:

  • A standard one-pulse sequence is used.

  • Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

  • A sufficient number of scans (e.g., 16-64) are averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence is used to simplify the spectrum.

  • A larger number of scans (e.g., 1024 or more) are typically required due to the lower natural abundance of ¹³C.

  • A relaxation delay of 2-5 seconds is used.

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film is prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Instrumentation: IR spectra are recorded on a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • A background spectrum of the empty sample holder (or KBr plates) is first collected.

  • The sample is then placed in the beam path, and the sample spectrum is recorded.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Raman Spectroscopy

• Sample Preparation: Liquid samples are placed in a glass capillary tube or a quartz cuvette.

• Instrumentation: Raman spectra are acquired using a Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm).

• Data Acquisition:

  • The laser is focused on the sample, and the scattered light is collected.

  • An appropriate laser power and acquisition time are selected to maximize the Raman signal while avoiding sample degradation.

  • Multiple scans may be averaged to improve the signal-to-noise ratio.

• Data Processing: The collected spectrum is processed to remove background fluorescence and cosmic rays. The positions of the Raman bands are reported as Raman shifts in wavenumbers (cm⁻¹).[5]

Mass Spectrometry (MS)

• Sample Introduction: For volatile compounds like C4 thiols, Gas Chromatography-Mass Spectrometry (GC-MS) is a common technique. A dilute solution of the sample in a volatile solvent (e.g., dichloromethane (B109758) or ether) is injected into the GC.

• Gas Chromatography: The sample is vaporized and separated on a capillary column (e.g., a nonpolar DB-5 or similar). The oven temperature is programmed to ramp from a low initial temperature to a final temperature to ensure good separation of the analyte from any impurities.

• Ionization: As the compound elutes from the GC column, it enters the mass spectrometer's ion source. Electron Ionization (EI) at a standard energy of 70 eV is typically used.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The abundance of each ion is measured by a detector, generating a mass spectrum.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1-Propanethiol, 2-methyl- [webbook.nist.gov]
• 3. 2-Propanethiol, 2-methyl- [webbook.nist.gov]
• 4. 2-Butanethiol | C4H10S | CID 10560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]

A Comparative Guide to Confirming the Purity of Synthesized 2-Methyl-1-propanethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for confirming the purity of synthesized 2-Methyl-1-propanethiol, a key intermediate in various organic syntheses. By presenting objective experimental data and detailed protocols, this document aims to equip researchers with the necessary tools to accurately assess the purity of this compound and differentiate it from potential impurities and structural isomers, such as 1-butanethiol.

Executive Summary

The purity of 2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is crucial for its effective use in research and development, particularly in the synthesis of pharmaceuticals and other fine chemicals. This guide outlines the application of three primary analytical techniques for purity assessment: Gas Chromatography-Mass Spectrometry (GC-MS), Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy. Through a detailed comparison with its straight-chain isomer, 1-butanethiol, this guide highlights the unique spectral fingerprints of 2-Methyl-1-propanethiol, enabling confident identification and purity verification.

Data Presentation: Comparative Analysis of 2-Methyl-1-propanethiol and 1-butanethiol

The following tables summarize the key quantitative data obtained from GC-MS, ¹H NMR, and FT-IR analyses of 2-Methyl-1-propanethiol and 1-butanethiol.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Data

Compound	Retention Time (min)	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2-Methyl-1-propanethiol	[Not explicitly found]	90	75, 57, 43, 41
1-butanethiol	[Not explicitly found]	90	56, 47, 41, 35, 29, 27

Table 2: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Solvent: CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2-Methyl-1-propanethiol	~2.43	Doublet	2H	-CH₂-SH
~1.85	Multiplet	1H	-CH(CH₃)₂
~1.30	Triplet	1H	-SH
~0.99	Doublet	6H	-CH(CH₃)₂
1-butanethiol[1]	2.52	Quartet	2H	-CH₂-SH
1.59	Sextet	2H	-CH₂-CH₂-SH
1.43	Sextet	2H	CH₃-CH₂-
0.92	Triplet	3H	CH₃-
1.32	Triplet	1H	-SH

Table 3: Fourier-Transform Infrared (FT-IR) Spectroscopy Data

Functional Group	2-Methyl-1-propanethiol (cm⁻¹)	1-butanethiol (cm⁻¹)	Vibration Mode
S-H	~2570	~2570	Stretch
C-H (sp³)	~2957, 2927, 2870	~2958, 2929, 2871	Stretch
C-H	~1465	~1465	Bend (Scissoring)
C-H	~1385, 1367	~1378	Bend (Methyl Rock)
C-S	[Not explicitly found]	[Not explicitly found]	Stretch

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate volatile compounds and identify them based on their mass-to-charge ratio.

Instrumentation:

• Gas Chromatograph: Agilent 6890 or equivalent

• Mass Spectrometer: Agilent 5973 or equivalent

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column.

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized 2-Methyl-1-propanethiol in a volatile solvent such as dichloromethane (B109758) or hexane.

• Injection: Inject 1 µL of the sample into the GC inlet.

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 35-350 amu.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: Identify the peaks in the total ion chromatogram. Compare the mass spectrum of the main peak with a reference spectrum for 2-Methyl-1-propanethiol. Potential impurities would appear as separate peaks with distinct mass spectra.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the structure and purity of the compound by analyzing the chemical environment of its protons.

Instrumentation:

• NMR Spectrometer: Bruker Avance 300 MHz or equivalent.

Procedure:

• Sample Preparation: Dissolve approximately 10 mg of the synthesized 2-Methyl-1-propanethiol in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

• Acquisition: Acquire the ¹H NMR spectrum at room temperature.

• Data Analysis: Process the spectrum to determine chemical shifts (δ) in parts per million (ppm) relative to TMS (0 ppm), integration values, and signal multiplicities (e.g., singlet, doublet, triplet). The distinct splitting patterns and chemical shifts for the isobutyl group will confirm the structure of 2-Methyl-1-propanethiol.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation:

• FT-IR Spectrometer with a Universal Attenuated Total Reflectance (UATR) accessory.

Procedure:

• Sample Preparation: Place a small drop of the neat liquid sample directly onto the ATR crystal.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the S-H and C-H functional groups. The presence of a sharp peak around 2570 cm⁻¹ is indicative of the S-H stretch, a key feature of thiols.

Potential Impurities in Synthesis

The synthesis of 2-Methyl-1-propanethiol often involves the reaction of an isobutyl halide with a sulfur source. Potential impurities may include:

• Unreacted Starting Materials: Isobutyl halide.

• Solvent Residues: Residual solvents from the reaction and workup.

• Byproducts: Diisobutyl sulfide, formed by the reaction of the product with the starting halide.

• Isomers: If the starting material contains isomeric impurities, the final product may also be contaminated with other butanethiols.

These impurities can often be detected by GC-MS as separate peaks with different retention times and mass spectra.

Mandatory Visualization

Caption: Experimental workflow for confirming the purity of synthesized 2-Methyl-1-propanethiol.

References

• 1. Butanethiol(109-79-5) 1H NMR spectrum [chemicalbook.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Methyl-1-propanethiol: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper handling and disposal of 2-Methyl-1-propanethiol, ensuring a secure and compliant laboratory environment.

For researchers, scientists, and drug development professionals, the safe management of chemical waste is paramount. 2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is a volatile, flammable liquid with a characteristic strong and unpleasant odor. Due to its hazardous properties, including potential skin sensitization and aquatic toxicity, strict disposal protocols must be followed to mitigate risks and ensure environmental responsibility.[1] This guide provides a comprehensive, step-by-step operational plan for the proper disposal of 2-Methyl-1-propanethiol.

Immediate Safety and Handling

Before commencing any disposal procedures, it is crucial to implement appropriate safety measures. All handling of 2-Methyl-1-propanethiol and its waste must be conducted within a certified chemical fume hood to prevent the inhalation of potent vapors.[1] Mandatory Personal Protective Equipment (PPE) includes nitrile gloves, safety goggles, and a laboratory coat.

Step-by-Step Disposal Protocol

The primary and recommended method for neutralizing 2-Methyl-1-propanethiol waste is through oxidation. This process converts the volatile and malodorous thiol into a less reactive and non-odorous sulfonic acid. The most common and accessible oxidizing agent for this purpose is a solution of sodium hypochlorite (B82951), commonly known as household bleach.

1. Waste Segregation: All waste materials contaminated with 2-Methyl-1-propanethiol must be segregated. This includes unused product, solutions containing the thiol, and contaminated consumables such as pipette tips and gloves.

2. Preparation of Decontamination Solution: In a designated container within the fume hood, prepare a 1:1 solution of household bleach and water.

3. Disposal of Liquid Waste:

• Slowly and carefully add liquid waste containing 2-Methyl-1-propanethiol to the bleach solution. Be mindful that this reaction can be exothermic, so it is important to monitor the temperature and add the waste in small portions to control the reaction rate.

• Allow the neutralized solution to stand in the fume hood for at least 24 hours to ensure the oxidation process is complete.

• After the 24-hour period, the neutralized liquid should be disposed of as hazardous corrosive waste, following your institution's specific guidelines.

4. Decontamination of Solid Waste:

• Solid waste, such as contaminated pipette tips, gloves, and absorbent pads, should be collected in a dedicated, sealable plastic bag.

• This sealed bag must be disposed of as solid hazardous waste.

5. Decontamination of Glassware and Equipment:

• All non-disposable items, including glassware and magnetic stir bars, that have come into contact with 2-Methyl-1-propanethiol require immediate decontamination.

• Submerge the contaminated items in a bleach bath, using the 1:1 bleach-water solution.

• Allow the items to soak for a minimum of 14-24 hours to ensure complete neutralization of any residual thiol.

• After the soaking period, the decontaminated glassware and equipment can be thoroughly rinsed with water and then cleaned using standard laboratory procedures.

Quantitative Data for Decontamination

Parameter	Value	Unit	Notes
Bleach to Water Ratio	1:1	v/v	For preparation of the decontamination solution.
Minimum Soaking Time	14-24	hours	For glassware and equipment decontamination.
Neutralization Time	≥ 24	hours	For liquid waste treatment.

Spill Management

In the event of a spill, the area should be evacuated, and access restricted. Remove all ignition sources. For small spills, use an inert absorbent material to contain the liquid. All cleanup materials must be placed in a sealed container and disposed of as hazardous waste. It is critical to avoid using dry, powdered hypochlorite or other strong oxidizers for mercaptan spills, as this can lead to autoignition. For larger spills, contact your institution's environmental health and safety department immediately.

Disposal Workflow

Caption: Disposal workflow for 2-Methyl-1-propanethiol.

Regulatory Considerations

All waste generated from the handling and disposal of 2-Methyl-1-propanethiol must be managed in strict accordance with local, state, and federal regulations.[1] This substance is classified as a hazardous material and may be subject to specific tracking and disposal requirements.[1] It is the responsibility of the researcher and their institution to ensure full compliance with all applicable laws. Always consult your institution's environmental health and safety department for specific guidance on hazardous waste disposal procedures.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]

Essential Protective Measures for Handling 2-Methyl-1-propanethiol

For Immediate Reference: A Guide to Safe Handling, Personal Protective Equipment, and Disposal

Researchers, scientists, and drug development professionals handling 2-Methyl-1-propanethiol must adhere to stringent safety protocols to mitigate risks associated with its flammability, potential for skin and eye irritation, and respiratory effects.[1][2] This guide provides essential, immediate safety and logistical information, including detailed personal protective equipment (PPE) specifications, operational procedures, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE): A Quantitative Overview

Due to the hazardous nature of 2-Methyl-1-propanethiol, selecting the appropriate PPE is critical. The following table summarizes the recommended PPE, drawing on safety data sheets and chemical resistance guides. Note that specific quantitative data for 2-Methyl-1-propanethiol is limited; therefore, recommendations are based on data for structurally similar compounds and a conservative approach is advised.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical splash goggles compliant with ANSI Z87.1.[3] A face shield should be worn over goggles when handling larger quantities (>1L) or when there is a significant splash hazard.[2]	Protects eyes from splashes and vapors.[1][3] A face shield offers broader protection for the entire face.
Hand Protection	Chemical-resistant gloves. Based on data for isobutyl compounds, Nitrile or Neoprene gloves with a thickness of at least 8 mils (0.2 mm) are recommended for incidental contact. For extended contact, heavier-duty gloves should be used. Always inspect gloves for degradation or punctures before and during use.	Protects skin from direct contact, which can cause irritation and potential systemic effects upon absorption.[1] While specific breakthrough times for 2-Methyl-1-propanethiol are not readily available, data for isobutyl alcohol suggests a breakthrough time of >480 minutes for Nitrile and Butyl gloves.
Body Protection	A flame-retardant lab coat or a 100% cotton lab coat is mandatory.[4] Long pants and closed-toe shoes are also required.[1] For tasks with a higher risk of splashing or exposure, a chemical-resistant apron or a complete chemical-protective suit should be worn.[4]	Provides a barrier against splashes and prevents contamination of personal clothing. Flame-retardant material is crucial due to the chemical's high flammability.[1][2]
Respiratory Protection	Work should be conducted in a certified chemical fume hood. If a fume hood is not available or if there is a potential for exceeding exposure limits, a NIOSH-approved air-purifying respirator with an organic vapor cartridge is required. For higher concentrations or in emergency situations, a self-contained breathing apparatus (SCBA) should be used.	2-Methyl-1-propanethiol vapors can cause respiratory irritation.[1] While no specific OSHA PEL or NIOSH REL exists for this compound, related thiols have low exposure limits. For instance, the NIOSH REL for n-Butyl mercaptan is a 15-minute ceiling of 0.5 ppm.

Experimental Protocol: Donning and Doffing of PPE

Proper donning and doffing of PPE are critical to prevent cross-contamination. Follow this step-by-step guide:

Donning (Putting On) PPE:

• Hand Hygiene: Start by washing your hands thoroughly with soap and water.

• Body Protection: Put on the lab coat, ensuring it is fully buttoned.

• Respiratory Protection: If required, perform a fit test on your respirator. Don the respirator, ensuring a tight seal.

• Eye and Face Protection: Put on chemical splash goggles. If a face shield is needed, place it over the goggles.

• Hand Protection: Don the appropriate chemical-resistant gloves, pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off) PPE:

• Gloves: Remove gloves by peeling them off from the cuff towards the fingertips, turning them inside out. Dispose of them in a designated hazardous waste container.

• Hand Hygiene: Wash your hands thoroughly.

• Face Shield and Goggles: Remove the face shield from the back of your head. Remove goggles.

• Lab Coat: Unbutton the lab coat and remove it by rolling it down your arms, keeping the contaminated outer surface away from your body.

• Respirator: Remove the respirator from behind your head.

• Final Hand Hygiene: Wash your hands again with soap and water.

Logical Workflow for PPE Selection

The selection of appropriate PPE is a systematic process based on the potential for exposure. The following diagram illustrates the decision-making workflow.

Caption: Logical workflow for selecting appropriate PPE when handling 2-Methyl-1-propanethiol.

Operational and Disposal Plans

Safe Handling and Operations:

• Ventilation: Always handle 2-Methyl-1-propanethiol in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[5]

• Ignition Sources: This chemical is highly flammable.[2] Keep it away from open flames, sparks, hot surfaces, and any other potential ignition sources.[3][5] Use non-sparking tools and explosion-proof equipment.[3]

• Static Discharge: Ground and bond containers and receiving equipment during transfer to prevent static electricity buildup.[3][5]

• Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled. Wash hands thoroughly after handling.[6]

Spill Management:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or vermiculite.

• Collect: Carefully collect the absorbed material into a sealable, labeled container for hazardous waste disposal.

• Clean: Clean the spill area with soap and water.

Disposal Plan:

• Chemical Waste: 2-Methyl-1-propanethiol and any materials contaminated with it must be disposed of as hazardous waste.[1] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of it down the drain.

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste container.[5] Reusable PPE must be decontaminated according to established laboratory procedures. Contaminated clothing should be removed immediately and washed before reuse.[5]

By adhering to these guidelines, researchers can significantly minimize the risks associated with handling 2-Methyl-1-propanethiol, ensuring a safer laboratory environment for all personnel.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - Cyclohexanethiol [cdc.gov]
• 3. southwest.tn.edu [southwest.tn.edu]
• 4. dnacih.com [dnacih.com]
• 5. airgas.com [airgas.com]
• 6. static.csbsju.edu [static.csbsju.edu]